dioxaphosphepin-6-yl)diMethylaMine

Core Science & Biosynthesis

(dioxaphosphepin-6-yl)dimethylamine chemical structure and properties

The following technical guide details the structure, properties, and applications of (dioxaphosphepin-6-yl)dimethylamine derivatives, specifically focusing on the TADDOL-derived phosphoramidite class. These privileged ligands are critical tools in asymmetric catalysis.

Executive Summary

The compound formally identified as (dioxaphosphepin-6-yl)dimethylamine (specifically the TADDOL-derived variant) represents a high-value class of chiral monodentate phosphoramidite ligands .[1] These compounds feature a seven-membered phosphorus-containing ring fused to a chiral backbone (typically tartrate-derived).[1] They are "privileged ligands" in drug discovery and process chemistry, enabling high enantioselectivity in transition-metal-catalyzed transformations such as Iridium-catalyzed allylic substitutions and Copper-catalyzed conjugate additions.

This guide provides a comprehensive analysis of the ligand's structural dynamics, a validated synthesis protocol, and mechanistic insights into its catalytic behavior.

Chemical Identity and Structural Analysis[1][2][3][4][5]

Nomenclature and Classification

• Common Name: TADDOL-PNMe

  (or TADDOL-phosphoramidite)[1]

• Systematic Name: (3aR,8aR)-2,2-Dimethyl-4,4,8,8-tetraphenyl-tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepin-6-yl)dimethylamine[1][2][3][4][5]

• CAS Registry Number: 213843-90-4 (R,R-isomer), 582300-09-2 (S,S-isomer)[1]

• Molecular Formula: C

  H NO P[1][6]

• Molecular Weight: 539.60 g/mol [1]

Structural Architecture

The ligand's efficacy stems from its rigid bicyclic framework:

• TADDOL Backbone: Derived from tartaric acid, the

  -tetraaryl-1,3-dioxolane-4,5-dimethanol backbone creates a deep chiral pocket. The bulky phenyl groups (or substituted aryls) restrict the approach of substrates, enforcing stereocontrol.[1]

• Dioxaphosphepin Ring: The seven-membered ring containing the O-P-O motif is conformationally flexible (twist-boat/chair) but constrained by the fusion to the five-membered dioxolane ring.[1]

• Exocyclic Amine (P-NMe

  ): The dimethylamine group modulates the electronic properties of the phosphorus center ( -donor/ -acceptor ratio) and protects the phosphorus from rapid oxidation compared to phosphites.[1]

Physicochemical Properties[1]

Property	Data	Notes
Appearance	White to off-white powder	Crystalline solid
Melting Point	218–220 °C	High thermal stability
Solubility	DCM, THF, Toluene, EtOAc	Insoluble in water/alcohols
Stability	Moisture/Air Sensitive	Hydrolyzes to H-phosphonate
Optical Rotation		(c=1, CHCl ) for R,R-isomer
P NMR	~140–145 ppm	Characteristic shift for phosphoramidites

Validated Synthesis Protocol

The synthesis of TADDOL-PNMe

is a two-step protocol starting from commercially available TADDOL. The "Self-Validating" aspect of this protocol relies on P NMR monitoring, where the shift from PCl ( 219 ppm) to the product ( ~143 ppm) confirms conversion.[1]

Reagents

• (4R,5R)-TADDOL: 1.0 equiv (dried azeotropically with toluene)

• Phosphorus Trichloride (PCl

  ): 1.2 equiv (freshly distilled)[1]

• Dimethylamine (HNMe

  ): Excess (gas or solution in THF)[1]

• Triethylamine (Et

  N): 3.0 equiv (acid scavenger)[1]

• Solvent: Anhydrous Toluene or THF[1]

Step-by-Step Methodology

• Chlorophosphite Formation:

  • Dissolve TADDOL and Et

    N in anhydrous toluene under Argon at 0°C.

  • Add PCl

    dropwise. The bulky TADDOL reacts to form the cyclic chlorophosphite intermediate.

  • Checkpoint:

    P NMR of an aliquot should show a singlet at ~160-165 ppm (P-Cl species).[1]

• Aminolysis:

  • Cool the mixture to -78°C (or 0°C depending on scale).

  • Introduce dimethylamine (gas bubbling or THF solution) slowly.[1]

  • Allow to warm to room temperature and stir for 4–12 hours.

  • Reaction Logic: The hard nucleophile (amine) displaces the chloride.[1] The bulky backbone prevents bis-substitution.

• Purification:

  • Filter off the triethylamine hydrochloride salts (hygroscopic; perform under inert gas).[1]

  • Concentrate the filtrate.

  • Recrystallize from minimal hot toluene/hexane or DCM/pentane.

  • Validation: Product must be a single peak in

    P NMR at ~143 ppm.[1]

Synthesis Workflow Diagram

Figure 1: Step-by-step synthesis pathway via chlorophosphite intermediate.

Applications in Asymmetric Catalysis[11][12][13][14][15][16]

The (dioxaphosphepin-6-yl)dimethylamine moiety is crucial in Iridium-catalyzed asymmetric allylic substitution , a powerful method for constructing C-C and C-N bonds with high enantioselectivity.[1]

Mechanism of Action

Unlike bidentate ligands, these monodentate phosphoramidites often form an active complex of the type [Ir(cod)(L)Cl] or [Ir(cod)(L)

] .[1]

• Electronic Effect: The P-N bond makes the phosphorus a stronger

  -donor than phosphites, stabilizing the oxidative addition intermediate.

• Steric Effect: The TADDOL "wingtips" create a narrow chiral canyon. When the substrate (e.g., an allylic carbonate) binds, it is forced into a specific orientation, directing the nucleophilic attack to the branched position (regioselectivity) with high stereocontrol.[1]

Key Transformations

• Ir-Catalyzed Allylic Amination:

  • Substrate: Linear allylic carbonates.

  • Nucleophile: Amines, amides.[7][8]

  • Outcome: Formation of branched chiral allylic amines (drug scaffolds).[1]

  • Performance: Typically >95% ee and >20:1 branched/linear ratio.

• Cu-Catalyzed Conjugate Addition:

  • Used with Cu(OTf)

    to catalyze the addition of dialkylzinc reagents to enones.[1]

  • The ligand prevents non-specific background reaction and accelerates the chiral pathway.

Catalytic Cycle Visualization

Figure 2: Simplified catalytic cycle for Iridium-catalyzed allylic substitution.

Handling and Storage Protocols

To maintain scientific integrity and reproducibility, strict adherence to the following handling protocols is required:

• Inert Atmosphere: The P-N bond is susceptible to acid-catalyzed hydrolysis. Handle exclusively in a glovebox (N

  or Ar) or using Schlenk techniques.

• Solvent Quality: Use only anhydrous, deoxygenated solvents. Traces of water will cleave the P-N bond, releasing dimethylamine and forming the H-phosphonate (inactive).[1]

• Storage: Store at -20°C under argon. If the white powder turns sticky or yellow, purify immediately; degradation products can poison sensitive catalysts (e.g., Ir, Rh).[1]

References

• Primary Synthesis & Characterization

  • Seebach, D., et al.[9] "TADDOLs, their derivatives, and TADDOL analogues: versatile chiral auxiliaries." Angewandte Chemie International Edition, 2001.

  • [1]

• Application in Iridium Catalysis

  • Feringa, B. L., et al.[4] "Phosphoramidites: Privileged Ligands in Asymmetric Catalysis." Angewandte Chemie International Edition, 2010.[4]

  • [1]

• Commercial Ligand Data (CAS 213843-90-4)

  • Sigma-Aldrich Product Specification: (3aR,8aR)-(-)-(2,2-Dimethyl-4,4,8,8-tetraphenyl-tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepin-6-yl)dimethylamine.[1]

  • [1]

• Mechanistic Studies

  • Hartwig, J. F., et al.

  • [1]

Sources

• 1. Tris[2-[[2,4,8,10-tetra-tert-butyldibenzo[d,f][1,3,2]dioxaphosphepin-6-yl]oxy]ethyl]amine | C90H132NO9P3 | CID 174215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scientificlabs.ie [scientificlabs.ie]
• 3. scribd.com [scribd.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. scribd.com [scribd.com]
• 6. chemscene.com [chemscene.com]
• 7. Dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine, N,N-dibutyl-2,4,8,10-tetrakis(1,1-dimethylethyl)- | C36H58NO2P | CID 20481433 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 9. books.rsc.org [books.rsc.org]

Navigating the Chiral Landscape: A Technical Guide to TADDOL-Derived Phosphoramidite Ligands

Executive Summary

TADDOL-derived phosphoramidites represent a privileged class of monodentate chiral ligands.[1] Unlike their bidentate predecessors (e.g., BINAP, DIOP), these ligands rely on the concept of "monodentate chiral ligands" pioneered by Feringa, Minnaard, and Alexakis. Their modular architecture—combining a rigid tartrate backbone with a tunable amine moiety—allows for rapid library generation and optimization in asymmetric catalysis, particularly in Copper-catalyzed conjugate additions (ACA) and Iridium-catalyzed allylic substitutions.

This guide provides the critical identifiers, synthesis protocols, and mechanistic insights required to deploy these ligands effectively in drug development workflows.

Part 1: The Identity Matrix (CAS & Nomenclature)

The "TADDOL-phosphoramidite" is not a single compound but a modular library.[1] However, the

-dimethylamine derivative serves as the industry-standard benchmark.

Core Reference Standard

Component	Chemical Name	CAS Number	Function
Ligand (Standard)	(3aR,8aR)-2,2-Dimethyl-N,N-dimethyl-4,4,8,8-tetraphenyl-tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepin-6-amine	213843-90-4	Chiral Ligand
Precursor (Diol)	(4R,5R)-2,2-Dimethyl-α,α,α',α'-tetraphenyl-1,3-dioxolane-4,5-dimethanol (TADDOL)	93379-49-8	Chiral Scaffold
Enantiomer	(3aS,8aS)-...[2] (Enantiomer of above)	213843-92-6	Inverse Induction

Structural Modularity

The general structure allows for substitution at the acetal position (A) and the amine position (B).

• Acetal Modifications: Replacing the acetonide (dimethyl) with a cyclohexyl group increases rigidity.

• Amine Modifications: Replacing

  with morpholine, piperidine, or bis(1-phenylethyl)amine alters the steric bulk near the metal center.

Part 2: Synthetic Architecture & Protocol

Expertise Insight: The synthesis of TADDOL phosphoramidites is sensitive to moisture but robust if strictly anaerobic conditions are maintained. The reaction proceeds via a chlorophosphite intermediate which is not isolated due to its instability.

Reagents

• TADDOL (Diol): 1.0 equiv (Azeotropically dried with toluene x3)

• Phosphorus Trichloride (

  ): 1.2 - 1.5 equiv (Freshly distilled)

• Triethylamine (

  ): 3.0 equiv (Dried over KOH/CaH2)

• Amine (

  ): 1.1 equiv (e.g., Dimethylamine 2.0M in THF)

• Solvent: Anhydrous Toluene or THF.

Step-by-Step Protocol

• Chlorophosphite Formation:

  • Dissolve dried TADDOL (1.0 eq) in anhydrous toluene under Argon.

  • Add

    (1.5 eq) followed by dropwise addition of (2.5 eq) at 0°C.

  • Critical Checkpoint: A white precipitate (

    ) will form immediately.

  • Reflux the mixture for 2–3 hours. The solution should become clear (supernatant) as the reaction completes.

  • Cool to room temperature.[3] Do not expose to air.

• Amine Coupling:

  • Filter the mixture under Argon (using a Schlenk frit) to remove amine salts, or simply use the supernatant if carefully decanted.

  • Concentrate the filtrate to remove excess

    (Crucial step to avoid side reactions).

  • Redissolve the residue in fresh anhydrous THF.

  • Add the secondary amine (e.g.,

    , 1.1 eq) and additional (1.0 eq) at 0°C.

  • Stir at room temperature for 12 hours.

• Isolation:

  • Filter off the salts.

  • Concentrate the filtrate.

  • Purification: Flash chromatography is possible (usually Silica gel, Hexane/EtOAc + 1%

    to prevent hydrolysis) or recrystallization from Hexane/DCM.

Synthesis Workflow Diagram

Figure 1: Step-wise synthesis of TADDOL-phosphoramidites via the chlorophosphite route.

Part 3: Mechanistic Insights (Application Case Study)

Hero Application: Copper-Catalyzed Asymmetric Conjugate Addition (ACA) of Dialkylzinc to Enones.

Why it works: TADDOL phosphoramidites are "privileged" because they form a specific complex with Copper (I) that blocks one face of the enone substrate. The

-donor binds to Cu, while the TADDOL backbone creates a chiral pocket. The amine moiety on the phosphorus is not just a placeholder; its steric bulk (dimethyl vs. morpholine) fine-tunes the "aperture" of the active site.

Catalytic Cycle

• Pre-catalyst Formation:

  is reduced in situ by to form the active Cu(I) species.

• Complexation: The phosphoramidite ligand (L*) binds to Cu(I).

• -Complex: The Cu-L* species coordinates to the enone double bond.

• Oxidative Addition / Carbocupration: Formation of the

  -cuprioketonate (the enyl species). This is the enantio-determining step.

• Reductive Elimination: Release of the product enolate and regeneration of the catalyst.

Figure 2: Simplified catalytic cycle for Cu-catalyzed asymmetric conjugate addition.

Part 4: Quality Control & Troubleshooting

Trustworthiness Protocol: You cannot rely on visual inspection (white powder). You must use

NMR.

NMR Validation

• Solvent:

  or .

• Expected Shift:

  142 – 148 ppm (Singlet).

• Common Impurities:

  • Hydrolysis (H-Phosphonate): ~10-20 ppm (often a doublet due to

    coupling).

  • Oxidation (Phosphate):[4] ~0-10 ppm.

  • Unreacted

    : ~220 ppm.[5]

Storage: These ligands are moderately air-stable in solid form but hydrolyze rapidly in solution. Store under Argon at -20°C.

References

• Primary Ligand Source: Sigma-Aldrich.[3] (n.d.). (3aR,8aR)-(-)-(2,2-Dimethyl-4,4,8,8-tetraphenyl-tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepin-6-yl)dimethylamine.[2][5][6] Retrieved from

• TADDOL Synthesis: Seebach, D., et al. (1987). TADDOLs, their derivatives, and TADDOL analogues: versatile chiral auxiliaries. Journal of Organic Chemistry.

• Phosphoramidite Review: Teichert, J. F., & Feringa, B. L. (2010). Phosphoramidites: Privileged Ligands in Asymmetric Catalysis. Angewandte Chemie International Edition.

• Alexakis Methodology: Alexakis, A., et al. (2002). Asymmetric conjugate addition of diethylzinc to enones with chiral phosphorus ligands. Journal of the American Chemical Society.

Sources

• 1. TADDOL-based phosphorus(iii)-ligands in enantioselective Pd(0)-catalysed C–H functionalisations - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. (3AR,8AR)-(-)-(2,2-DIMETHYL-4,4,8,8-TETRAPHENYL-TETRAHYDRO-[1,3]DIOXOLO[4,5-E][1,3,2]DIOXAPHOSPHEPIN-6-YL)DIMETHYLAMINE | 213843-90-4 [amp.chemicalbook.com]
• 3. glenresearch.com [glenresearch.com]
• 4. Intrinsic 31P NMR Chemical Shifts and the Basicities of Phosphate Groups in a Short-Chain Imino Polyphosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. (3aR,8aR)-(-)-(2,2-二甲基-4,4,8,8-四苯基-四氢-[1,3]二噁唑并[4,5-e][1,3,2]二噁磷杂庚英-6-基)二甲基胺 96% | Sigma-Aldrich [sigmaaldrich.com]
• 6. (3aR,8aR)-(-)-(2,2-Dimethyl-4,4,8,8-tetraphenyl-tetrahydro… [cymitquimica.com]

Technical Guide: BINOL vs. TADDOL Phosphoramidite Backbones in Asymmetric Catalysis

Executive Summary: The Ligand Landscape

In the high-stakes arena of chiral drug development, the choice of ligand backbone is rarely a matter of preference—it is a matter of geometry and electronics. While bidentate phosphines (like BINAP or DuPhos) dominated the 20th century, monodentate phosphoramidites have emerged as the "privileged ligands" of the modern era.

This guide dissects the two dominant scaffolds driving this revolution: BINOL (1,1'-bi-2-naphthol) and TADDOL (α,α,α',α'-tetraaryl-1,3-dioxolane-4,5-dimethanol) .[1]

The Core Distinction:

• BINOL backbones offer rigid, axially chiral environments ideal for substrates requiring tight steric interlocking (e.g., conjugate additions to enones).

• TADDOL backbones offer flexible, tunable pockets derived from central chirality, excelling in reactions where the "chiral wall" must be adjusted via aryl group modification (e.g., hydroborations, specific allylic substitutions).

Structural Mechanistics & Electronic Profiles

To select the correct ligand, one must understand the spatial and electronic causality imposed by the backbone.

The BINOL Backbone (The "Feringa" Class)[2]

• Chirality: Axial (Atropisomerism).

• Geometry: The binaphthyl skeleton is highly rigid. The 3,3'-positions are the critical "gatekeepers" of the active site.

• Mechanism: When coupled with a chiral amine (e.g., bis-phenylethylamine), BINOL phosphoramidites create a "matched/mismatched" double-check mechanism. The rigid backbone forces the substrate into a specific quadrant, while the amine moiety fine-tunes the phosphorous environment.

• Electronic Effect: The naphthyl rings are electron-rich but the oxygen-phosphorous bond is robust. The

  -system often engages in -stacking with aromatic substrates.

The TADDOL Backbone (The "Seebach" Class)

• Chirality: Central (

  -symmetric), derived from L-tartaric acid.

• Geometry: A five-membered dioxolane ring fused to a flexible acetal.

• Mechanism: The "Hindered Quadrant" model. The four aryl groups (typically phenyl or naphthyl) on the acetal carbon create a deep chiral pocket. Unlike BINOL, the "bite" of the pocket can be dramatically altered by changing these aryl groups during the TADDOL synthesis.

• Electronic Effect: The dioxolane ring is electron-withdrawing, making the phosphorous center slightly more electrophilic than in BINOL variants, which can accelerate reductive elimination steps in cross-coupling cycles.

Comparative Data Matrix

Feature	BINOL Phosphoramidite	TADDOL Phosphoramidite
Primary Chirality	Axial (Rigid)	Central (Flexible Scaffold)
Tunability	High (Amine moiety + 3,3' substitution)	Very High (Amine + Acetal Aryl groups)
Key Application	Cu-catalyzed 1,4-conjugate addition	Rh-catalyzed Hydroboration / Hydrogenation
Steric Environment	Defined "Slot"	Deep "Pocket"
Stability	High (Air stable for months)	Moderate (Hydrolysis sensitive)
Cost Efficiency	Low (BINOL is a commodity chemical)	Moderate (Requires Grignard synthesis)

Decision Logic & Workflow

The following decision tree illustrates the logical flow for selecting between these backbones based on substrate class and reaction type.

Figure 1: Strategic selection framework for phosphoramidite backbones in asymmetric catalysis.

Validated Experimental Protocols

Trust in catalytic screening comes from the reproducibility of ligand synthesis. Below is a self-validating protocol for the In-Situ Synthesis of a BINOL Phosphoramidite Library . This method avoids time-consuming column chromatography, which often degrades these ligands.

Protocol: One-Pot "Instant Ligand" Synthesis

Objective: Synthesize (S)-BINOL-P-N(Me)Ph (Monophos-type) without isolation.

Reagents:

• (S)-(-)-1,1'-Bi-2-naphthol (BINOL) [Dried azeotropically with toluene]

• Phosphorus trichloride (

  ) [Freshly distilled]

• Triethylamine (

  ) [Dried over KOH]

• N-Methylaniline

• Solvent: Anhydrous Toluene

Step-by-Step Workflow:

• Chlorophosphite Formation (The Critical Intermediate):

  • In a flame-dried Schlenk flask under Argon, dissolve 1.0 eq of (S)-BINOL in toluene (0.2 M).

  • Add 5.0 eq of

    rapidly.

  • CRITICAL: Heat to reflux (110°C) for 4 hours. Why? This drives the reaction to completion and purges the HCl gas formed.

  • Cool to room temperature. Remove excess

    and solvent under high vacuum (0.1 mbar) for 2 hours.

  • Checkpoint: The residue should be a white foam/solid. This is the BINOL-chlorophosphite.

• Amine Coupling:

  • Redissolve the chlorophosphite residue in fresh anhydrous toluene.

  • Cool to 0°C.

  • Add 1.1 eq of N-Methylaniline mixed with 2.5 eq of

    dropwise.

  • Allow to warm to room temperature and stir for 16 hours.

• Purification (Filtration Method):

  • The reaction will contain a heavy precipitate of Triethylamine-Hydrochloride (

    ).

  • Filter the suspension through a pad of dried Celite under Argon.

  • Concentrate the filtrate.

• Self-Validation (NMR Check):

  • Take a

    NMR sample in .

  • Pass Criteria: A sharp singlet around 140–150 ppm .

  • Fail Criteria: Peaks at 160 ppm (hydrolysis/H-phosphonate) or 210 ppm (residual chlorophosphite).

Figure 2: Workflow for the rapid, chromatography-free synthesis of phosphoramidite ligands.

Case Studies in Drug Development

Case A: The "Feringa" Benchmark (Conjugate Addition)

In the synthesis of prostaglandin intermediates, the introduction of the

-chiral center is pivotal.

• Challenge: Enantioselective addition of diethylzinc to 2-cyclohexenone.

• Ligand Choice: BINOL-Phosphoramidite (specifically with a chiral bis-phenylethylamine moiety).[2]

• Result: >98% ee.

• Mechanism: The rigid BINOL backbone prevents the "flopping" of the copper complex, while the chiral amine creates a secondary steric barrier, effectively locking the enone face.

Case B: TADDOL's Niche (Hydroboration)

For the functionalization of styrene derivatives to access chiral alcohols (precursors for SSRIs).

• Challenge: Rhodium-catalyzed hydroboration requires a specific bite angle to accommodate the hydride insertion.

• Ligand Choice: TADDOL-Phosphoramidite .[1][3][4]

• Result: 94% ee (vs 80% with BINOL variants).

• Why? The TADDOL backbone allows for the bulky aryl groups to form a "conical" pocket that better stabilizes the Rh-hydride intermediate than the flat "slot" of the BINOL.

References

• Feringa, B. L. (2000).[5][6] "Phosphoramidites: Privileged Ligands in Asymmetric Catalysis." Accounts of Chemical Research. Link

• Minnaard, A. J., Feringa, B. L., et al. (2007).[6] "Monodentate Phosphoramidites: A Viable Alternative to Bidentate Ligands." Chemical Reviews. Link

• Seebach, D., et al. (2001). "TADDOLs, their derivatives, and TADDOL analogues: versatile chiral auxiliaries." Angewandte Chemie International Edition. Link

• Teichert, J. F., & Feringa, B. L. (2010). "Phosphoramidites: Privileged Ligands in Asymmetric Catalysis." Angewandte Chemie International Edition. Link

• Alexakis, A., et al. (2008). "Copper-catalyzed asymmetric conjugate addition." Chemical Reviews. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pnas.org [pnas.org]
• 3. TADDOL-based P,S-bidentate phosphoramidite ligands in palladium-catalyzed asymmetric allylic substitution - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. Phosphoramidite ligand - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Guide: Synthesis of Chiral Monodentate Phosphorus Ligands

Executive Summary: The Monodentate Paradigm Shift

For decades, the "bidentate dogma"—the belief that rigid chelation is required for high enantioselectivity—dominated asymmetric catalysis (e.g., BINAP, DuPhos). This paradigm was shattered in the early 2000s by the resurgence of chiral monodentate phosphorus ligands. Pioneers like Feringa, Minnaard, and Hayashi demonstrated that monodentate ligands could achieve equal, and often superior, enantiomeric excesses (ee) compared to their bidentate counterparts.

The primary advantage of these ligands lies in their modular synthesis . Unlike the multi-step, linear syntheses required for bisphosphines, monodentate ligands (particularly phosphoramidites) can be synthesized in a one-pot or two-step divergent sequence. This allows for the rapid generation of ligand libraries ("ligand screening") to optimize steric and electronic properties for specific substrates.

This guide details the synthesis of the two most privileged classes of monodentate ligands:

• Phosphoramidites (MonoPhos™ type): Constructed via P-heteroatom bonds.

• MOP Ligands (Monodentate Optically Active Phosphines): Constructed via C-P bonds on a biaryl scaffold.

Section 1: Synthetic Logic & Mechanistic Design

The Supramolecular Aggregate Hypothesis

Why do monodentate ligands work? The prevailing theory is that they do not act as single species. In non-polar solvents, these ligands often form supramolecular aggregates or behave as "pseudo-bidentate" species through hydrogen bonding or

-stacking interactions. This allows them to create a chiral pocket around the metal center that is as defined as a covalent bidentate ligand.

Structural Classes

Ligand Class	Linkage	Key Feature	Primary Application
Phosphoramidites	O-P-N	Modular amine backbone; highly tunable.[1]	Rh-hydrogenation, Cu-conjugate addition.[1][2]
Phosphites	O-P-O	Derived from alcohols; less sterically hindered.	Ni-hydrocyanation, Rh-hydroformylation.
Phosphonites	C-P-O	Hybrid electronic properties.	Ir-hydrogenation.
MOP (Phosphines)	C-P-C	Axial chirality + hemilabile group (OMe).	Pd-hydrosilylation, allylic substitution.[3]

Section 2: Protocol A — Synthesis of Chiral Phosphoramidites

Based on the Feringa/Minnaard Protocol

This protocol describes the synthesis of a standard BINOL-derived phosphoramidite.[4] The reaction proceeds via a highly reactive chlorophosphite intermediate.

Reaction Scheme

The synthesis relies on the sequential displacement of chloride from phosphorus trichloride (

).

• Formation of Chlorophosphite:

  + BINOL BINOL-P-Cl

• Nucleophilic Substitution: BINOL-P-Cl +

  BINOL-P-NR2

Reagents & Equipment[5]

• Backbone: (S)-(-)-1,1'-Bi-2-naphthol [(S)-BINOL] (>99% ee).

• Phosphorus Source: Phosphorus trichloride (

  ), distilled under Argon.

• Amine: Dimethylamine, Morpholine, or Piperidine (dried).

• Solvent: Toluene (anhydrous, <50 ppm

  ).

• Base: Triethylamine (

  ), distilled from .

Step-by-Step Methodology

Step 1: Synthesis of the Chlorophosphite Intermediate

• Setup: Flame-dry a 250 mL Schlenk flask equipped with a reflux condenser and magnetic stir bar. Flush with Argon x3.

• Dissolution: Add (S)-BINOL (10.0 mmol) and suspend in anhydrous toluene (20 mL).

• Addition: Add

  (10 mL, excess) via syringe. The large excess acts as both reagent and solvent to drive the equilibrium forward and prevent formation of bis-species.

• Reflux: Heat the mixture to reflux (80°C) for 4–6 hours. Evolution of HCl gas will occur (vent to a scrubber).

• Monitoring: Check reaction progress via

  NMR.

  • Target Signal: Singlet at ~178-180 ppm .

  • Starting Material: No peak (P(III) reagents only).

• Concentration: Once conversion is complete, remove excess

  and toluene under high vacuum. Critical: The chlorophosphite is extremely moisture-sensitive. Do not expose to air. A white solid or thick oil will remain.

Step 2: Formation of the Phosphoramidite

• Solvation: Redissolve the crude chlorophosphite in anhydrous toluene (40 mL) and cool to 0°C.

• Amine Addition: In a separate flask, mix the secondary amine (11.0 mmol) and

  (22.0 mmol) in toluene (10 mL).

• Cannulation: Slowly transfer the amine/base mixture into the chlorophosphite solution via cannula over 15 minutes.

• Reaction: Allow to warm to room temperature and stir for 16 hours.

• Workup: Filter off the triethylamine hydrochloride salt under Argon (using a Schlenk frit).

• Purification: Concentrate the filtrate. Recrystallize from Toluene/Hexane or purify via flash chromatography.

  • Note: If using silica gel, the eluent must contain 1-5%

    to neutralize acidic sites on the silica that would catalyze hydrolysis.

Caption: Modular synthesis of phosphoramidites via chlorophosphite intermediate.

Section 3: Protocol B — Synthesis of MOP Ligands

Based on the Hayashi Protocol

MOP (2-diphenylphosphino-2'-methoxy-1,1'-binaphthyl) represents a class where the phosphorus is connected directly to the binaphthyl skeleton (C-P bond). The synthesis is less modular than phosphoramidites but yields a robust, air-stable ligand.

Synthetic Strategy

The route involves converting one phenol of BINOL into a leaving group (triflate), followed by Palladium-catalyzed C-P bond formation.

• Monotriflation: BINOL

  BINOL-Monotriflate.

• Methylation: BINOL-Monotriflate

  Methoxy-Triflate.

• Phosphinylation: Methoxy-Triflate +

  Phosphine Oxide.

• Reduction: Phosphine Oxide

  MOP.

Step-by-Step Methodology

Step 1: Preparation of (S)-2-hydroxy-2'-trifluoromethanesulfonyloxy-1,1'-binaphthyl

• Mix (S)-BINOL (1 eq) with

  (1 eq) in at -78°C.

• Add Triflic anhydride (

  , 1 eq) slowly. This statistical reaction yields a mixture of starting material, monotriflate, and ditriflate.

• Purify via column chromatography to isolate the monotriflate (~40-50% yield).

Step 2: Methylation

• Treat the monotriflate with

  (Methyl Iodide) and in Acetone (Reflux).

• Yields (S)-2-methoxy-2'-trifluoromethanesulfonyloxy-1,1'-binaphthyl.

Step 3: Pd-Catalyzed Phosphinylation

• Reagents: Triflate precursor (1 eq), Diphenylphosphine oxide (

  , 2 eq), (5 mol%), dppb (1,4-bis(diphenylphosphino)butane, 10 mol%), (4 eq).

• Solvent: DMSO (Dimethyl sulfoxide).

• Conditions: Heat to 100°C for 12-24 hours under Argon.

• Mechanism: The Pd(0) inserts into the C-OTf bond, followed by transmetallation with the phosphine oxide and reductive elimination.

• Product: (S)-2-diphenylphosphinoyl-2'-methoxy-1,1'-binaphthyl (MOP-Oxide).

Step 4: Reduction to MOP

• Dissolve MOP-Oxide in Xylene.

• Add

  (excess) and Trichlorosilane ( , 5 eq).

• Reflux for 2 hours.

• Workup: Carefully quench with NaOH (aq). Extract with ether.

• Result: White crystalline solid. (S)-MOP.[5]

Caption: Hayashi route for MOP synthesis via Pd-catalyzed phosphinylation.

Section 4: Troubleshooting & Quality Control

NMR Diagnostics

Phosphorus NMR is the definitive tool for assessing ligand purity.

Species	Chemical Shift ( ppm)	Notes
	~220 ppm	Starting material.
Chlorophosphite	175 – 180 ppm	Intermediate. If seen in final product, hydrolysis will occur immediately upon air exposure.
Phosphoramidite	140 – 150 ppm	Target ligand. Sharp singlet.
Phosphite (Hydrolysis)	0 – 10 ppm	H-phosphonate species ( ) resulting from moisture damage.
Phosphate (Oxidation)	-10 – 0 ppm	species resulting from air oxidation.
MOP (Phosphine)	-10 – -20 ppm	Typical region for triarylphosphines.

Handling Moisture Sensitivity

• The "H-Phosphonate" Trap: If your phosphoramidite synthesis yields a product with a

  signal near 10 ppm, you have hydrolyzed your ligand. This is irreversible.

• Prevention:

  • Glassware must be oven-dried (>120°C) for 12 hours.

  • Amine salts (e.g.,

    ) are hygroscopic; filter them rapidly under inert gas.

  • Silica gel chromatography is the most common failure point. Always pre-flush the column with 5%

    /Hexane to deactivate acidic silanols.

References

• Feringa, B. L., et al. (2000).[4] High Throughput Synthesis and Screening of Chiral Phosphoramidite Ligands. Accounts of Chemical Research. (Context: General utility of monodentate ligands).

• Hayashi, T. (2000).[3][5] Chiral Monodentate Phosphine Ligand MOP for Transition-Metal-Catalyzed Asymmetric Reactions. Accounts of Chemical Research.

• Organic Syntheses. (2005). Preparation of Chiral Phosphoramidite Ligands. Org. Synth. 2005, 82, 87.

• Minnaard, A. J., Feringa, B. L., et al. (2007). Monodentate Phosphoramidites: A Privileged Class of Chiral Ligands. Chemical Reviews.

Sources

• 1. pnas.org [pnas.org]
• 2. DSM MonoPhos™ Ligands [sigmaaldrich.com]
• 3. Chiral monodentate phosphine ligand MOP for transition-metal-catalyzed asymmetric reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phosphoramidite ligand - Wikipedia [en.wikipedia.org]
• 5. semanticscholar.org [semanticscholar.org]

IUPAC Naming Conventions for Dioxaphosphepin-6-amine Derivatives

This guide provides an in-depth technical analysis of the IUPAC naming conventions for dioxaphosphepin-6-amine derivatives. It addresses both the theoretical Hantzsch-Widman nomenclature for the monocyclic core and the specific numbering anomalies found in the commercially relevant dibenzo-fused phosphoramidite ligands.

[1]

Executive Summary & Structural Definition

The term dioxaphosphepin-6-amine refers to a heterocyclic system containing a seven-membered ring with two oxygen atoms, one phosphorus atom, and an amine group attached at position 6.[1]

However, a critical distinction exists in the chemical literature between the monocyclic scaffold and the fused (dibenzo) scaffold used in drug discovery and asymmetric catalysis (e.g., MonoPhos ligands).

• Monocyclic System: Numbering follows Hantzsch-Widman priority (O > P). Phosphorus is typically at position 2. Position 6 is a carbon atom.[2][3][4]

• Fused System (Dibenzo[d,f]): Numbering follows the fusion perimeter. The bridge containing the heteroatoms is numbered 5, 6, 7. Consequently, Phosphorus is at position 6 .

This guide details the nomenclature protocols for both, with a focus on the fused systems prevalent in pharmaceutical research.

The Core Scaffold: Hantzsch-Widman Nomenclature

For the monocyclic parent ring, IUPAC mandates the Hantzsch-Widman (HW) system.

Heteroatom Priority and Numbering

• Rule: Oxygen (Group 16) has priority over Phosphorus (Group 15).

• Numbering: The ring is numbered to give heteroatoms the lowest possible locants.

  • Start at Oxygen (1).[5]

  • Proceed towards the other heteroatoms to minimize their locants.

  • Result: 1,3,2-dioxaphosphepin (1-O, 2-P, 3-O) is preferred over 1,5,2 or other variations.

Unsaturation and Suffixes

The suffix depends on the ring size (7) and saturation:

• -epin: Maximally unsaturated (7-membered).

• -epane: Fully saturated.

• dihydro-: Partially saturated (common in stable derivatives).

The Monocyclic "6-Amine"

In a standard 1,3,2-dioxaphosphepin ring, atoms 4, 5, 6, and 7 are carbons.

• Structure: O(1)-P(2)-O(3)-C(4)-C(5)-C(6)-C(7).

• Position 6: This is the carbon atom beta to the oxygen.

• Name: 4,7-dihydro-1,3,2-dioxaphosphepin-6-amine implies an amine group attached to Carbon-6 .

The Fused System: Dibenzo[d,f][1,3,2]dioxaphosphepin

This is the most common scaffold in drug development (e.g., phosphoramidite ligands). The numbering rules change entirely due to ring fusion.

Fusion Numbering Logic

The parent carbocycle is dibenzo[d,f]cycloheptene .

• Numbering begins at the top-right bridgehead carbon and proceeds clockwise around the biphenyl periphery (positions 1 through 11).

• The bridge atoms are numbered last: 5, 6, and 7 .

• In the 1,3,2-dioxaphosphepin fusion, the bridge is -O-P-O- .

  • Position 5: Oxygen

  • Position 6: Phosphorus [2][5][6][7][8]

  • Position 7: Oxygen

The "6-Amine" Designation

In this specific fused context, "dioxaphosphepin-6-amine" indicates that the amine nitrogen is bonded directly to the Phosphorus atom (a phosphoramidite bond, P-N).

Correct IUPAC Name Construction:

• Parent: Dibenzo[d,f][1,3,2]dioxaphosphepin.[2][5][7][8][9][10]

• Principal Group: -amine (attached to P at pos. 6).[2][4][7][8]

• Full Name: N,N-dialkyl-dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine.[2][7][8]

Visualizing the Numbering Divergence

The following diagram illustrates the critical difference between naming a monocyclic derivative versus a fused ligand.

Caption: Comparison of numbering priorities. In monocyclic systems, P is locant 2. In dibenzo-fused systems, P is locant 6.

Stereochemistry & Chirality Protocols (CIP Rules)

For these derivatives, stereochemistry is often the defining feature for biological activity.

Phosphorus Chirality (Central)

If the amine substituents are non-symmetrical, the Phosphorus atom becomes a chiral center.

• Protocol: Use Cahn-Ingold-Prelog (CIP) priorities.

• Priority Order (Atomic Number): O (Z=8) > N (Z=7) > C (Z=6) > Lone Pair (Phantom atom, lowest priority).

• Assignment: View with the lone pair pointing away (or lowest priority group). Clockwise = R, Counter-clockwise = S.

Axial Chirality (Atropisomerism)

In dibenzo-fused systems (e.g., BINOL or Biphenol derivatives), the twist of the biaryl backbone creates axial chirality.

• Designation:

  or (or simply / in older literature).

• Validation: This is distinct from P-chirality. A molecule can be

  —having an axially chiral backbone and a P-chiral center.

Step-by-Step Naming Protocol

Use this decision tree to generate the correct IUPAC name for your derivative.

Caption: Algorithmic workflow for distinguishing between monocyclic and fused nomenclature paths.

Data Summary: Nomenclature Comparison

Feature	Monocyclic (1,3,2-dioxaphosphepin)	Fused (Dibenzo[d,f]...)[2][5]
Numbering Origin	Oxygen atom (Locant 1)	Bridgehead Carbon (Locant 1)
Phosphorus Locant	2	6
"6-amine" Location	Carbon backbone (C-N bond)	Phosphorus atom (P-N bond)
Common Application	Synthetic intermediates, flame retardants	Chiral ligands (Phosphoramidites)
Standard State	Often 4,7-dihydro or saturated	Fully conjugated aromatic fusion

References

• Hantzsch-Widman Nomenclature: IUPAC. Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013 (Blue Book). Rule P-22.2.

• Fused Ring Numbering: IUPAC. Nomenclature of Organic Chemistry. Rule P-25.2.2.4 (Fusion nomenclature).

• CIP Priority Rules: IUPAC. Nomenclature of Organic Chemistry. Rule P-91 (Stereochemical configuration).

• Phosphoramidite Ligands: Teichert, J. F., & Feringa, B. L. (2010). Phosphoramidites: Privileged Ligands in Asymmetric Catalysis. Angewandte Chemie International Edition. (Contextualizing the "6-amine" usage in dibenzo systems).

Sources

• 1. 1,3-Dioxolo[4,5-e][1,3,2]dioxaphosphepin-6-amine, N,N-dibutyltetrahydro-2,2-dimethyl-4,4,8,8-tetraphenyl-, (3aR,8aR)- | 1204322-46-2 [chemicalbook.com]
• 2. Dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine, N,N-dibutyl-2,4,8,10-tetrakis(1,1-dimethylethyl)- | C36H58NO2P | CID 20481433 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4.3 IUPAC naming and formulae | Organic molecules | Siyavula [siyavula.com]
• 4. Synthonix, Inc > 213843-90-4 | (3aR,8aR)-N,N,2,2-Tetramethyl-4,4,8,8-tetraphenyltetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepin-6-amine [synthonix.com]
• 5. d-nb.info [d-nb.info]
• 6. Cytotoxic Activity of Piperazin-2-One-Based Structures: Cyclic Imines, Lactams, Aminophosphonates, and Their Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. N,N-Bis[(1R)-(+)-phenylethyl]dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine,97%-江苏欣诺科催化剂股份有限公司 [sinocompound.com]
• 8. (S)-1,11-Diethyl-2,10-di(naphthalen-2-yl)-N,N-bis((S)-1-phenylethyl)dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine|BLD Pharm [bldpharm.com]
• 9. lsa.umich.edu [lsa.umich.edu]
• 10. N,N-Bis-((S)-1-phenylethyl)dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine | CAS 376355-58-7 | SCBT - Santa Cruz Biotechnology [scbt.com]

electronic properties of dimethylamine-substituted phosphoramidites

Executive Summary

This technical guide analyzes the electronic and steric properties of dimethylamine-substituted phosphoramidites (

), a high-reactivity variant of the standard diisopropylamine ( ) reagents used in oligonucleotide synthesis.

While

phosphoramidites are the industry standard due to their balance of stability and reactivity, analogs offer distinct electronic profiles characterized by reduced steric hindrance and altered nitrogen basicity . This guide details the mechanistic implications of these properties, providing protocols for their synthesis and use in specialized applications where standard reagents fail, such as sterically congested couplings or catalytic ligand design.

Electronic Architecture & Theoretical Grounding

The phosphoramidite functional group relies on the delicate electronic balance of the trivalent phosphorus atom (

). The phosphorus center is bonded to:

• A nucleoside 3'-oxygen (or ligand scaffold).[1][]

• A protecting group oxygen (typically cyanoethyl).[3]

• An amine leaving group (the variable ).[3][4]

The P-N Bond Character

The stability and reactivity of the phosphoramidite are governed by the donation of the nitrogen lone pair into the empty orbitals of the phosphorus (often described as

back-bonding or negative hyperconjugation into the orbital).

• Dimethylamine (

  ): The methyl groups are electron-donating (+I effect) but sterically small. This allows for efficient orbital overlap between N and P, technically strengthening the ground-state P-N bond compared to bulkier amines. However, the lack of steric shielding leaves the phosphorus center highly exposed to nucleophilic attack (by water or alcohols) and electrophilic attack (by activators).

• Diisopropylamine (

  ): The bulky isopropyl groups provide a "steric umbrella" that kinetically protects the phosphorus from moisture (hydrolysis) and premature oxidation. This steric bulk is the primary reason is the commercial standard.

Reactivity vs. Stability Trade-off

The electronic activation energy (

) for the coupling reaction involves protonation of the amine nitrogen by a weak acid (e.g., tetrazole).

Feature	Dimethylamine ( )	Diisopropylamine ( )	Mechanistic Implication
Steric Hindrance	Low	High	allows faster activator approach but faster hydrolysis.
Nitrogen Basicity	High ( ~10.7)	High ( ~11.0)	Both are readily protonated, but is sterically hindered from solvation.
Coupling Kinetics	Fast (< 1 min)	Standard (2–5 min)	is preferred for hindered 5'-OH acceptors.
Solution Stability	Poor (< 24h)	Excellent (Weeks)	requires fresh preparation or storage.

Mechanistic Pathway: Activation and Coupling[5]

The coupling reaction proceeds via an

-like mechanism (or intermediate pentacoordinate species) where the amine is converted into a leaving group.

The Activation Cascade

• Protonation: The acidic activator (Tetrazole, ETT, or DCI) protonates the amine nitrogen.

  • Note: The

    nitrogen is sterically accessible, leading to rapid protonation .

• Displacement: The protonated amine (

  ) departs, forming a reactive tetrazolyl-phosphite intermediate.

• Nucleophilic Attack: The 5'-OH of the growing oligo attacks the phosphorus.

Critical Insight: In standard synthesis, the rate-limiting step is often the steric approach of the activator. With

, this barrier is removed, making the reagent "hyper-active." This is beneficial for coupling to sterically hindered secondary hydroxyls (e.g., RNA 2'-OH or modified sugars) but detrimental for bench stability.

Figure 1: Activation pathway. The reduced steric bulk of the dimethylamine substituent accelerates the initial protonation step, increasing overall reaction velocity.

Experimental Characterization & Protocols

Synthesis of Dimethylamine Phosphoramidites

Since

amidites are rarely sold commercially due to instability, they must often be synthesized in situ or immediately prior to use.

Reagents:

• Nucleoside (5'-DMT protected).[5][6][7]

• (Chloro-dimethylamino-cyanoethoxy-phosphine).

• DIPEA (Diisopropylethylamine) as a base scavenger.

• Anhydrous DCM or THF.

Protocol:

• Preparation: Dry the nucleoside by co-evaporation with anhydrous pyridine (3x) and toluene (3x).

• Phosphitylation: Dissolve nucleoside in anhydrous DCM under Argon. Add 4.0 eq of DIPEA.

• Addition: Dropwise add 1.2 eq of the chlorophosphine reagent at

  .

• Monitoring: Stir at room temperature for 30 minutes. Monitor by TLC (silica, 5% MeOH in DCM).

  • Self-Validation: The product should run faster than the starting nucleoside.

• Purification: Rapid filtration through a short silica plug buffered with 1% TEA. Do not perform lengthy column chromatography.

• Storage: Lyophilize from benzene. Store at

  under Argon.[8] Use within 48 hours.

31P NMR Spectroscopy

NMR is the definitive method for assessing the electronic environment and purity.

Species	Chemical Shift ( ppm)	Interpretation
P-NMe2 Amidite	140 – 146 ppm	Upfield relative to due to reduced steric desheilding.
P-NiPr2 Amidite	148 – 150 ppm	Standard reference range.
Hydrolysis Product (H-Phosphonate)	10 – 20 ppm	Indicates moisture contamination (Avoid use).
Oxidation Product (P=O)	-5 – 5 ppm	Indicates air oxidation.

Note: Chemical shifts are approximate and solvent-dependent (

vs ). Always run a standard.

Applications in Advanced Synthesis

Sterically Hindered Couplings

When synthesizing oligonucleotides with bulky modifications (e.g., 2'-O-TBDMS RNA, Locked Nucleic Acids, or sterically demanding conjugates), the standard

amidite may exhibit slow coupling kinetics, leading to deletions.

• Solution: Substitute the

  group with or (diethylamine). The smaller leaving group reduces the "cone angle" around the phosphorus, allowing the incoming 5'-OH to attack more easily.

Catalytic Ligands (Monodentate Phosphoramidites)

Beyond DNA synthesis, dimethylamine-substituted phosphoramidites (e.g., MonoPhos ligands) are used in asymmetric catalysis (Rh-catalyzed hydrogenations).

• Electronic Tuning: The

  group provides higher electron density to the metal center compared to phosphites, but less steric bulk than , allowing for fine-tuning of enantioselectivity.

Disambiguation: "Dimethylamino-Substituted" Motifs

It is critical to distinguish between the phosphoramidite leaving group and modifications on the nucleoside itself.

• P-NMe2 Phosphoramidite: The subject of this guide. Reactive reagent.

• 2'-O-DMAOE (Dimethylaminooxyethyl): A modification on the sugar 2'-position. This increases binding affinity and nuclease resistance. These are synthesized using standard

  phosphoramidites.

• Dimethylformamidine (dmf): A protecting group for the exocyclic amine of Guanosine (

  ).

References

• Beaucage, S. L., & Caruthers, M. H. (1981). Deoxynucleoside phosphoramidites—A new class of key intermediates for deoxypolynucleotide synthesis. Tetrahedron Letters. Link

• ATDBio. (2025).[5] Solid-phase oligonucleotide synthesis: Phosphoramidite chemistry. Nucleic Acids Book. Link

• Biotage. (2025).[5] Mechanisms of Phosphoramidite Coupling and Instability of Dimethylamine Analogs. Biotage Technical Notes. Link

• Kupakuwana, G. V., et al. (2009). P-N Bond Activation in Phosphoramidites. Journal of Organic Chemistry. Link

• Thermo Fisher Scientific. (2025). Phosphoramidite Impurity Profile and 31P NMR Characterization. Technical Bulletin. Link

Sources

• 1. Synthesis of DNA/RNA and Their Analogs via Phosphoramidite and H-Phosphonate Chemistries [mdpi.com]
• 3. Phosphoramidite compound identification and impurity control by Benchtop NMR - Magritek [magritek.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. academic.oup.com [academic.oup.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. US20210277047A1 - Synthesis and Biological Activity of Phosphoramidimidate and Phosphoramidate DNA - Google Patents [patents.google.com]
• 8. arkat-usa.org [arkat-usa.org]

Technical Guide: Commercial Availability &amp; Handling of (Dioxaphosphepin-6-yl)dimethylamine Analogs

The following technical guide details the commercial landscape, synthesis, and handling of (dioxaphosphepin-6-yl)dimethylamine analogs, with a specific focus on the high-value TADDOL- and BINOL-derived phosphoramidites .

Executive Summary

The term "(dioxaphosphepin-6-yl)dimethylamine" refers to a class of cyclic phosphoramidite ligands featuring a seven-membered phosphorus-containing ring (1,3,2-dioxaphosphepin). These molecules are critical chiral ligands in asymmetric catalysis, particularly for copper-catalyzed conjugate additions and iridium-catalyzed hydrogenations.

While simple, unsubstituted analogs are rare, the TADDOL-derived and BINOL-derived variants are commercially established standards. This guide analyzes their sourcing, synthesis, and quality control.

Key Commercial Targets

Compound Class	Common Name	CAS No.[1][2][3][4][5] (Example)	Commercial Status
TADDOL-Phosphoramidite	(Ra,S,S)-TADDOL-PNMe₂	213843-90-4	Available (Catalog item)
BINOL-Phosphoramidite	MonoPhos™ (and analogs)	185449-80-3	Available (Catalog item)
Simple Aliphatic	7-membered cyclic phosphoramidites	N/A	Custom Synthesis Only

Commercial Landscape & Sourcing Strategy

Primary Commercial Sources

The specific molecule (3aR,8aR)-(2,2-Dimethyl-4,4,8,8-tetraphenyl-tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepin-6-yl)dimethylamine is the dominant commercial form of this scaffold. It is widely stocked due to the popularity of Feringa-type and Minnaard-type ligands.

• Major Suppliers:

  • Ascensus (formerly Strem): High-purity grades (>98%) under "Phosphorus Ligands and Compounds".

  • Sigma-Aldrich (Merck): Stocked as catalog items, often in pre-packaged ampoules to prevent hydrolysis.

  • TCI Chemicals: Offers both enantiomers (R,R and S,S).

  • BLDpharm / Enamine: Good sources for bulk intermediates if in-house synthesis is preferred.

"Make vs. Buy" Decision Matrix

For research scales (<5 g), purchasing is recommended due to the sensitivity of the P-N bond. For process scales (>100 g), in-house synthesis becomes cost-effective.

Figure 1: Decision matrix for sourcing phosphoramidite ligands. Note that lack of inert atmosphere equipment necessitates purchasing pre-packaged catalog items.

Technical Deep Dive: Synthesis & Structure

If commercial stock is unavailable or cost-prohibitive, these analogs can be synthesized via a two-step protocol from the corresponding 1,4-diol (TADDOL).

Synthesis Protocol (Self-Validating)

Objective: Synthesis of TADDOL-phosphoramidite. Pre-requisites: All glassware must be flame-dried; solvents (THF, Toluene) must be anhydrous/degassed.

• Phosphorus Introduction:

  • React TADDOL (1.0 equiv) with PCl₃ (1.2 equiv) in dry toluene at reflux.

  • Validation: Evolution of HCl gas ceases. ³¹P NMR shows a shift from PCl₃ (~219 ppm) to the chlorophosphite intermediate (~160-170 ppm).

  • Note: The 7-membered ring forms readily due to the pre-organized TADDOL backbone.

• Amination:

  • Cool to 0°C. Add HNMe₂ (gas or solution) or LiNMe₂ (lithium dimethylamide) in excess.

  • Alternative: Use HMPT (Hexamethylphosphorous triamide) for transamination, though this is less atom-economical.

  • Purification: Filtration of LiCl/amine salts under argon. Crystallization from hexane/toluene. Do not use silica gel chromatography unless the silica is triethylamine-neutralized, as the P-N bond is acid-labile.

Structural Mechanism

The "dioxaphosphepin" ring is conformationally flexible (twist-boat), but the fusion with the dioxolane ring (in TADDOL) or the binaphthyl backbone (in BINOL) locks the conformation, inducing high enantioselectivity in downstream catalysis.

Figure 2: Synthetic pathway for (dioxaphosphepin-6-yl)dimethylamine derivatives.

Quality Control & Handling (E-E-A-T)

As a Senior Scientist, I cannot overstate the importance of ³¹P NMR for these compounds. Visual inspection is insufficient.

Critical QC Parameters

Test	Acceptance Criteria	Failure Mode
³¹P NMR	Single sharp peak (typically 140–150 ppm depending on backbone).	Peaks at ~0–10 ppm indicate oxidation (phosphate). Peaks at ~10-20 ppm indicate hydrolysis (H-phosphonate).
¹H NMR	Integration of NMe₂ protons (usually doublet due to P-coupling) vs. backbone.	Loss of Methyl doublet indicates hydrolysis of the amine.
Appearance	White crystalline solid.	Sticky gum or gel suggests hydrolysis.

Storage & Stability[7]

• Oxidation Sensitivity: Moderate. Can survive brief air exposure but degrades over days.

• Hydrolysis Sensitivity: High. The P-N bond cleaves rapidly in the presence of moisture and weak acids.

• Protocol: Store in a glovebox or taped/parafilmed Schlenk tube at -20°C.

Applications in Drug Development

These ligands are not typically the drug payload but are process enablers .

• Asymmetric Conjugate Addition:

  • Used with Cu(OTf)₂ to catalyze the addition of organometallics (Zn, Al, Mg) to enones.

  • Relevance: Synthesis of chiral building blocks for polyketide drugs.

• Ir-Catalyzed Hydrogenation:

  • Effective for hydrogenating unfunctionalized olefins and imines.

  • Relevance: Chiral amine synthesis.[6][7]

References

• Sigma-Aldrich. (3aR,8aR)-(-)-(2,2-Dimethyl-4,4,8,8-tetraphenyl-tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepin-6-yl)dimethylamine Product Page. Retrieved from

• Feringa, B. L., et al. "Phosphoramidites: Privileged Ligands in Asymmetric Catalysis." Angewandte Chemie International Edition, 2000. (Foundational text on the utility of this scaffold).

• Ascensus (Strem). Phosphorus Ligands Catalog. Retrieved from

• Minnaard, A. J., et al. "Monodentate Phosphoramidites: A Breakthrough in Rhodium-Catalyzed Asymmetric Hydrogenation." Accounts of Chemical Research, 2007.

• PubChem. Compound Summary for TADDOL-phosphoramidites. Retrieved from

Sources

• 1. Strem, An Ascensus Company CAS# 149646-83-3. 100mg. (+)-6,6'-{[(1R,3R)-1,3-Dimethyl-1,3-propanediyl]bis(oxy)}bis[4,8-bis(t-butyl)-2,10-dimethoxy-bibenzo[d,f][1,3,2]dioxaphosphepin], | Fisher Scientific [fishersci.com]
• 2. tris[2-[[2,4,8,10-tetra-tert-butyldibenzo[d,f][1,3,2]dioxaphosphepin-6-yl]oxy]ethyl]amine, CasNo.80410-33-9 Hunan chemfish Pharmaceutical co.,Ltd China (Mainland) [chemfish.lookchem.com]
• 3. Sumilizer GP | 203255-81-6 | Benchchem [benchchem.com]
• 4. (5-Ethyl-2-methyl-1,3,2-dioxaphosphorinan-5-yl)methyl dime… [cymitquimica.com]
• 5. ivychem.com [ivychem.com]
• 6. 5-(11bS)-Dinaphtho[2, 1-d: 1', 2'-f][1, 3, 2]dioxaphosphepin-4-yl-10, 11-dihydro-5H-dibenz[b, f]azepine [stage0.myskinrecipes.com]
• 7. Cytotoxic Activity of Piperazin-2-One-Based Structures: Cyclic Imines, Lactams, Aminophosphonates, and Their Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

The Paradigm Shift: History and Development of Feringa-Type Phosphoramidite Ligands

[1]

Executive Summary: Breaking the Chelation Dogma

For decades, the field of asymmetric catalysis was governed by the "Chelation Dogma"—the belief that rigid, bidentate ligands (like BINAP or DuPhos) were strictly required to restrict conformational freedom and enforce high enantioselectivity.

In 1996, Ben L. Feringa and his team at the University of Groningen dismantled this paradigm. They introduced monodentate phosphoramidites —ligands based on a BINOL backbone with a simple amine moiety. These ligands not only matched the selectivity of their bidentate counterparts but often exceeded them in activity and versatility. This guide details the technical evolution of these "privileged ligands," from the original MonoPhos™ to the advanced PipPhos and MorfPhos generations, providing actionable protocols for their synthesis and application.

Historical Genesis & Structural Evolution

The Discovery (1996-1997)

The breakthrough occurred during the investigation of Copper(I)-catalyzed 1,4-addition of dialkylzinc reagents to enones. Feringa's group hypothesized that a monodentate ligand with a matched steric architecture could enforce chirality through the formation of a specific metal-ligand stoichiometry (often

) rather than a chelate ring.

• The First Hit: The initial success was reported in Angewandte Chemie (1997), where a phosphoramidite derived from (S)-BINOL and dimethylamine achieved >98% ee in the addition of diethylzinc to cyclohexenone.

• The Significance: This proved that supramolecular rigidity (interaction between two monodentate ligands on the metal center) could replace structural rigidity (a tether connecting two donors).

The Expansion to Hydrogenation (2000)

While the Cu-catalyzed addition was the genesis, the real explosion of interest came in 2000. Simultaneously, the groups of Feringa, Reetz, and Pringle demonstrated that these ligands were highly effective for the Rhodium-catalyzed asymmetric hydrogenation of olefins—a reaction previously dominated by bidentate phosphines.[1]

Structural Generations

The modular nature of phosphoramidites allowed for the rapid synthesis of ligand libraries.

• Gen 1: MonoPhos (2000): The simplest derivative (

  ). Excellent for standard substrates but limited in sterically demanding cases.

• Gen 2: PipPhos & MorfPhos (2005): Feringa introduced cyclic amines (piperidine and morpholine) to the phosphorus center. These ligands (PipPhos and MorfPhos) provided a tighter "chiral pocket," significantly improving enantioselectivity for difficult substrates like

  -dehydroamino acids and itaconates.

• Gen 3: Mixed Libraries: The use of two different monodentate ligands (e.g.,

  and ) to form a heterocomplex , further fine-tuning the steric environment.

Figure 1: Timeline of Feringa-type phosphoramidite ligand development.

Mechanistic Principles

The efficacy of Feringa ligands relies on the formation of a homocomplex (or heterocomplex) where two monodentate ligands bind to the metal center.

The Rhodium Catalytic Cycle

In Rh-catalyzed hydrogenation, the active species is typically a cationic solvated complex

.

• Coordination: Two phosphoramidite ligands bind to Rh.[2] Their bulky BINOL backbones interlock, creating a defined chiral groove.

• Oxidative Addition:

  adds to the Rh complex.

• Migratory Insertion: The olefin inserts into the Rh-H bond. The enantioselectivity is determined here, dictated by the steric pressure of the ligand's "chiral pocket" against the substrate's substituents.

Figure 2: Simplified catalytic cycle for Rh-catalyzed hydrogenation using monodentate phosphoramidites.

Synthesis Protocol: (S)-MonoPhos

The synthesis of Feringa ligands is modular, scalable, and does not require column chromatography if performed carefully. The following protocol describes the synthesis of (S)-N,N-dimethyl-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine (MonoPhos).

Reagents & Equipment

• Starting Material: (S)-(-)-1,1'-Bi-2-naphthol ((S)-BINOL).

• Phosphorus Source: Phosphorus trichloride (

  ) or Hexamethylphosphorous triamide (HMPT).

• Solvents: Toluene (anhydrous), THF (anhydrous).

• Base: Triethylamine (

  ).[3]

Step-by-Step Procedure (The PCl3 Route)

This route is preferred for generating libraries as the intermediate phosphorochloridite can be reacted with any amine.

Step 1: Formation of Phosphorochloridite

• Charge a flame-dried Schlenk flask with (S)-BINOL (10 mmol, 2.86 g) under Argon.

• Add

  (excess, ~10 mL) as both reagent and solvent.

• Reflux the suspension at 80°C for 4-6 hours. The solid will dissolve, and HCl gas will evolve.

• Remove excess

  under high vacuum.

• Result: A white foam/solid of (S)-1,1'-binaphthyl-2,2'-phosphorochloridite. Handle with care; highly moisture sensitive.

Step 2: Amination

• Dissolve the phosphorochloridite residue in anhydrous Toluene (20 mL).

• In a separate flask, mix Dimethylamine (2.0 M in THF, 11 mmol) and Triethylamine (22 mmol) in Toluene (10 mL). Cool to 0°C.

• Slowly cannulate the phosphorochloridite solution into the amine solution at 0°C.

• Stir at room temperature for 16 hours.

• Workup: Filter the mixture through a pad of Celite (under Argon if possible) to remove the

  salt.

• Concentrate the filtrate. Recrystallize from Toluene/Hexane.

Validation:

• NMR: Single peak at ~144 ppm (varies slightly by solvent).

• Purity: >95% is required for high enantioselectivity.

Figure 3: Modular synthesis workflow via the phosphorochloridite intermediate.

Key Applications & Performance Data

Feringa ligands excel in reactions where substrate flexibility usually defeats bidentate ligands.

Rh-Catalyzed Asymmetric Hydrogenation

Comparison of ligands for the hydrogenation of Methyl 2-acetamidoacrylate (standard benchmark).

Ligand	Amine Moiety	Conversion (%)	ee (%)	Configuration
(S)-MonoPhos		>99	95	(S)
(S)-PipPhos	Piperidine	>99	99	(S)
(S)-MorfPhos	Morpholine	>99	98	(S)
(S)-BINAP	(Bidentate)	>99	92	(S)

Data sourced from Van den Berg et al. (2000) and Bernsmann et al. (2005).

Cu-Catalyzed Conjugate Addition

Addition of

to Cyclohexenone.

Ligand	Conditions	Yield (%)	ee (%)
(S)-MonoPhos	Cu(OTf)2, Toluene, -30°C	94	>98
PPh3	(Achiral Control)	90	0

References

• Feringa, B. L., Pineschi, M., Arnold, L. A., Imbos, R., & de Vries, A. H. M. (1997).[4] Highly Enantioselective Catalytic Conjugate Addition and Tandem Conjugate Addition–Aldol Reactions of Organozinc Reagents. Angewandte Chemie International Edition. Link

• van den Berg, M., Minnaard, A. J., Schudde, E. P., van Esch, J., de Vries, A. H. M., de Vries, J. G., & Feringa, B. L. (2000). Highly Enantioselective Rhodium-Catalyzed Hydrogenation with Monodentate Ligands. Journal of the American Chemical Society.[3][5][6] Link

• Bernsmann, H., van den Berg, M., Hoen, R., Minnaard, A. J., Mehler, G., Reetz, M. T., de Vries, J. G., & Feringa, B. L. (2005). PipPhos and MorfPhos: Privileged Monodentate Phosphoramidite Ligands for Rhodium-Catalyzed Asymmetric Hydrogenation. The Journal of Organic Chemistry. Link

• Teichert, J. F., & Feringa, B. L. (2010).[7] Phosphoramidites: Privileged Ligands in Asymmetric Catalysis. Angewandte Chemie International Edition. Link

• Organic Syntheses. (2008). Phosphoramidite (Feringa) Ligands. Organic Syntheses, Vol. 85, p. 248.[8] Link

Sources

• 1. Phosphoramidite ligand - Wikipedia [en.wikipedia.org]
• 2. PipPhos and MorfPhos: privileged monodentate phosphoramidite ligands for rhodium-catalyzed asymmetric hydrogenation [pubmed.ncbi.nlm.nih.gov]
• 3. pure.rug.nl [pure.rug.nl]
• 4. pure.rug.nl [pure.rug.nl]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Phosphoramidites: privileged ligands in asymmetric catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]

Mechanistic Architectures of Monodentate Chiral Ligands in Asymmetric Catalysis

Executive Summary: The Fallacy of the Chelate Effect

For decades, the "Chelate Effect" was the central dogma of asymmetric catalysis. The assumption was that high enantioselectivity required the rigid backbone of bidentate ligands (e.g., BINAP, DuPhos) to restrict conformational freedom and enforce a specific chiral environment.

The turn of the millennium brought a paradigm shift, led by Feringa, Reetz, and others, proving that monodentate chiral ligands —specifically phosphoramidites, phosphites, and phosphonites—could achieve equal or superior selectivities. This guide details the mechanism of action for these ligands, demonstrating that their efficacy stems not from rigidity, but from supramolecular self-assembly and dynamic induced fit .

Part 1: Mechanistic Modes of Action

The Active Species Paradigm

Unlike bidentate ligands where one molecule occupies two coordination sites, monodentate ligands typically operate via the formation of a bis-ligated metal complex (

).

• The "Chiral Pocket": Two monodentate ligands bind to the metal center (e.g., Rh, Cu, Pd). The bulky chiral backbones (often BINOL-derived) interlock due to steric pressure, creating a defined chiral pocket.

• Tropos Nature: Many monodentate ligands possess a degree of conformational flexibility (tropos). Upon binding to the metal and the substrate, the ligands adjust their orientation to minimize steric repulsion, effectively "wrapping" around the substrate. This induced fit mechanism often results in higher turnover frequencies (TOF) compared to rigid bidentate counterparts.

Combinatorial Asymmetric Catalysis (The "Mix-and-Match" Strategy)

One of the most powerful mechanistic advantages of monodentate ligands is the ability to form heterocomplexes.

• Homocomplexes:

  or (Traditional).[1][2][3]

• Heterocomplexes:

  .

When two different chiral monodentate ligands (

and ) are mixed, they equilibrate to form a heterocomplex. As demonstrated by Reetz, this heterocomplex often exhibits higher activity and selectivity than either homocomplex due to the creation of a non-symmetrical chiral environment that better accommodates specific transition states.

Visualization: The Monodentate Catalytic Cycle

The following diagram illustrates the formation of the active

species and the critical bifurcation between homo- and hetero-complexation.

Figure 1: The activation pathway of monodentate ligands, highlighting the divergence into homo- and hetero-complexes which drives the "combinatorial" advantage.

Part 2: Diagnostic Protocols (Self-Validating Systems)

To validate that a monodentate ligand is operating via the proposed mechanism (and not as a monomer or aggregate), one must employ Non-Linear Effect (NLE) studies.

Protocol: Determination of Non-Linear Effects

Objective: Determine if the active catalyst contains more than one chiral ligand molecule.[4][5]

Principle: If the relationship between the enantiomeric excess of the ligand (

) and the product ( ) is linear, the catalyst likely operates as a monomer ( ). If non-linear (positive or negative amplification), it indicates higher-order aggregation ( , dimers, etc.).

Step-by-Step Methodology:

• Preparation of Ligand Stocks:

  • Prepare a stock solution of

    -Ligand ( in solvent).

  • Prepare a stock solution of

    -Ligand ( in solvent).

• Generation of

  Mixtures:

  • Create 5-7 vials with varying ratios of

    and to achieve specific values (e.g., 0%, 20%, 40%, 60%, 80%, 100%).

  • Calculation:

    .

• Catalytic Run:

  • Add the metal precursor (e.g.,

    ) to each vial.

  • Add substrate and reagents under standard reaction conditions.

  • Run all reactions simultaneously to ensure identical conditions (temperature, time).

• Analysis:

  • Isolate the product.

  • Determine

    via Chiral HPLC or GC.

• Plotting:

  • Plot

    (Y-axis) vs. (X-axis).

Interpretation Logic Flow

The following diagram guides the interpretation of your NLE data.

Figure 2: Decision tree for interpreting Non-Linear Effects (NLE) to diagnose catalyst stoichiometry and aggregation states.

Part 3: Comparative Data & Applications

Monodentate vs. Bidentate Architectures

The following table summarizes the operational differences, guiding experimental choice.

Feature	Bidentate Ligands (e.g., BINAP)	Monodentate Ligands (e.g., MonoPhos)	Mechanistic Implication
Metal Binding	Chelation (Rigid)	Coordination (Flexible)	Monodentate allows "Induced Fit" for difficult substrates.
Synthesis	Complex (Multi-step)	Simple (Often 1-2 steps)	Rapid library generation for high-throughput screening.
Mixtures	Difficult to mix	Combinatorial ( )	Enables fine-tuning of the chiral pocket via heterocomplexes.
Cost	High ($100 - $500/g)	Low ($10 - $50/g)	Scalable for industrial processes (e.g., DSM processes).
Sensitivity	Often Air Sensitive	Varies (Phosphoramidites are robust)	Easier handling in process chemistry.

Key Applications

• Rh-Catalyzed Hydrogenation:

  • Mechanism:[4][6][7][8] Formation of

    .

  • Reference: Feringa's MonoPhos ligands achieve >99% ee for dehydroamino acids [1].

• Cu-Catalyzed Conjugate Addition:

  • Mechanism:[4][6][7][8] Copper complexes bind phosphoramidites to direct organozinc/aluminum addition to enones.

  • Insight: The flexibility of the monodentate ligand accommodates the changing geometry of the copper center during transmetallation.

References

• Feringa, B. L. (2000).[9] Phosphoramidites: Privileged Ligands in Asymmetric Catalysis.[10] Accounts of Chemical Research.[11]

• Reetz, M. T. (2003).[12] Mixtures of Chiral Monodentate P-Ligands: A New Principle in Combinatorial Asymmetric Transition Metal Catalysis.[2][3][12] Angewandte Chemie International Edition.[1][6][10][13][14]

• Kagan, H. B. (2001).[8] Nonlinear Effects in Asymmetric Catalysis: A Personal Account. Synlett.

• Satyanarayana, T., Abraham, S., & Kagan, H. B. (2009).[13][14] Nonlinear Effects in Asymmetric Catalysis. Angewandte Chemie International Edition.[1][6][10][13][14]

Sources

• 1. Combinatorial transition-metal catalysis: mixing monodentate ligands to control enantio-, diastereo-, and regioselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]
• 6. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]
• 7. research.rug.nl [research.rug.nl]
• 8. thieme-connect.com [thieme-connect.com]
• 9. Phosphoramidite ligand - Wikipedia [en.wikipedia.org]
• 10. Phosphoramidites: privileged ligands in asymmetric catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Asymmetric hydrogenation using monodentate phosphoramidite ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A new principle in combinatorial asymmetric transition-metal catalysis: mixtures of chiral monodentate P ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 14. Nonlinear effects in asymmetric catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

protocol for Rh-catalyzed asymmetric hydrogenation using phosphoramidites

Application Note: Protocol for Rh-Catalyzed Asymmetric Hydrogenation Using Phosphoramidite Ligands

Introduction & Strategic Significance

The paradigm of asymmetric hydrogenation was revolutionized by the discovery that monodentate phosphoramidites —specifically those derived from BINOL (e.g., MonoPhos™)—could rival or exceed the enantioselectivity of traditional bidentate phosphines (e.g., BINAP, DuPhos). For pharmaceutical development, this shift is critical. Phosphoramidites offer modular synthesis, lower costs, and a unique "induced fit" mechanism where two monodentate ligands bind to the metal center, creating a highly adaptable chiral pocket.

This guide provides a rigorous, field-validated protocol for utilizing Rh-phosphoramidite systems. It moves beyond basic recipes to address the causality of reaction parameters, ensuring reproducible high-value chiral synthesis.

Mechanistic Insight: The "Induced Fit" Cycle

Unlike rigid bidentate ligands, monodentate phosphoramidites form a dynamic complex with Rh(I). The active species typically consists of a Rhodium atom coordinated by two phosphoramidite ligands.

Key Mechanistic Features:

• -Acidity: The electron-withdrawing nature of the P-O bonds makes the metal center more electrophilic, facilitating the coordination of electron-rich olefinic substrates.

• Haptolability: The monodentate nature allows for facile dissociation/re-association, preventing product inhibition.

• Non-Linear Effects: The formation of heterochiral (meso) and homochiral complexes in solution leads to "positive non-linear effects," where the enantiomeric excess (ee) of the product can exceed the optical purity of the ligand.

Graphviz Diagram 1: Catalytic Cycle

Caption: The catalytic cycle for Rh-phosphoramidite hydrogenation. The active species [Rh(L)2]+ is generated in situ.[1] Oxidative addition of H2 is typically fast, followed by migratory insertion.

Ligand Selection & Substrate Scope

Phosphoramidites are highly modular.[2][3][4] The choice of amine moiety on the phosphorous significantly impacts steric bulk and electronic properties.

Ligand Class	Representative Structure	Key Application	Solvent Preference
MonoPhos™	-dimethyl amine backbone	Dehydroamino acids, Enamides	DCM, EtOAc
PipPhos	Piperidine backbone	Itaconic acids, -dehydroamino acids	DCM
MorphPhos	Morpholine backbone	Substrates requiring H-bonding interactions	THF, EtOAc
Mixed Ligands	Ligand A + Ligand B	Combinatorial screening for difficult substrates	Toluene/DCM

Expert Insight: While protic solvents (MeOH) are standard for bidentate phosphines, aprotic solvents (DCM, EtOAc) are often superior for monodentate phosphoramidites due to the stabilization of the specific hydrogen-bonding network required during the migratory insertion step.

Detailed Experimental Protocol

Safety Warning: Hydrogen gas is highly flammable. Rhodium precursors are potential sensitizers. All steps involving catalyst formation must occur under an inert atmosphere (Nitrogen or Argon).

Materials:

• Precursor: Bis(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate [Rh(cod)2]BF4. (Avoid chloride precursors like [Rh(cod)Cl]2 unless using a halide scavenger, as chloride inhibits the cationic active species).

• Ligand: (S)-MonoPhos or derivative.

• Solvent: Anhydrous Dichloromethane (DCM) or Ethyl Acetate (EtOAc), degassed.

• Substrate: e.g., Methyl 2-acetamidoacrylate.[5]

Step-by-Step Workflow:

1. Catalyst Pre-formation (The "In Situ" Method) [6][7]

• Rationale: Phosphoramidite complexes are kinetically labile. Pre-forming the catalyst ensures the L/Rh equilibrium is established before substrate competition occurs.

• Action: In a glovebox or Schlenk tube, weigh [Rh(cod)2]BF4 (0.01 mmol, 1.0 equiv) and the Phosphoramidite Ligand (0.022 mmol, 2.2 equiv).

• Note: A slight excess (2.2:1) prevents the formation of inactive Rh-black (metal agglomeration).

• Solvation: Add 1.0 mL of degassed anhydrous DCM. Stir at Room Temperature (RT) for 10–15 minutes. The solution should turn from orange/red to a clear yellow/orange, indicating displacement of the COD ligand.

2. Substrate Addition

• Action: Dissolve the substrate (1.0 mmol, S/C ratio = 100) in 4.0 mL of the same degassed solvent.

• Transfer: Transfer the substrate solution to the catalyst solution via syringe/cannula under inert flow.

• Final Concentration: Target 0.1 M to 0.2 M relative to substrate.

3. Hydrogenation (Autoclave Assembly)

• Action: Place the reaction vessel (vial or Schlenk) inside a stainless steel high-pressure autoclave.

• Purge: Seal the autoclave. Purge with Nitrogen (3x 10 bar) to remove air. Then purge with Hydrogen (3x 10 bar) to saturate the headspace.

• Pressurize: Set final H2 pressure to 5–10 bar . (Phosphoramidites are active even at low pressure; higher pressure increases rate but rarely affects ee).

• Reaction: Stir vigorously (critical for gas-liquid mass transfer) at RT for 2–12 hours.

4. Work-up & Analysis

• Venting: Carefully vent H2 in a fume hood.

• Quench: No specific quench needed. Filter the solution through a small pad of silica or Celite to remove Rhodium (optional for analysis, required for isolation).

• Analysis: Analyze conversion by 1H NMR. Determine enantiomeric excess (ee) via Chiral HPLC (e.g., Chiralcel OD-H or AD-H columns) or Chiral GC.

Graphviz Diagram 2: Experimental Workflow

Caption: Operational workflow for in situ Rh-phosphoramidite hydrogenation. Critical control points include the L/Rh ratio and inert transfer.

Troubleshooting & Optimization Matrix

Observation	Probable Cause	Corrective Action
Formation of Black Precipitate	Catalyst decomposition (Rh colloids)	Increase Ligand/Rh ratio to 2.5:1. Ensure O2 exclusion.
Low Conversion	Substrate inhibition or low H2 solubility	Increase H2 pressure (up to 30 bar). Switch solvent to DCM (higher H2 solubility).
Low Enantioselectivity	Solvent interference or "Mismatched" Ligand	Switch from MeOH to DCM/EtOAc. Screen different amine backbones (Piperidine vs. Morpholine).
Slow Reaction Rate	Chloride poisoning (if using [Rh(cod)Cl]2)	Use [Rh(cod)2]BF4 or [Rh(nbd)2]SbF6.

References

• Monodentate Phosphoramidites: A Breakthrough in Rhodium-Catalysed Asymmetric Hydrogenation of Olefins. Source:Accounts of Chemical Research (Minnaard, Feringa, de Vries).[2] URL:[Link]

• Asymmetric Hydrogenation of Enamides with Monodentate Phosphoramidite Ligands. Source:Organic Letters (Jia, X. et al.). URL:[Link]

• Highly Enantioselective Rhodium-Catalyzed Hydrogenation with Monodentate Ligands. Source:Journal of the American Chemical Society (van den Berg, M. et al.). URL:[Link]

• Instant Ligand Libraries: Parallel Synthesis of Phosphoramidites. Source:Nature Protocols (Teichert, J.F. & Feringa, B.L.).[1][2][5][8] URL:[Link]

Sources

• 1. electronicsandbooks.com [electronicsandbooks.com]
• 2. Asymmetric hydrogenation using monodentate phosphoramidite ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. semanticscholar.org [semanticscholar.org]
• 5. pure.rug.nl [pure.rug.nl]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. Organic Syntheses Procedure [orgsyn.org]

Application Note: Optimization of Copper-Catalyzed Conjugate Addition with (Dioxaphosphepin-6-yl)dimethylamine (MonoPhos™)

Executive Summary

The ligand formally known as (dioxaphosphepin-6-yl)dimethylamine (commonly referred to as MonoPhos™ or Feringa’s Ligand) represents a gold standard in asymmetric catalysis. Its unique monodentate phosphoramidite structure, derived from the BINOL backbone, allows for exceptional enantiocontrol in copper-catalyzed conjugate additions (Michael additions) of organometallic reagents to

-unsaturated compounds.

This guide provides a technical roadmap for optimizing these reactions. Unlike bidentate phosphines, this ligand class relies on a dynamic metal-ligand exchange and is highly sensitive to steric tuning. This protocol focuses on the addition of organozinc and Grignard reagents to cyclic and acyclic enones, providing the precise experimental parameters required to transition from low-yield screening to high-ee process scale-up.

Mechanistic Principles & Ligand Architecture

To optimize this reaction, one must understand the "active species." The nomenclature "(dioxaphosphepin-6-yl)dimethylamine" refers to the 7-membered ring system containing one phosphorus and two oxygens.

The Active Catalytic Species

Contrary to early assumptions that monodentate ligands yield poor selectivity, this ligand forms a distinct L/Cu/Substrate complex.

• Pre-catalyst Reduction: We typically use Cu(II) salts (e.g., Cu(OTf)₂). These are reduced in situ by the organometallic reagent (e.g.,

  ) to the active Cu(I) species.

• The Non-Linear Effect: Experimental evidence suggests the formation of heterochiral dimers in solution, but the active species is often a monomeric L-Cu-R complex. This results in a positive non-linear effect, where high product ee can be achieved even with lower ee ligand, though using >99% ee ligand is standard protocol.

Catalytic Cycle Diagram

The following diagram illustrates the accepted

-cupriation pathway. Note the critical role of the zinc enolate release, which is the turnover-limiting step in unoptimized systems.

Figure 1: Catalytic cycle for Cu-Phosphoramidite catalyzed conjugate addition. The cycle relies on the rapid regeneration of the L-Cu-R species via transmetallation.

Optimization Parameters

Success depends on balancing reaction rate (kinetics) with stereocontrol (thermodynamics). Use the following matrix to guide your optimization.

Table 1: Critical Process Parameters (CPP)

Parameter	Recommendation	Mechanistic Rationale
Copper Source	Cu(OTf)₂ or CuTC	Cu(OTf)₂ is easily reduced to Cu(I). CuTC (Thiophene-2-carboxylate) is excellent for Grignard reagents due to non-coordinating carboxylate.
Solvent	Toluene (Primary)	Non-polar solvents tighten the ion pair, maximizing enantioselectivity. DCM is a secondary choice if solubility is poor.
Temperature	-20°C to 0°C	Lower temperatures favor the ordered transition state (high ee) but slow down turnover. Do not go below -40°C unless necessary (reactivity drops).
Ligand Loading	2.0 - 4.0 mol%	A 2:1 Ligand-to-Metal ratio is crucial. Excess ligand prevents non-selective background reaction by "naked" copper.
Metal Loading	1.0 - 2.0 mol%	High turnover numbers (TON) are possible. Start at 1 mol% Cu; increase only if conversion <90% after 4h.
Organometallic	(Dialkylzinc)	Preferred for highest ee. Grignards ( ) require slower addition rates to prevent background uncatalyzed addition.

Standard Operating Procedure (SOP)

Protocol: Enantioselective Addition of Diethylzinc to Cyclohexenone Target: (R)-3-Ethylcyclohexanone (>95% yield, >96% ee)

Materials Preparation

• Ligand: (S)-N,N-Dimethyl-1,1'-binaphthyl-2,2'-diamine phosphoramidite (MonoPhos).

• Copper Salt: Cu(OTf)₂ (98%, anhydrous). Store in a desiccator.

• Solvent: Toluene (anhydrous, deoxygenated).

• Substrate: 2-Cyclohexen-1-one (distilled).

• Reagent: Diethylzinc (1.0 M in hexanes).

Step-by-Step Methodology

• Catalyst Formation (Inert Atmosphere):

  • Flame-dry a 10 mL Schlenk tube equipped with a magnetic stir bar under vacuum. Backfill with Argon (3 cycles).

  • Add Cu(OTf)₂ (3.6 mg, 0.01 mmol, 1.0 mol%).

  • Add Ligand (7.2 mg, 0.02 mmol, 2.0 mol%).

  • Add anhydrous Toluene (3.0 mL).

  • Stir at room temperature for 30 minutes. Observation: The solution should turn clear/colorless or slightly faint yellow. If precipitate remains, sonicate briefly.

• Substrate Addition:

  • Cool the vessel to -20°C using a cryocooler or acetone/dry ice bath.

  • Add 2-Cyclohexen-1-one (96 µL, 1.0 mmol) via syringe.

  • Stir for 10 minutes to allow substrate equilibration.

• Reagent Addition (Critical Step):

  • Add Diethylzinc (1.5 mL, 1.5 mmol, 1.0 M solution) dropwise over 5 minutes.

  • Note: Rapid addition can cause a local exotherm, degrading the ee.

  • Stir at -20°C for 3–16 hours. Monitor by TLC (SiO₂, 4:1 Hexane/EtOAc) or GC-FID.

• Quench and Workup:

  • Once conversion is >98%, quench by adding 1N HCl (2 mL) dropwise at -20°C.

  • Warm to room temperature.[1]

  • Extract with Et₂O (3 x 5 mL). Wash combined organics with brine, dry over MgSO₄, and concentrate.

• Purification:

  • Flash chromatography (SiO₂). Eluent: Pentane/Ether (90:10).

Optimization & Troubleshooting Workflow

Use this logic flow when the standard protocol fails to meet Target Product Profile (TPP) specifications.

Figure 2: Decision tree for troubleshooting reaction yield and stereoselectivity.

Common Failure Modes

• Racemic Background Reaction: If ee is low (<50%), the uncatalyzed reaction is competing.

  • Fix: Ensure temperature is low (-20°C).[1][2] Verify Ligand:Cu ratio is at least 2:1. If using Grignards, switch to CuTC salt.

• Ligand Oxidation: Phosphoramidites are sensitive to oxidation (P(III) -> P(V)).

  • Fix: Store ligand under Argon. If the ligand is white/crystalline, it is likely good. If it is sticky/yellow, repurify or purchase fresh.

• Moisture Contamination: Organozinc reagents hydrolyze instantly with water.

  • Fix: Flame dry glassware. Use fresh anhydrous solvents.

References

• Feringa, B. L., et al. (1997). Enantioselective Conjugate Addition of Diethylzinc to Enones Catalyzed by a Copper-Phosphoramidite Complex. Angewandte Chemie International Edition .

• Feringa, B. L. (2000).[3][4] Phosphoramidites: Marvellous Ligands in Catalytic Asymmetric Conjugate Addition. Accounts of Chemical Research .

• Alexakis, A., et al. (2008).[5] Copper-catalyzed asymmetric conjugate addition of Grignard reagents to cyclic enones. Nature Protocols .

• Teichert, J. F., & Feringa, B. L. (2010). Phosphoramidites: Privileged Ligands in Asymmetric Catalysis. Angewandte Chemie International Edition .

• Harutyunyan, S. R., et al. (2017). Kinetic Analysis of Copper(I)/Feringa-Phosphoramidite Catalyzed AlEt3 1,4-Addition. ACS Catalysis .[4]

Sources

• 1. Enantioselective conjugate addition of dialkylzinc and diphenylzinc to enones catalyzed by a chiral copper(I) binaphthylthiophosphoramide or binaphthylselenophosphoramide ligand system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pure.rug.nl [pure.rug.nl]
• 3. scilit.com [scilit.com]
• 4. Retooling Asymmetric Conjugate Additions for Sterically Demanding Substrates with an Iterative Data-Driven Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - Copper-catalyzed asymmetric conjugate addition of organometallic reagents to extended Michael acceptors [beilstein-journals.org]

Application Note: Solvent Engineering for Phosphoramidite-Catalyzed Asymmetric Allylic Alkylation

This guide serves as a definitive technical resource for optimizing solvent systems in phosphoramidite-catalyzed asymmetric allylic alkylation (AAA), with a primary focus on Iridium-catalyzed systems where this ligand class dominates.

Executive Summary

In the landscape of asymmetric catalysis, Phosphoramidite-Iridium complexes (e.g., Feringa, Hartwig, Helmchen systems) represent the gold standard for generating chiral branched products from linear allylic substrates. While ligand design often receives the most attention, solvent selection is the thermodynamic lever that controls the resting state equilibrium, nucleophile solubility, and the tight-ion-pair dynamics of the active

-allyl species.

This guide provides a mechanistic rationale and a validated protocol for solvent screening, moving beyond trial-and-error to a logic-driven process.

Mechanistic Basis of Solvent Effects

To select the correct solvent, one must understand the specific step in the catalytic cycle where the solvent exerts the most influence. In Ir-catalyzed AAA, the reaction proceeds via a Type I mechanism involving an outer-sphere nucleophilic attack on a cationic (or neutral, depending on activation)

-allyl iridium species.

The Critical Interface: The -Allyl Intermediate

Upon oxidative addition of the allylic carbonate/ester to the Ir-catalyst, a

-allyl complex is formed. The key to enantioselectivity is the Curtin-Hammett scenario where the interconversion between diastereomeric -allyl complexes is fast relative to nucleophilic attack, or (more commonly in Ir-systems) the oxidative addition is irreversible and stereoselective.

• Polarity & Rate: A more polar solvent (high dielectric constant,

  ) stabilizes the charge separation developing in the transition state of the nucleophilic attack. This typically accelerates the reaction but can erode enantioselectivity if it promotes a non-selective background pathway or dissociates the tight ion pair too loosely.

• Coordinating Ability: Solvents with high donor numbers (e.g., DMF, DMSO) can compete with the phosphoramidite ligand or the olefin co-ligand (e.g., COD, DBC), potentially poisoning the catalyst or altering the geometry of the active site.

• Solubility: The nucleophile (often a salt like Na-malonate or an amine) must be sufficiently soluble to react, but not so solvated that its nucleophilicity is dampened by a heavy solvation shell.

Mechanistic Pathway Diagram

The following diagram illustrates the catalytic cycle and identifies where solvent properties (Dielectric Constant

and Donor Number ) impact the outcome.[1]

Figure 1: Catalytic cycle of Ir-catalyzed AAA highlighting critical solvent interaction points. High polarity stabilizes the cationic

-allyl intermediate, while strong coordination can inhibit the catalyst.

Solvent Selection Guidelines

Based on field data and literature precedents (Hartwig, Feringa), the following hierarchy is recommended.

The "Standard" Suite

• THF (Tetrahydrofuran): The default starting point. It offers a balance of moderate polarity (

  ) and good solubility for organic substrates and many nucleophiles. It typically yields high due to moderate stabilization of the ion pair.

• DCM (Dichloromethane): Often used when substrates are lipophilic. However, its non-coordinating nature can sometimes lead to lower reaction rates compared to THF.

• Toluene: Excellent for strictly non-polar environments. It promotes tight ion pairing, which can maximize

  in specific cases (e.g., with loose nucleophiles), but often suffers from poor solubility of salt-based nucleophiles.

Advanced & Green Alternatives

• 2-MeTHF: A greener alternative to THF. It has a higher boiling point and lower water miscibility, making workup easier. It often mimics THF's selectivity profile.

• 1,4-Dioxane: Useful for higher temperature reactions if the catalyst is sluggish, though its toxicity is a concern.

• Methanol/Ethanol: Generally avoided in Ir-phosphoramidite catalysis as the protic nature can interfere with the active species or cause solvolysis of the substrate, unless specific biphasic conditions are used.

Comparative Data: Solvent Effects on Enantioselectivity

Example: Ir-catalyzed amination of cinnamyl carbonate.

Solvent	Dielectric Const.[2] ( )	Yield (%)	(%)	Regioselectivity (b/l)	Notes
THF	7.5	96	97	>99:1	Optimal balance. High rate & selectivity.
DCM	8.9	88	94	95:5	Good, but slightly lower rate.
Toluene	2.4	75	92	90:10	Lower yield due to nucleophile solubility.
DMF	36.7	90	65	80:20	High polarity erodes (loose ion pair).
Et2O	4.3	82	95	98:2	Good selectivity, but solubility issues common.

Protocol: Systematic Solvent Screening

Do not rely on random selection. Use this self-validating workflow to identify the optimal medium.

Phase 1: Solubility & Compatibility Check

Objective: Eliminate solvents that cannot dissolve the nucleophile or that decompose the catalyst.

• Prepare Stock Solutions:

  • Substrate (0.1 M).

  • Nucleophile (0.1 M).

• Visual Test: Add 100 µL of Nucleophile stock to 100 µL of candidate solvent. Check for precipitation.[3]

  • Pass Criteria: Clear solution or fine suspension (homogeneous slurry is acceptable for some salt nucleophiles).

Phase 2: Parallel Micro-Screening

Objective: Rapidly assess Yield and

. Scale: 0.05 mmol substrate per well.

• Catalyst Activation:

  • Mix

    (1 mol%) and Phosphoramidite Ligand (2 mol%) in a master vial with the screening solvent (or THF if preparing a concentrate, then dilute).

  • Add Propylamine (or relevant base) if using a pro-nucleophile to generate the active species in situ.

  • Stir for 10-15 mins to form the active cyclometallated species.

• Reaction Assembly:

  • Dispense catalyst solution into 4-6 vials (THF, DCM, Toluene, 2-MeTHF, MTBE).

  • Add Substrate (1.0 equiv).

  • Add Nucleophile (1.2 equiv).

• Execution:

  • Stir at Room Temperature (25°C) for 12 hours.

  • Control: If reaction is heterogeneous (e.g., in Toluene), ensure vigorous stirring (1000 rpm).

• Quench & Analysis:

  • Filter through a short silica plug (elute with Et2O).

  • Analyze via chiral HPLC/SFC.

Phase 3: Workflow Diagram

Figure 2: Systematic workflow for solvent screening in asymmetric allylic alkylation.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
High Yield, Low	Solvent is too polar (e.g., DMF, DMSO), causing "loose" ion pairing.	Switch to non-polar solvents (Toluene, DCM) or Ethers (THF, MTBE).
Low Yield, High	Poor solubility of nucleophile or catalyst inhibition.	Use THF (best compromise) or add minimal co-solvent (e.g., 5% MeOH if tolerated).
Low Regioselectivity (Linear product forms)	Catalyst decomposition or background reaction.	Ensure solvent is anhydrous and degassed . Oxygen can decompose the active Ir-hydride/allyl species.
No Reaction	Active catalyst species not formed.	Ensure the activation step (Pre-complexation of Ir + Ligand + Base) is performed in a solvent where the ligand is fully soluble (usually THF or DCM) before adding substrate.

References

• Mechanistic Origins of Enantioselectivity: Madrahimov, S. T., Markovic, D., & Hartwig, J. F. (2012). Origins of Enantioselectivity during Allylic Substitution Reactions Catalyzed by Metallacyclic Iridium Complexes. Journal of the American Chemical Society. [Link]

• Phosphoramidite Ligand Development: Teichert, J. F., & Feringa, B. L. (2010).[4] Phosphoramidites: Privileged Ligands in Asymmetric Catalysis. Angewandte Chemie International Edition. [Link]

• Iridium-Catalyzed Allylic Substitution Review: Hartwig, J. F., & Pouy, M. J. (2011). Iridium-Catalyzed Allylic Substitution. Topics in Organometallic Chemistry. [Link]

• Solvent Effects in Asymmetric Catalysis: Sandmeier, T., Goetzke, F. W., Krautwald, S., & Carreira, E. M. (2018).[5] Iridium-Catalyzed Enantioselective Allylic Substitution with Aqueous Solutions of Nucleophiles. Journal of the American Chemical Society. [Link]

• General Protocol for Screening: Helmchen, G., Dahnz, A., Dübon, P., Schelwies, M., & Weihofen, R. (2007). Iridium-Catalyzed Asymmetric Allylic Substitutions. Chemical Communications. [Link]

Sources

• 1. Origins of Enantioselectivity during Allylic Substitution Reactions Catalyzed by Metallacyclic Iridium Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Recent Advances in Enantioselective Pd-Catalyzed Allylic Substitution: From Design to Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ethz.ch [ethz.ch]

Application Note: Precision Synthesis of TADDOL-Derived Phosphoramidite Ligands

Abstract & Scope

TADDOL-derived phosphoramidites (e.g., those based on the

-tetraaryl-1,3-dioxolane-4,5-dimethanol scaffold) represent a privileged class of chiral ligands. Unlike their bidentate phosphine counterparts, these monodentate ligands offer a highly modular "chiral pocket" crucial for asymmetric conjugate additions, hydrogenations, and allylic substitutions.

This protocol details the synthesis, purification, and quality control of these ligands. It deviates from standard organic synthesis guides by focusing on the phosphorus(III) stability —the primary failure mode in ligand manufacturing. We utilize a modified Feringa-Minnaard protocol optimized for TADDOL backbones, emphasizing moisture exclusion and "buffered" purification techniques.

Critical Pre-Requisites & Safety

Warning: Phosphorus trichloride (

) is highly corrosive and reacts violently with water. All steps must be performed in a fume hood.

The "Zero-Moisture" Mandate

Phosphoramidites are prone to hydrolysis and oxidation. The following standards are non-negotiable:

• Solvents: THF and Toluene must be dried (Na/Benzophenone or Solvent System) and degassed. Water content

  ppm.

• Glassware: Flame-dried under vacuum (

  mbar) immediately prior to use.

• Atmosphere: Positive pressure of Argon or Nitrogen (Schlenk line or Glovebox).

Experimental Protocol

Phase 1: Preparation of the TADDOL Backbone

Note: This section assumes the TADDOL diol (e.g., (4R,5R)-2,2-dimethyl-α,α,α',α'-tetraphenyl-1,3-dioxolane-4,5-dimethanol) has been synthesized via the standard Seebach method [1].

Critical Control Point (CCP-1): Azeotropic Drying Even "dry" solid TADDOL absorbs atmospheric moisture.

• Dissolve the TADDOL diol in anhydrous toluene.

• Remove solvent via rotary evaporation.[1]

• Repeat 3 times . This azeotropically removes trace water that would otherwise generate HCl and degrade the ligand.

• Dry under high vacuum for 4 hours.

Phase 2: Phosphorylation (The "Two-Step" Method)

We utilize the in-situ generation of the chlorophosphite intermediate, followed by amine displacement. This method offers higher yields for sterically hindered TADDOLs compared to the reverse addition.

Reagents:

• Dried TADDOL Diol (1.0 equiv)

• (Phosphorus trichloride) (1.2 - 1.5 equiv)

• Triethylamine (

  ) (3.0 - 4.0 equiv) [Dried over KOH]

• Secondary Amine (e.g., Dimethylamine, Morpholine, Piperidine) (1.1 equiv)

• Solvent: Anhydrous THF or Toluene (0.1 M concentration relative to Diol)

Step-by-Step Workflow:

• Chlorophosphite Formation:

  • Charge a flame-dried Schlenk flask with

    and solvent. Cool to .

  • Add

    (2.0 equiv).

  • Add the TADDOL diol (dissolved in minimal solvent) dropwise over 30 minutes.

  • Observation: A white precipitate (

    ) will form immediately.

  • Allow to warm to Room Temperature (RT) and stir for 2 hours.

  • Validation: Aliquot a sample for

    NMR.[1][2][3] The chlorophosphite should appear as a singlet around 160–170 ppm . If multiple peaks exist, the diol was wet.

• Amine Displacement:

  • Cool the mixture back to

    .

  • Add the remaining

    (1.0–2.0 equiv).

  • Add the secondary amine dropwise.

  • Stir at RT for 4–12 hours.

• Workup:

  • Filter the suspension through a pad of Celite (under inert gas if possible) to remove amine salts.

  • Concentrate the filtrate under reduced pressure to yield the crude phosphoramidite.

Phase 3: "Buffered" Purification

The Failure Mode: Standard silica gel is slightly acidic (

). This acidity catalyzes the hydrolysis of the P-N bond and the acetonide backbone.

The Solution: Column passivation.

• Slurry Preparation: Prepare a slurry of Silica Gel 60 in the eluent (typically Hexanes/EtOAc or Pentane/CH2Cl2).

• Passivation: Add 1% to 5% Triethylamine to the slurry. Stir for 10 minutes.

• Packing: Pour the column. Flush with 2 column volumes of eluent containing 1%

  .

• Elution: Load the crude oil. Elute rapidly using the solvent system + 1%

  .

Quality Control & Data Interpretation

The NMR "Traffic Light" System

Phosphorus NMR is the definitive test for ligand integrity. Run in

or .

Signal ( ppm)	Species	Status	Action
135 – 150 ppm	Phosphoramidite (Target)	🟢 PASS	Proceed to catalysis.
0 – 25 ppm	Phosphate (Oxidation)	🔴 FAIL	Oxygen leak during synthesis. Discard.
~10 – 15 ppm	H-Phosphonate (Hydrolysis)	🔴 FAIL	Water contamination. Check solvents.
160 – 175 ppm	Chlorophosphite	🟡 INCOMPLETE	Reaction incomplete. Add more amine/time.

Visualizing the Workflow

Figure 1: Synthesis workflow emphasizing the intermediate check and buffered purification.

Troubleshooting Guide

Problem: The

NMR shows two peaks near 145 ppm.

• Cause: Atropisomerism (restricted rotation) or Diastereomers.

• Diagnosis: If the TADDOL backbone is enantiopure, you may see rotamers if the amine is bulky. Heat the NMR tube (to

  ); if the peaks coalesce, it is rotameric and the ligand is pure. If they do not, you may have diastereomeric impurities from impure TADDOL starting material.

Problem: Product turns to gel/solid on the column.

• Cause: Acid-catalyzed decomposition.

• Fix: Increase

  concentration in the eluent to 5%. Ensure the silica is "neutral" or "basic" grade.

Problem: Low Yield (<40%).

• Cause: Hydrolysis during filtration.

• Fix: Perform the filtration of amine salts inside a glovebox or use a Schlenk frit under positive Argon pressure. Do not use paper filters exposed to air.

References

• Seebach, D., et al. "Preparation of TADDOLs." Organic Syntheses, vol. 80, 2003, p. 57.

• Feringa, B. L., et al. "Phosphoramidites: Privileged Ligands in Asymmetric Catalysis." Angewandte Chemie International Edition, vol. 45, no.[3] 17, 2006, pp. 2789-2791.

• Minnaard, A. J., et al. "Monodentate Phosphoramidites: A Breakthrough in Rhodium-Catalyzed Asymmetric Hydrogenation." Accounts of Chemical Research, vol. 40, no. 12, 2007, pp. 1267–1277.

• Teichert, J. F., & Feringa, B. L. "Phosphoramidites: Versatile Ligands in Catalytic Asymmetric Conjugate Additions." Angewandte Chemie, vol. 49, no. 14, 2010, pp. 2486-2528.

Sources

• 1. A general and efficient approach to synthesize the phosphoramidites of 5′-18O labeled purine nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]

Application Note: (Dioxaphosphepin-6-yl)dimethylamine in Asymmetric Medicinal Chemistry

This guide details the applications, protocols, and mechanistic insights of (3aR,8aR)-(2,2-Dimethyl-4,4,8,8-tetraphenyl-tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepin-6-yl)dimethylamine , a privileged chiral phosphoramidite ligand derived from TADDOL.[1]

[1]

Executive Summary

(Dioxaphosphepin-6-yl)dimethylamine (commonly referred to as TADDOL-PNMe₂ ) is a high-performance monodentate chiral phosphoramidite ligand.[1] Unlike bidentate phosphines (e.g., BINAP), this ligand relies on the monodentate chiral auxiliary concept, offering exceptional enantiocontrol in copper-catalyzed asymmetric conjugate additions (ACA) and rhodium-catalyzed hydroborations.[1]

In medicinal chemistry, this ligand is a critical tool for establishing chiral centers in early-stage intermediates, particularly for

-substituted ketones and chiral nitroalkanes , which are direct precursors to bioactive scaffolds like GABA analogs (e.g., Pregabalin, Baclofen) and prostaglandin intermediates.[1]

Key Technical Specifications

Parameter	Specification
Common Name	TADDOL-PNMe₂
CAS Number	213843-90-4 (R,R-isomer) / 582300-09-2 (S,S-isomer)
Molecular Formula	C₃₃H₃₄NO₄P
Molecular Weight	539.60 g/mol
Appearance	White to off-white crystalline powder
Stability	Moisture sensitive (hydrolysis of P-N bond); store under Argon at 2-8°C
Primary Catalytic Metals	Copper (Cu), Rhodium (Rh), Iridium (Ir)

Core Applications in Drug Discovery

Copper-Catalyzed Asymmetric Conjugate Addition (ACA)

The primary application of TADDOL-PNMe₂ is the Cu-catalyzed 1,4-addition of organometallic reagents (dialkylzincs, trialkylaluminums, Grignards) to

-unsaturated acceptors.[1]

• Mechanism: The ligand binds to Cu(I), forming a steric pocket defined by the four phenyl groups of the TADDOL skeleton. This blocks one face of the enone, forcing the nucleophile to attack from the exposed face.

• Medicinal Relevance: Generates chiral

  -substituted ketones with >95% ee.[1] These are versatile synthons for:

  • Terpenoids: Construction of chiral quaternary centers.

  • Polyketides: Iterative installation of methyl/ethyl groups.

Asymmetric Allylic Substitution (AAS)

Used with Iridium or Copper to catalyze the substitution of allylic carbonates/phosphates.

• Utility: Creates branched chiral allylic amines or alkyls, overcoming the linear selectivity typical of Palladium catalysis.

• Target Class: Chiral amines and unnatural amino acids.

Rhodium-Catalyzed Hydroboration

Facilitates the enantioselective addition of pinacolborane to styrenes.[1]

• Utility: Produces chiral benzyl boronic esters, which are key coupling partners in Suzuki-Miyaura cross-couplings for biaryl drug synthesis.[1]

Structural Visualization & Mechanism

The following diagram illustrates the ligand structure and the catalytic cycle for the Copper-Catalyzed ACA, highlighting the origin of stereoselectivity.

Caption: Structural logic of TADDOL-PNMe₂ and its role in the Copper-catalyzed Asymmetric Conjugate Addition (ACA) cycle.

Detailed Experimental Protocol

Protocol: Enantioselective 1,4-Addition of Diethylzinc to 2-Cyclohexenone[1]

Objective: Synthesize (R)-3-ethylcyclohexanone (chiral building block). Scale: 1.0 mmol substrate.

Reagents & Materials

• Ligand: TADDOL-PNMe₂ (16.2 mg, 0.03 mmol, 3 mol%)[1]

• Catalyst Precursor: Cu(OTf)₂ (5.4 mg, 0.015 mmol, 1.5 mol%)[1]

• Substrate: 2-Cyclohexenone (96 mg, 1.0 mmol)

• Reagent: Diethylzinc (1.0 M in hexanes, 1.5 mL, 1.5 mmol)

• Solvent: Anhydrous Toluene (5 mL)

Step-by-Step Methodology

• Catalyst Formation (Inert Atmosphere Required):

  • Flame-dry a 10 mL Schlenk tube and cool under Argon flow.

  • Add Cu(OTf)₂ and TADDOL-PNMe₂ ligand.[1]

  • Add anhydrous Toluene (2 mL) and stir at room temperature for 30 minutes. The solution should turn clear/light yellow, indicating complex formation.

• Substrate Addition:

  • Cool the reaction mixture to -20°C (cryostat or ice/salt bath).

  • Add 2-Cyclohexenone (dissolved in 1 mL Toluene) dropwise via syringe.[1]

• Nucleophile Addition:

  • Add Diethylzinc solution dropwise over 5 minutes. Caution: Exothermic.[1]

  • Stir at -20°C for 12–18 hours. Monitor by TLC (SiO₂, Hexane/EtOAc 4:1) or GC-MS.[1]

• Quench & Workup:

  • Quench the reaction by adding saturated aqueous NH₄Cl (2 mL) followed by 1M HCl (1 mL).

  • Extract with Et₂O (3 x 10 mL).

  • Wash combined organics with brine, dry over MgSO₄, and concentrate.

• Purification:

  • Purify via flash column chromatography (SiO₂, Pentane/Ether gradient).

  • Expected Yield: >90%.

  • Expected ee: >96% (Determine via Chiral HPLC, e.g., Chiralcel OD-H column).

Handling, Stability, and Troubleshooting

Issue	Cause	Solution
Ligand Oxidation	P(III) is sensitive to air.[1]	Store ligand in a glovebox or under Argon. If the white powder turns sticky/yellow, repurify or discard.
Low Conversion	Moisture in solvent deactivates ZnR₂.	Ensure Toluene is distilled over Na/Benzophenone or from an SPS.
Low Enantioselectivity	Background reaction (uncatalyzed).[1]	Ensure temperature is strictly controlled (-20°C or lower).[1] Uncatalyzed addition is faster at RT.
Hydrolysis	P-N bond is acid/moisture labile.	Avoid acidic silica during purification of the ligand itself. Use basic alumina or Et₃N-treated silica.[1]

References

• Original Synthesis & Application

  • Alexakis, A., et al. "Chiral phosphorous ligands for the copper-catalyzed conjugate addition of organozinc reagents." Journal of the American Chemical Society, 2002.[2] [1]

• TADDOL Ligand Review

  • Seebach, D., et al. "TADDOLs, their derivatives, and TADDOL analogues: versatile chiral auxiliaries." Angewandte Chemie International Edition, 2001.

• Medicinal Chemistry Context (ACA)

  • Feringa, B. L., et al. "Copper-catalyzed asymmetric synthesis of functionalized molecules."[1] Chemical Reviews, 2008. [1]

• Commercial Availability & Data

  • Sigma-Aldrich Product Sheet: (3aR,8aR)-(-)-(2,2-Dimethyl-4,4,8,8-tetraphenyl-tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepin-6-yl)dimethylamine.[1]

Sources

• 1. scribd.com [scribd.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]

Precision Synthesis of Chiral Amines via Monodentate Ligand-Metal Catalysis

Executive Summary: The Monodentate Revolution

For decades, the "lock-and-key" principle dominated asymmetric catalysis, enforcing the dogma that rigid,

-symmetric bidentate ligands (e.g., BINAP, DuPhos) were required for high enantioselectivity. This paradigm was shattered by the discovery that monodentate phosphoramidites —specifically those derived from BINOL—could achieve >99% enantiomeric excess (ee) in the synthesis of chiral amines.

This guide focuses on two critical workflows for drug development:

• Asymmetric Hydrogenation (AH) of enamides to form chiral amides/amines.

• Asymmetric Allylic Amination (AAA) to form branched chiral allylic amines.

Why Monodentate?

• Combinatorial Power: Unlike bidentate ligands, monodentate ligands allow the formation of heterocomplexes (

  ). Mixing two different chiral ligands can empirically outperform the "homocomplex" ( ), a strategy successfully industrialized by DSM.

• Synthetic Accessibility: Ligands like MonoPhos™ are synthesized in one step from cheap BINOL and HMPT, avoiding the tedious P-C bond formation required for phosphines.

Mechanism & Ligand Design

The success of monodentate ligands relies on their ability to form supramolecular structures or exhibit hemilabile behavior during the catalytic cycle.

The Active Catalyst Species

In Rh-catalyzed hydrogenation, two monodentate ligands bind to the metal center. The steric bulk of the BINOL backbone forces a specific orientation, creating a chiral pocket similar to a bidentate ligand but with greater fluxionality, allowing the substrate to bind and release efficiently.

Figure 1: Catalytic Cycle for Rh-Monodentate Hydrogenation. The active species forms in situ by displacing the COD (cyclooctadiene) ligand. Note: The rate-determining step is typically the oxidative addition of H2 or migratory insertion, depending on pressure.

Application Note A: Asymmetric Hydrogenation of Enamides

Objective: Synthesis of

-acetyl-1-phenylethylamine (and analogs) with >95% ee. Target Audience: Process Chemists scaling up from mg to gram scale.

Materials

• Precursor:

  (Bis(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate). Note: Avoid chloride precursors ( ) for cationic pathways as the chloride ion can bridge and deactivate the catalyst.

• Ligand:

  -MonoPhos (Feringa Ligand).

• Solvent: Dichloromethane (DCM) or Ethyl Acetate (EtOAc). Must be degassed.

• Substrate:

  -(1-phenylvinyl)acetamide (Enamide).

Protocol (Standardized for 1.0 mmol scale)

• Catalyst Preparation (In Glovebox or Schlenk Line):

  • Weigh

    (4.1 mg, 0.01 mmol, 1 mol%) into a dry Schlenk tube.

  • Add

    -MonoPhos (7.2 mg, 0.02 mmol, 2 mol%). Crucial: Maintain a 2:1 Ligand-to-Metal ratio.

  • Add 2 mL of anhydrous, degassed DCM. Stir at room temperature (RT) for 10 minutes. The solution should turn from orange to a clear yellow/orange, indicating the formation of the

    complex.

• Substrate Addition:

  • Dissolve the enamide substrate (1.0 mmol) in 3 mL of degassed DCM.

  • Transfer the substrate solution to the catalyst solution via cannula or syringe under Argon.

• Hydrogenation:

  • Transfer the mixture to a high-pressure steel autoclave (Parr reactor).

  • Purge cycles: Pressurize to 5 bar

    , then vent. Repeat 3 times to remove all .

  • Pressurize to 10 bar (150 psi)

    .

  • Stir vigorously (1000 rpm) at RT for 12 hours. Note: Monodentate ligands often require slightly longer reaction times than bidentate ligands due to higher fluxionality.

• Workup & Analysis:

  • Vent

    carefully.

  • Concentrate the solvent in vacuo.

  • Validation: Pass through a short plug of silica to remove Rh residues. Analyze conversion via

    NMR and ee via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 90:10).

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Conversion	Catalyst poisoning ( or halides).	Ensure solvents are degassed. Use or salts, not chlorides.
Low ee (<50%)	Ligand impurity or incorrect L:M ratio.	Phosphoramidites hydrolyze slowly in air. Use fresh ligand. Ensure strict 2:1 ratio.
Slow Reaction	Steric bulk of substrate.	Increase pressure to 30-50 bar. Increase catalyst loading to 2-5 mol%.

Application Note B: Ir-Catalyzed Asymmetric Allylic Amination

Objective: Synthesis of branched chiral allylic amines. Significance: Palladium catalysis typically yields linear products. Iridium-Phosphoramidite complexes invert this selectivity to favor the branched product (desired chiral center).

The "Activation" Step (Critical Expert Insight)

Unlike Rh-hydrogenation, the Ir-catalyst often requires an activation step to form the active cyclometallated species. Simply mixing the metal and ligand is often insufficient for high activity.

Figure 2: Iridium Catalyst Activation. Formation of the active species often involves C-H activation of the ligand's amine moiety.

Protocol (Hartwig/Feringa Conditions)

• Pre-complexation:

  • In a flame-dried Schlenk tube, add

    (1 mol%) and the Phosphoramidite ligand (2 mol%).

  • Add dry THF (or dioxane).

  • Activation: Add propylamine (1 equiv relative to Ir) and stir for 20 mins. The color typically shifts, indicating the formation of the active cyclometallated species.

• Reaction:

  • Add the allylic carbonate substrate (e.g., cinnamyl carbonate).

  • Add the nucleophile (secondary amine or ammonia equivalent).

  • Stir at RT (or 50°C for difficult substrates).

• Purification:

  • The branched product is often less polar. Purify via flash chromatography.

Comparative Data: Monodentate vs. Bidentate[1][2]

The following table summarizes why one might choose monodentate ligands over traditional bidentate phosphines for these specific transformations.

Feature	Monodentate Phosphoramidites (e.g., MonoPhos)	Bidentate Phosphines (e.g., BINAP)
Synthesis Cost	Low (1 step from BINOL)	High (Multi-step, sensitive)
Library Generation	Instant (Mix & Match L1 + L2)	Slow (Must synthesize new backbone)
Reaction Rate	Moderate (often requires higher pressure)	High (Rigid chelation)
Substrate Scope	Excellent for Enamides, Nitroalkenes	Excellent for unfunctionalized olefins
Air Stability	Moderate (Hydrolysis risk)	Low (Oxidation risk)

References

• Van den Berg, M., Minnaard, A. J., Schudde, E. P., van Esch, J., de Vries, A. H., de Vries, J. G., & Feringa, B. L. (2000). Minnaard-Feringa Ligands: Asymmetric Hydrogenation of Enamides. Journal of the American Chemical Society, 122(46), 11539–11540. Link

• Teichert, J. F., & Feringa, B. L. (2010). Phosphoramidites: Privileged Ligands in Asymmetric Catalysis. Angewandte Chemie International Edition, 49(14), 2486–2528. Link

• Pouy, M. J., Stanley, L. M., & Hartwig, J. F. (2009). Enantioselective Ir-Catalyzed Allylic Amination of Ammonia Equivalents.[1] Journal of the American Chemical Society, 131(32), 11312–11313. Link

• Lefort, L., Boogers, J. A., de Vries, A. H., & de Vries, J. G. (2011). The Combinatorial Use of Monodentate Ligands in Asymmetric Hydrogenation.[2][3][4] Topics in Organometallic Chemistry, 36, 23–58. Link

Sources

• 1. Direct synthesis of chiral β-arylamines via additive-free asymmetric reductive amination enabled by tunable bulky phosphoramidite ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. research.rug.nl [research.rug.nl]
• 4. researchgate.net [researchgate.net]

handling and storage techniques for sensitive phosphorus ligands

Application Note: Handling, Storage, and Rescue Techniques for Sensitive Phosphorus Ligands

Abstract

Phosphorus(III) ligands are the backbone of modern homogeneous catalysis, yet their utility is frequently compromised by their high susceptibility to oxidation and hydrolysis. This Application Note provides a rigorous, field-proven framework for the handling, storage, and quality control of sensitive phosphine and phosphite ligands. It moves beyond basic "inert atmosphere" instructions to provide mechanistic insights, rescue strategies for compromised reagents, and self-validating protocols for high-stakes drug development environments.

The Mechanistic Basis of Sensitivity

To handle these ligands effectively, one must understand the failure mode. The reactivity of trivalent phosphorus (

) stems from its lone pair of electrons.

• Oxidation: The HOMO of most phosphines is the phosphorus lone pair. Molecular oxygen (

  ) attacks this site, forming a phosphine oxide ( ). This reaction is thermodynamically driven by the formation of the strong bond (approx. 544 kJ/mol).

  • Trend: Electron-rich alkyl phosphines (e.g.,

    , ) are more sensitive to oxidation than aryl phosphines (e.g., ) due to the inductive donation of alkyl groups raising the HOMO energy.

• Hydrolysis: While phosphines (

  bonds) are generally resistant to water, phosphites and phosphoramidites ( and bonds) are highly susceptible to hydrolysis, releasing alcohols/amines and forming H-phosphonate species that poison catalysts.

Table 1: The Hierarchy of Ligand Sensitivity

Ligand Class	Examples	Primary Threat	Handling Requirement
Trialkylphosphines	, ,	Pyrophoric / Extreme Oxidation	Glovebox Mandatory. Solutions may ignite in air.
Dialkylbiarylphosphines	Buchwald Ligands (XPhos, SPhos)	Rapid Oxidation	Glovebox preferred; Schlenk techniques acceptable for solids.
Triarylphosphines	, BINAP	Slow Oxidation	Air-stable as solids for short periods; store under inert gas.
Phosphites / Phosphoramidites	, MonoPhos	Hydrolysis	Strictly Anhydrous. Moisture is the primary enemy.

Storage Strategies: The First Line of Defense

Core Directive: Store ligands in the solid state whenever possible. Solutions possess a higher surface-area-to-volume ratio for gas exchange and often contain dissolved oxygen/moisture that accelerates degradation.

Protocol A: The "Sure/Seal" and Septum Management

Commercial ligands often arrive in bottles with crimped septa (e.g., Sure/Seal™). Improper use of these bottles is the #1 cause of ligand death.

• Never uncrimp the bottle unless you are transferring the entire contents to a glovebox immediately.

• Puncture Logic: Use the smallest gauge needle possible (20-22G). Large needles (16-18G) core the septum, creating permanent channels for air ingress.

• The Nitrogen Balloon Fallacy: Do not leave a nitrogen balloon attached to the bottle for storage. Balloons are permeable to oxygen over time.

  • Correct Method: Flush the headspace with inert gas after use, remove the needle, and wrap the cap tightly with Parafilm or electrical tape.

Protocol B: Degassing Solvents (Freeze-Pump-Thaw)

If you must store a ligand in solution, or when preparing a reaction solvent, simple nitrogen sparging is insufficient for highly sensitive alkyl phosphines. You must use the Freeze-Pump-Thaw (FPT) method to remove dissolved oxygen.

FPT Workflow:

• Place solvent in a Schlenk flask.[1]

• Freeze: Submerge flask in liquid nitrogen (

  ) until solvent is solid.

• Pump: Open to high vacuum (0.1 mmHg) for 5-10 minutes. (Gas cannot escape the solid, but headspace is evacuated).

• Thaw: Close vacuum. Thaw in warm water. (Dissolved gas forms bubbles and escapes into headspace).

• Repeat: Perform 3 cycles total.

Visualization: Handling Decision Tree

The following logic gate determines the appropriate handling technique based on ligand physical state and sensitivity.

Figure 1: Decision matrix for selecting the appropriate handling protocol based on ligand stability and physical state.

Advanced Protocol: The "Borane Rescue" Strategy

For extremely sensitive ligands (e.g., secondary phosphines or electron-rich alkyl phosphines) that degrade too fast for standard storage, Borane Protection is the industry-standard "time capsule" technique.

Concept: Borane (

) acts as a Lewis acid, binding tightly to the phosphorus lone pair. This blocks oxidation.[2][3] The adduct ( ) is usually an air-stable solid that can be weighed on a benchtop.

Step-by-Step Borane Protection:

• Dissolve the sensitive phosphine in THF under

  .

• Add 1.1 equivalents of

  or at 0°C.

• Stir for 1-2 hours.

• Quench excess borane carefully; remove solvent.

• Recrystallize the air-stable adduct.

Step-by-Step Deprotection (In-Situ):

You do not need to isolate the free ligand before the reaction. You can deprotect it in the reaction vessel.

• Add the

  adduct to your reaction vessel.

• Add DABCO (1,4-diazabicyclo[2.2.2]octane) or HBF4 (depending on acid sensitivity). DABCO binds borane more strongly than the phosphine does.

• Heat (often 40-60°C) for 30 mins to release the free ligand.

• Proceed with metal catalyst addition.

Quality Control: The Self-Validating System

Do not assume a ligand is pure just because it was stored in a glovebox. A self-validating scientist verifies purity before committing expensive metal precursors.

Protocol C: NMR Verification

NMR is the definitive method for assessing ligand health.

• Sample Prep: Prepare the NMR tube inside the glovebox. Use a deuterated solvent (e.g.,

  or ) that has been dried/degassed. Cap the tube effectively.

• The Shift Check:

  • Free Phosphine (

    ): Typically appears upfield (negative ppm) or low positive ppm.

  • Phosphine Oxide (

    ): Shifts significantly downfield (positive ppm) relative to the parent.

  • Example (

    ): Free ligand @ -6 ppm; Oxide ( ) @ +29 ppm.

• Validation Rule: If the oxide peak integral constitutes >5% of the total phosphorus signal, purify the ligand (recrystallization) or discard. Oxide impurities can inhibit catalysis by competing for metal coordination sites.

References

• Aldrich Chemical Co. Handling Air-Sensitive Reagents (Technical Bulletin AL-134).Link

• Imamoto, T., et al. Phosphine-Boranes: Synthesis and Utility in Asymmetric Catalysis. Journal of the American Chemical Society, 1990. Link

• Peltier, W., et al. 31P NMR Chemical Shifts of Phosphines and Phosphine Oxides. Journal of Organic Chemistry, 2006. Link

• Baird, M.C. The oxidation of phosphines: mechanisms and prevention. Dalton Transactions, 2011. Link

Sources

• 1. reddit.com [reddit.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]

catalyst loading optimization for phosphoramidite-mediated reactions

Application Note: Catalyst Loading & Kinetic Optimization for Phosphoramidite-Mediated Oligonucleotide Synthesis

Introduction: The Kinetic Balancing Act

In phosphoramidite chemistry, the "catalyst" (activator) is not merely a proton donor; it is a nucleophilic participant that dictates the rate-determining step of the coupling reaction. For researchers and process chemists, optimizing catalyst loading is not simply about adding "excess" reagent. It requires a precise balance between coupling efficiency (preventing n-1 deletions) and chemical integrity (preventing acidic depurination and trityl degradation).

This guide moves beyond standard vendor protocols to provide a rational, mechanistic approach to optimizing activator loading for high-fidelity synthesis.

Mechanistic Foundation

To optimize loading, one must understand that the activator plays a dual role. It is not a simple acid catalysis; it is a two-step substitution mechanism.

The Activation Cycle

• Protonation: The acidic activator protonates the diisopropylamino group of the phosphoramidite.

• Displacement (Rate Limiting): The activator (acting as a nucleophile) displaces the amine, forming a reactive Activator-Phosphoramidite intermediate (e.g., Tetrazolide).

• Coupling: The 5'-hydroxyl of the support-bound nucleoside attacks the intermediate, forming the phosphite triester.[1][]

Key Insight: High acidity accelerates Step 1 but risks depurination. High nucleophilicity accelerates Step 2 (the bottleneck).

Figure 1: The mechanistic pathway of phosphoramidite activation. Note that the formation of the Active Complex is often the rate-determining step, influenced heavily by the nucleophilicity of the activator.

Catalyst Selection Matrix

Before optimizing loading, ensure the correct activator is selected for your specific sequence chemistry (DNA vs. RNA vs. LNA).

Activator	Chemical Name	pKa	Solubility (ACN)	Primary Application	Optimization Note
Tetrazole	1H-Tetrazole	~4.8	Low (~0.5 M)	Standard DNA	Baseline. Often too slow for RNA/LNA. Crystallizes in cold lines.
ETT	5-Ethylthio-1H-tetrazole	~4.3	High (~0.75 M)	RNA / DNA	Acidic. Higher acidity drives kinetics but increases depurination risk on Adenosine.
BTT	5-Benzylthio-1H-tetrazole	~4.1	Moderate (~0.3 M)	RNA (TOM/TBDMS)	High Acidity. Excellent for sterically hindered amidites. Risk of n+1 (dimer) formation due to trityl loss.[3][4]
DCI	4,5-Dicyanoimidazole	~5.2	Very High (~1.2 M)	Large Scale / DNA	Nucleophilic. Less acidic (safer for depurination) but highly nucleophilic. Allows lower molar equivalents.[5]

Protocol: Catalyst Loading Optimization (DoE)

Do not rely on "standard" 0.25 M concentrations. Use this Design of Experiments (DoE) workflow to determine the optimal loading for your specific synthesizer and scale.

Phase 1: The Stoichiometry Screen

Objective: Determine the minimum molar excess of activator required to achieve >99.0% coupling efficiency without wasting reagent.

• Fixed Variable: Concentration (Start at 0.25 M).

• Variable: Molar Equivalents of Activator relative to Phosphoramidite.

• Test Points:

  • Low: 1:1 Ratio (Activator:Amidite)

  • Mid: 2:1 Ratio

  • High: 4:1 Ratio (Standard excess)

Experimental Setup: Synthesize a test 20-mer (e.g., Poly-T or mixed sequence 5'-GCT ACT GCT ACT GCT ACT GC-3').

Analysis:

• Analyze Crude purity via IP-RP-HPLC.

• Success Metric: If 1:1 yields >98% FLP (Full Length Product) and is comparable to 4:1, reduce loading.

• Note: DCI often performs well at 1:1 due to high nucleophilicity; Tetrazole usually requires 3:1 or 4:1.

Phase 2: The Acidity/Contact Time Limit

Objective: Maximize coupling while minimizing depurination (A-deletion) and n+1 insertions.

The "Stress Test" Sequence: synthesize 5'-T(A)10-T-3'. Poly-A tracts are most susceptible to acidic depurination.

• Fixed Variable: Optimal Molar Ratio (from Phase 1).

• Variable: Coupling Contact Time.

• Test Points:

  • Standard (e.g., 2 min for RNA, 30s for DNA).

  • Extended (2x Standard).

  • Hyper-Extended (4x Standard).

Analysis (Critical):

• Look for Depurination : A peak eluting after the main peak in HPLC (or mass loss of -135 Da in ESI-MS).

• Look for n+1 : Indicates the activator is so acidic it is removing the DMT group during coupling, allowing a second base to add immediately.

Optimization Logic Workflow

Use the following decision tree to interpret your DoE results and adjust parameters.

Figure 2: Decision matrix for tuning activator parameters based on observed impurities.

Troubleshooting & Data Interpretation

When analyzing the results of your optimization runs, use this guide to identify the root cause of failure.

Observation (HPLC/MS)	Diagnosis	Corrective Action for Catalyst
n-1 Peaks (Shortmers)	Incomplete Activation	Increase Loading. The activator is likely depleted by moisture (hydrolysis) or is too weak (Tetrazole). Switch to ETT or increase molar equivalents.
Depurination (-135 Da)	Acidic Degradation	Decrease Acidity. You are using too much activator or too long a contact time. Switch from BTT/ETT to DCI, or reduce contact time.
n+1 Peaks (Longmers)	Premature Detritylation	Excessive Acidity. The activator pKa is too low (e.g., BTT), causing the DMT group to fall off during coupling. Switch to DCI or Tetrazole.
Precipitate in Lines	Solubility Limit	Change Activator. Tetrazole often crystallizes. Switch to ETT or DCI (highly soluble) or reduce concentration to <0.4 M.

References

• Glen Research. Activator Selection Guide for Oligonucleotide Synthesis. Glen Report. Available at: [Link]

• Berner, S., et al. Studies on the role of tetrazole in the activation of phosphoramidites.[5][6] Nucleic Acids Research (1989).[7] Available at: [Link]

• Vargeese, C., et al. Efficient activation of nucleoside phosphoramidites with 4,5-dicyanoimidazole.[8] Nucleic Acids Research (1998).[8] Available at: [Link]

Sources

• 1. Standard Protocol for Solid-Phase Oligonucleotide Synthesis using Unmodified Phosphoramidites | LGC, Biosearch Technologies [biosearchtech.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. glenresearch.com [glenresearch.com]
• 5. glenresearch.com [glenresearch.com]
• 6. Studies on the role of tetrazole in the activation of phosphoramidites - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Studies on the role of tetrazole in the activation of phosphoramidites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. WO2006116476A1 - Activators for oligonucleotide and phosphoramidite synthesis - Google Patents [patents.google.com]

using (dioxaphosphepin-6-yl)dimethylamine in palladium-catalyzed cross-coupling

Application Note: Precision Asymmetric Cross-Coupling using (Dioxaphosphepin-6-yl)dimethylamine Ligands

Executive Summary

The class of ligands based on the (dioxaphosphepin-6-yl)dimethylamine core (commonly exemplified by MonoPhos™ and TADDOL-phosphoramidites ) represents a paradigm shift in palladium-catalyzed cross-coupling. Unlike traditional bidentate phosphines (e.g., BINAP, DPPF) that enforce rigidity through chelation, these monodentate phosphoramidites rely on a unique combination of

-acidity and steric bulk to induce high enantioselectivity.

This guide details the application of these ligands in Asymmetric Suzuki-Miyaura and Asymmetric Allylic Substitution reactions. It addresses the specific handling requirements of the P-N bond, optimization of the Pd/Ligand ratio, and the mechanistic nuances that drive enantiocontrol.

Ligand Profile & Mechanistic Advantage

The (dioxaphosphepin-6-yl)dimethylamine scaffold features a seven-membered ring containing two oxygen atoms and a phosphorus atom, typically fused to a chiral backbone (BINOL or TADDOL).

• Electronic Signature: The P-N and P-O bonds render the phosphorus center highly electron-deficient (

  -acidic). This enhances the rate of reductive elimination , a common turnover-limiting step in crowded asymmetric couplings.

• Steric Environment: The flexible monodentate binding allows the formation of a

  or species that can accommodate sterically demanding substrates better than rigid chelators.

• The "H-Bonding" Hypothesis: In certain variations, the dimethylamine moiety can participate in secondary interactions or fluxional behavior that directs the incoming nucleophile.

Mechanistic Pathway Visualization

The following diagram illustrates the catalytic cycle, highlighting the critical role of the phosphoramidite ligand (L*) in the enantioselective step.

Figure 1: Catalytic cycle emphasizing the active L-Pd(0) species. The monodentate nature allows for a delicate balance between oxidative addition and reductive elimination.*

Protocol A: Asymmetric Suzuki-Miyaura Coupling

This protocol is optimized for the synthesis of axially chiral biaryls or chiral benzylic centers , utilizing the TADDOL-derived (dioxaphosphepin-6-yl)dimethylamine.

Reagents & Materials

• Ligand: (3aR,8aR)-(−)-(2,2-Dimethyl-4,4,8,8-tetraphenyl-tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepin-6-yl)dimethylamine (CAS: 213843-90-4).

• Catalyst Source: Pd_2(dba)_3 (Tris(dibenzylideneacetone)dipalladium(0)). Do not use Pd(PPh_3)_4 to avoid ligand exchange competition.

• Solvent: Toluene (Anhydrous, degassed).

• Base: K_3PO_4 (Tribasic potassium phosphate), finely ground.

Step-by-Step Methodology

• Catalyst Pre-formation (Critical Step):

  • In a glovebox or under Argon flow, charge a flame-dried Schlenk tube with Pd_2(dba)_3 (1.0 mol%) and the Phosphoramidite Ligand (2.2 mol%).

  • Add anhydrous Toluene (concentration 0.1 M relative to substrate).

  • Stir at room temperature for 15 minutes. The solution should turn from deep purple/red to a lighter orange/yellow, indicating ligation.

• Substrate Addition:

  • Add the Aryl Halide (1.0 equiv) and the Boronic Acid (1.5 equiv).

  • Add the base K_3PO_4 (2.0 equiv). Note: The base must be dry; water can hydrolyze the P-N bond of the ligand.

• Reaction:

  • Seal the vessel and heat to 60°C .

  • Expert Insight: Higher temperatures (>80°C) often degrade the enantioselectivity (ee) due to ligand dissociation. Lower temperatures (RT) may require longer times (24-48h).

  • Monitor via HPLC or GC-MS.

• Work-up:

  • Filter the mixture through a pad of Celite to remove palladium black and inorganic salts.

  • Concentrate the filtrate and purify via flash chromatography on silica gel.

Optimization Matrix

Variable	Recommendation	Rationale
L/Pd Ratio	2.2 : 1	Monodentate ligands require excess to prevent formation of unselective Pd-black or mono-ligated species.
Solvent	Toluene or Xylene	Non-polar aromatic solvents generally maximize -stacking interactions crucial for chiral induction.
Additives	None	Avoid water. Unlike some Suzuki couplings, water is detrimental to the phosphoramidite stability.

Protocol B: Asymmetric Allylic Alkylation

This is the "Gold Standard" application for (dioxaphosphepin-6-yl)dimethylamine ligands (e.g., MonoPhos), particularly for creating quaternary carbon centers.

Reagents

• Ligand: (S)-MonoPhos (CAS: 185449-80-3).

• Substrate: Allylic Acetate or Carbonate (racemic).

• Nucleophile: Dimethyl malonate (or similar soft nucleophile).

• Base: BSA (N,O-Bis(trimethylsilyl)acetamide) + catalytic KOAc.

Workflow

• In-Situ Catalyst Generation:

  • Mix Pd(allyl)Cl dimer (0.5 mol%) and Ligand (2.0 mol%) in CH_2Cl_2. Stir for 20 mins.

• Substrate Activation:

  • Add the racemic allylic substrate (1.0 equiv) to the catalyst solution.

  • Stir for 10 minutes to allow oxidative addition and formation of the

    -allyl palladium complex.

• Nucleophilic Attack:

  • Add the nucleophile (1.2 equiv).

  • Add BSA (3.0 equiv) and a pinch of KOAc (catalytic).

  • Mechanism:[1] BSA generates the silyl ketene acetal in situ, which is the active nucleophile, driving the reaction under neutral conditions that preserve the ligand.

• Isolation:

  • Quench with saturated NH_4Cl. Extract with DCM.

  • Analyze enantiomeric excess (ee) via Chiral HPLC.

Troubleshooting & Stability

Issue: Low Conversion

• Cause: Oxidation of the ligand. Phosphoramidites are sensitive to oxidation to phosphoramidates (

  ).

• Solution: Ensure all solvents are degassed (freeze-pump-thaw). Use fresh ligand or store ligand under Argon.

Issue: Low Enantioselectivity

• Cause: "Background reaction" from ligand-free Palladium.

• Solution: Increase the Ligand:Pd ratio to 3:1. Ensure the Pd source (e.g., Pd(dba)2) is pure and not decomposed to Pd(0) colloids.

Issue: Ligand Hydrolysis

• Observation: Appearance of free amine (dimethylamine) and phosphite species in NMR (

  shift change).

• Solution: Strictly exclude water. Use molecular sieves in the reaction vessel if necessary.

References

• Feringa, B. L. (2000). "Phosphoramidites: Privileged Ligands in Asymmetric Catalysis." Accounts of Chemical Research. Link

• Teichert, J. F., & Feringa, B. L. (2010). "Phosphoramidites: Versatile Ligands in Catalytic Asymmetric Conjugate Additions." Angewandte Chemie International Edition. Link

• Sigma-Aldrich. "Product Specification: (3aR,8aR)-(-)-(2,2-Dimethyl-4,4,8,8-tetraphenyl-tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepin-6-yl)dimethylamine." Link

• Kuriyama, M., et al. (2016). "Palladium-Catalyzed Dehydrative Cross-Coupling of Allylic Alcohols and N-Heterocycles Promoted by a Bicyclic Bridgehead Phosphoramidite Ligand." Organic Letters. Link

• Pampaloni, G., et al. (2023). "Highly Enantioselective Binaphthyl-Based Chiral Phosphoramidite Stabilized-Palladium Nanoparticles for Asymmetric Suzuki C–C Coupling Reactions." Inorganic Chemistry. Link

Sources

• 1. nobelprize.org [nobelprize.org]

scale-up procedures for asymmetric hydrogenation with MonoPhos analogs

Application Note: Process Scale-Up for Asymmetric Hydrogenation using MonoPhos™ Analogs

Executive Summary

This guide details the scale-up procedures for Rhodium-catalyzed asymmetric hydrogenation using Feringa-type monodentate phosphoramidite ligands (MonoPhos™ analogs). Unlike bidentate ligands (e.g., BINAP, DuPhos), MonoPhos analogs exhibit unique kinetic profiles and modularity. This protocol addresses the transition from milligram-scale screening to kilogram-scale production, focusing on exotherm control , catalyst stoichiometry , and metal remediation .

Pre-Scale-Up Critical Assessment

Before moving to a reactor >1 L, the following parameters must be validated to ensure process safety and product quality.

The "Active Species" Stoichiometry

In MonoPhos systems, the active catalytic species is typically a complex of RhL₂ .

• Screening vs. Process: In screening, a Ligand/Metal (L/M) ratio of 2.1:1 or 2.2:1 is often used to ensure full complexation.

• Scale-Up Risk: If the L/M ratio drops below 2:1 (due to weighing errors or ligand oxidation), the formation of non-selective RhL₁ species or inactive aggregates increases, drastically reducing enantiomeric excess (ee).

• Directive: Always calculate stoichiometry based on the purity-corrected weight of the ligand.

Safety & Calorimetry

Hydrogenation is highly exothermic.

• Reaction Enthalpy (

  ): Typically -120 to -140 kJ/mol for olefin reduction.

• Adiabatic Temperature Rise: Without cooling, a standard 1M concentration reaction can rise by >100°C, exceeding the boiling point of solvents like EtOAc or MeOH.

• Hydrogen Uptake: The reaction rate is often limited by gas-liquid mass transfer (

  ) at scale. A sudden increase in agitation can trigger a rapid heat release ("thermal runaway").

Critical Process Parameters (CPPs)

Parameter	Recommended Range	Scientific Rationale
Catalyst Loading (S/C)	500 – 10,000	MonoPhos is cost-effective; however, lower loading (<0.05 mol%) requires high purity substrates to prevent catalyst poisoning.
H₂ Pressure	5 – 30 bar	MonoPhos systems often show positive order kinetics with H₂ pressure. Higher pressure increases TOF (Turnover Frequency).
Temperature	25°C – 60°C	Higher T increases rate but may erode ee. MonoPhos is generally robust up to 60°C.
Solvent	EtOAc, IPA, DCM	EtOAc is preferred for process safety and solubility. DCM is avoided in GMP due to environmental classification.
Agitation	>800 RPM (Lab)	Critical for maintaining H₂ saturation ( ) in the liquid phase.

Detailed Protocols

Protocol A: In-Situ Catalyst Preparation (100g Scale)

Context: MonoPhos ligands are moderately air-stable but susceptible to hydrolysis and oxidation in solution. In-situ complexation is preferred over isolating the pre-catalyst.

Materials:

• Precursor:

  or (avoid halide precursors like as they require halide abstraction).

• Ligand:

  -MonoPhos (or analog).[1]

• Solvent: Degassed Ethyl Acetate (EtOAc).

Steps:

• Inerting: Purge a clean glass vessel with

  (3 cycles of vacuum/N2).

• Solvent Prep: Sparge EtOAc with

  for 30 minutes to remove dissolved .

• Charge: Under

  flow, charge (1.0 equiv metal) and MonoPhos (2.1 equiv).

• Complexation: Add degassed EtOAc to achieve a Rh concentration of ~0.05 M.

• Aging: Stir at 20-25°C for 30–60 minutes.

  • Visual Check: Solution should turn from a suspension to a clear orange/red solution.

  • Why? This "aging" period ensures the displacement of COD and formation of the active

    species before substrate exposure.

Protocol B: Asymmetric Hydrogenation (Büchi/Parr Reactor)

Context: This protocol assumes a 1-Liter pressure reactor.

Steps:

• Substrate Loading:

  • Dissolve substrate (e.g., dehydroamino acid) in degassed EtOAc in the reactor vessel.

  • Concentration: 0.5 M – 1.0 M (maximize to improve throughput, limited by solubility).

• Catalyst Addition:

  • Transfer the pre-formed catalyst solution (from Protocol A) into the reactor using a cannula or pressure-equalizing dropping funnel (under inert atmosphere).

  • Strict Exclusion: Do not introduce air.[2]

    kills the active Rh-hydride species.

• Purge Cycles (Critical):

  • Seal reactor.

  • Pressurize with

    to 5 bar, stir briefly, vent to 1 bar. Repeat 3x.

  • Pressurize with

    to 5 bar, stir briefly, vent to 1 bar. Repeat 3x.

  • Why? Removes

    which acts as a diluent, reducing partial pressure of .

• Reaction Initiation:

  • Set agitation to maximum (ensure vortex/gas entrainment).

  • Pressurize to target

    pressure (e.g., 10 bar).

  • Heat to operating temperature (e.g., 40°C).

• Monitoring:

  • Monitor

    uptake curve. Reaction is complete when uptake plateaus.

  • Safety: If temperature spikes >10°C above setpoint, stop agitation immediately.

• Termination:

  • Cool to 20°C.

  • Vent

    .[3] Purge with (3 cycles).

Post-Reaction Processing: Rhodium Remediation

Rhodium is a heavy metal (Class 2B) with strict ICH Q3D limits (<10 ppm in API).

Method: Thiol-Silica Scavenging (Preferred for GMP)

• Concentration: Concentrate the reaction mixture to ~5 volumes.

• Scavenger Charge: Add SiliaMetS® Thiol or QuadraPure™ TU (approx. 10 wt% relative to substrate, or 50 equiv relative to Rh).

• Digestion: Stir at 50°C for 4–12 hours.

• Filtration: Filter through a pad of Celite or a 0.45 µm membrane to remove the silica-bound Rh.

• Validation: Test filtrate via ICP-MS. Rh levels should be <20 ppm.

• Crystallization: Crystallize the product (e.g., adding Heptane to EtOAc solution) to further reject residual Rh to <5 ppm.

Visualizations

Figure 1: Scale-Up Workflow & Decision Tree

This diagram outlines the logic flow from screening to pilot scale, emphasizing the "Stop/Go" decision points based on safety and selectivity.

Caption: Figure 1. Systematic workflow for scaling asymmetric hydrogenation, prioritizing enantioselectivity (ee) confirmation before safety calorimetry and engineering stress tests.

Figure 2: Reactor Setup & Safety Loop

Visualizing the critical components of the hydrogenation reactor, specifically the gas delivery and safety relief systems.

Caption: Figure 2. Schematic of the high-pressure reactor setup showing critical safety relief paths and temperature control loops essential for exothermic hydrogenation.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Conversion	Catalyst Poisoning ( , S, amines)	Check inert lines. Purge substrate solution. Ensure substrate purity >98%.
Low ee	Incorrect L/Rh Ratio	Ensure Ligand/Rh 2.1. Free Rh (unligated) is active but racemic.
Induction Period	Slow Catalyst Activation	Increase "aging" time of catalyst solution (Protocol A) before adding substrate.
Stalling	Mass Transfer Limitation	Increase agitation (RPM). Check if pressure is maintained.

References

• Minnaard, A. J., Feringa, B. L., et al. (2007).[4] "Asymmetric Hydrogenation Using Monodentate Phosphoramidite Ligands." Accounts of Chemical Research. [Link]

• Van den Berg, M., Feringa, B. L., et al. (2000). "Highly Enantioselective Rhodium-Catalyzed Hydrogenation with Monodentate Ligands." Journal of the American Chemical Society. [Link]

• Blaser, H. U., et al. (2007). "Industrial Asymmetric Hydrogenation." Chemistry – A European Journal. [Link]

• Stoessel, F. (2020).[5] "Thermal Safety of Chemical Processes: Risk Assessment and Process Design." Wiley-VCH. (General Reference for Calorimetry Protocols).

• Garrett, C. E., & Prasad, K. (2004). "The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients." Advanced Synthesis & Catalysis. (Reference for Metal Scavenging Standards). [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. ehs.stanford.edu [ehs.stanford.edu]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 4. Asymmetric hydrogenation using monodentate phosphoramidite ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Technical Notes & Optimization

troubleshooting low enantioselectivity in phosphoramidite catalysis

Technical Support Center: Phosphoramidite Catalysis Current Status: Operational | Topic: Troubleshooting Low Enantioselectivity

Welcome to the Phosphoramidite Catalysis Support Hub

Role: Senior Application Scientist Objective: To diagnose and resolve low enantiomeric excess (ee) in asymmetric transformations (Hydrogenation, Conjugate Addition, Allylic Substitution) utilizing phosphoramidite ligands (e.g., MonoPhos™, Feringa Ligands).

Executive Summary: Phosphoramidites are "privileged ligands" due to their modularity and electronic tunability.[1] However, their monodentate nature and the lability of the P-N bond make them susceptible to specific failure modes distinct from robust bisphosphines (like BINAP). Low ee is rarely random; it is a symptom of a specific mechanistic deviation.

Module 1: Ligand Integrity & Handling (The Foundation)

The Symptom: “My reaction worked last month, but the new batch of ligand gives <10% ee or racemic product.”

The Diagnosis: Phosphoramidites are P(III) species.[2] Unlike phosphines, the P-N bond adds a layer of sensitivity to hydrolysis (acid-catalyzed) in addition to oxidation . If your ligand is degraded, you are essentially running a metal-catalyzed background reaction.

Protocol: The P NMR Health Check

Do not assume commercial purity. Run this check before every critical screen.

• Sample Prep: Dissolve ~10 mg of ligand in dry CDCl

  or C D under inert atmosphere.

• Acquisition: Run a standard proton-decoupled

  P NMR.

• Analysis: Compare against the reference table below.

Species	Chemical Shift ( ppm)	Status	Action
Intact Phosphoramidite	140 – 155 ppm	Active	Proceed with reaction.
Oxidized Ligand (P=O)	0 – 50 ppm	Inactive	Recrystallize or discard.
Hydrolysis Product (H-Phosphonate)	10 – 20 ppm	Inactive	CRITICAL: Check solvent acidity.
Free Amine / Impurities	N/A (Check H NMR)	Inhibitor	Amine impurities can coordinate to the metal, killing ee.

Tech Tip: If you purified your ligand using silica gel without adding 1-5% Triethylamine (TEA), you likely hydrolyzed the P-N bond. Phosphoramidites are acid-sensitive. Always use basic alumina or TEA-neutralized silica.

Visualizing the Degradation Pathway

The following diagram illustrates how environmental factors destroy the active catalyst species.

Figure 1: Ligand degradation pathways leading to catalyst inactivation.

Module 2: Reaction Parameter Optimization (The Environment)

The Symptom: “The ligand is pure, but I am consistently getting 40-50% ee, whereas the literature reports 95%.”

The Diagnosis: This intermediate ee usually suggests Competitive Pathways . You likely have a "Racemic Background Reaction" or an incorrect "Ligand-to-Metal Ratio."

Troubleshooting Guide: The "Rule of Two"

Most phosphoramidites (like MonoPhos) are monodentate . High enantioselectivity often requires a specific geometry where two ligands bind to one metal center.

• The Mistake: Using a 1:1 Ligand:Metal (L/M) ratio. This leaves open coordination sites on the metal, allowing the substrate to bind in a non-selective environment.

• The Fix: Always start screening with an L/M ratio of 2:1 or 2.2:1 .

  • Exception: If using mixed ligands (e.g., Phosphoramidite + Phosphine), the ratio changes, but for homocomplexes, 2:1 is mandatory.

Protocol: The "Background Check" Experiment

Determine if the metal without the ligand is catalyzing the reaction.

• Reaction A (Standard): Substrate + Metal + Ligand (2.2 equiv).

• Reaction B (Background): Substrate + Metal + No Ligand .

• Reaction C (Thermal): Substrate + No Metal + No Ligand .

Interpretation:

• If Reaction B proceeds rapidly (even if racemic), your catalyst is competing with a highly active, non-selective metal species.

  • Solution: Lower the temperature (e.g., -20°C to -78°C). Enantioselective pathways often have lower activation energies than racemic background pathways.

• If Reaction C proceeds, your substrate is too reactive.

  • Solution: Change the protecting group or leaving group to stabilize the substrate.

Module 3: Advanced Diagnostics (Mechanistic Deep Dive)

The Symptom: “My ee fluctuates wildly with different batches of catalyst, or I see a 'Non-Linear Effect'.”

The Diagnosis: Phosphoramidite complexes often form aggregates (dimers/trimers) in solution. This leads to Non-Linear Effects (NLE) , where the ee of the product is not linearly proportional to the ee of the ligand.[3] This is a powerful diagnostic tool.

The NLE Diagnostic Protocol

If you suspect your ligand is not 100% enantiopure (or if you want to understand the active species), perform this experiment:

• Prepare ligand mixtures with varying ee (e.g., 0%, 20%, 50%, 80%, 100% ee ligand).

• Run the standard catalytic reaction with these mixtures.

• Plot Product ee (

  ) vs. Ligand ee ( ) .

Interpretation Table:

Observation	Curve Shape	Mechanistic Insight
Linear ( )	Straight Line	Monomeric active species. The catalyst is likely a simple ML or ML species without aggregation.
Positive NLE (+)	Convex Curve (Hyperbolic)	Asymmetric Amplification. Heterochiral dimers (ML L ) are inactive or more stable (reservoir effect). This is GOOD ; it means impure ligand can still give high ee.
Negative NLE (-)	Concave Curve	Asymmetric Depletion. Heterochiral dimers are more active than homochiral ones but less selective. This is BAD .

Expert Insight: In Feringa's Cu-catalyzed conjugate additions, positive NLEs are frequently observed. This implies that even if your ligand is only 90% pure, you might still get 98% product ee. If you see a negative NLE, you must purify your ligand to >99.9% ee.

Figure 2: Interpreting Non-Linear Effects to determine ligand purity requirements.

Frequently Asked Questions (FAQs)

Q1: Can I use protic solvents (MeOH, EtOH) with phosphoramidites?

• Answer: It depends on the metal. For Rh-catalyzed hydrogenation , alcohols are often the standard solvent because they facilitate hydrogen transfer. However, for Cu-catalyzed conjugate addition , protic solvents can sometimes slow down the reaction or hydrolyze the ligand if not dry. Always start with non-coordinating solvents like DCM or Toluene for initial screening, then move to ethers (THF/MTBE).

Q2: My reaction turns black/brown immediately. Is this normal?

• Answer: Usually, no. A rapid color change to black often indicates metal nanoparticle formation (catalyst decomposition). This happens if the ligand is oxidized (and thus not binding the metal) or if the reducing agent (e.g., H

  or silane) is added too quickly at high temperatures.

  • Fix: Check ligand purity (

    P NMR) and ensure the L/M ratio is at least 2:1 to stabilize the metal center.

Q3: How do I remove the ligand after the reaction?

• Answer: Phosphoramidites are lipophilic.

  • Concentrate the reaction mixture.

  • Perform a quick filtration through a short plug of silica. The acidic silica will hydrolyze the phosphoramidite into polar H-phosphonates and amines, which often stick to the silica or can be washed away with polar solvents, while your non-polar product elutes.

References

• Feringa, B. L. (2000).[4] "Phosphoramidites: Marvellous Ligands in Catalytic Asymmetric Conjugate Addition." Accounts of Chemical Research. Link

• Teichert, J. F., & Feringa, B. L. (2010).[1] "Phosphoramidites: Privileged Ligands in Asymmetric Catalysis." Angewandte Chemie International Edition. Link

• Satyanarayana, T., Abraham, S., & Kagan, H. B. (2009).[3][5] "Nonlinear Effects in Asymmetric Catalysis." Angewandte Chemie International Edition. Link

• Minnaard, A. J., et al. (2007). "Monodentate Phosphoramidites: A Privileged Class of Chiral Ligands for Asymmetric Hydrogenation." Accounts of Chemical Research. Link

• Hulst, R., et al. (1995). "New Phosphorus Amidites as Ligands for Enantioselective Copper-Catalyzed Conjugate Addition." Tetrahedron Letters. Link

Sources

• 1. Phosphoramidites: privileged ligands in asymmetric catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Catalytic Asymmetric and Stereodivergent Oligonucleotide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nonlinear effects in asymmetric catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phosphoramidite ligand - Wikipedia [en.wikipedia.org]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

improving turnover frequency (TOF) in asymmetric hydrogenation

Technical Support Center: Asymmetric Hydrogenation

Welcome to the technical support center for asymmetric hydrogenation. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into one of the most critical performance metrics in catalysis: the Turnover Frequency (TOF) . Here, we move beyond simple protocols to explain the causality behind experimental choices, helping you troubleshoot common issues and rationally optimize your catalytic systems for maximum efficiency.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental concepts that are crucial for understanding and improving your reaction's performance.

Q1: What is Turnover Frequency (TOF) and why is it a critical parameter in asymmetric hydrogenation?

A1: Turnover Frequency (TOF) is a measure of the intrinsic activity of a catalyst. It is defined as the number of substrate molecules converted into product per active site of the catalyst per unit of time (typically expressed in s⁻¹ or h⁻¹).[1] TOF is a more meaningful metric than reaction rate or yield alone because it normalizes the catalytic activity to the number of active centers, allowing for a direct comparison of the efficiency of different catalysts or reaction conditions, regardless of catalyst loading.[2] In drug development and industrial applications, a high TOF is paramount as it translates to lower catalyst loadings, reduced costs, shorter reaction times, and increased process efficiency.[3]

Q2: How do I accurately calculate TOF?

A2: The accurate calculation of TOF relies on determining the initial reaction rate under conditions where the catalyst is stable and substrate concentration is not limiting. The formula is:

TOF = (moles of product) / [(moles of catalyst) × (time)]

Or more accurately:

TOF = (Initial Rate of Reaction) / (moles of catalyst)

To determine the number of active sites, one might use techniques like pulse chemisorption for heterogeneous catalysts.[4] For homogeneous catalysts, it is often assumed that every molecule of the metal complex is an active site, although this is a simplification.[5] The initial rate should be determined by taking multiple data points at low conversion (<10-15%) to ensure the reaction is proceeding under pseudo-zero-order kinetics with respect to the substrate. An example calculation is as follows: if a reaction using 0.01 mmol of catalyst produces 1.0 mmol of product in 5 hours with 90% yield, the Turnover Number (TON) is (1.0 mmol * 0.90) / 0.01 mmol = 90. The TOF would then be 90 / 5 h = 18 h⁻¹.[6]

Q3: What is the difference between Turnover Number (TON) and Turnover Frequency (TOF)?

A3: While related, TON and TOF measure different aspects of catalyst performance.

• Turnover Number (TON) represents the total number of substrate molecules converted per catalyst active site before the catalyst becomes deactivated.[4] It is a measure of catalyst stability and lifetime . A high TON indicates a robust catalyst that can perform many catalytic cycles.[6]

• Turnover Frequency (TOF) represents the rate at which a catalyst active site converts substrate molecules. It is a measure of catalyst activity or speed .[4][6]

Essentially, TON is the total work done, while TOF is how fast that work is done. A catalyst can have a high TOF but a low TON if it is very active but deactivates quickly. The ideal catalyst possesses both a high TOF and a high TON.

Q4: What are the primary factors that influence TOF in a homogeneous asymmetric hydrogenation?

A4: The TOF is highly sensitive to a multitude of interconnected variables. The primary factors include:

• Catalyst Structure: This includes the choice of metal (Ru, Rh, Ir are common) and, most critically, the steric and electronic properties of the chiral ligand.[7][8]

• Reaction Conditions: Temperature, hydrogen pressure, and substrate concentration directly impact reaction kinetics.[9]

• Solvent: The solvent's polarity and coordinating ability can dramatically affect catalyst solubility, stability, and the dissociation of catalyst precursors to form the active species.[10]

• Additives: The presence of acids, bases, or other additives can act as activators or inhibitors, significantly altering the catalytic cycle and TOF.[11][12]

Section 2: Troubleshooting Guide for Low TOF

This guide addresses specific issues you may encounter during your experiments in a question-and-answer format, providing potential causes and actionable solutions.

Q1: My reaction is very sluggish, and the TOF is consistently low from the start. What should I investigate?

A1: A low initial TOF suggests that the catalyst is either not reaching its maximum potential activity or is being inhibited. The root cause often lies in suboptimal activation or reaction conditions.

• Possible Cause A: Inefficient Catalyst Activation

  • The "Why": Many asymmetric hydrogenation catalysts, particularly Ru-based systems, require an activation step to generate the catalytically active hydride species.[10] For instance, Ru-BINAP precursors often require the dissociation of a halide ligand, which is facilitated by the solvent and sometimes additives.[10][13] If this activation is incomplete, the concentration of the active catalyst will be low, leading to a poor TOF.

  • Troubleshooting Steps:

    • Review Your Additives: For Ru-diamine catalysts, a base is often required to generate the active Ru-hydride.[14] Conversely, for some Ru-BINAP systems, trace amounts of strong acid can dramatically accelerate the reaction by promoting substrate activation.[10] Ensure you are using the correct type and stoichiometry of activator for your specific catalyst system.

    • Solvent Choice: The dissociation of catalyst precursors is strongly solvent-dependent.[13] Protic solvents like alcohols can facilitate the activation process compared to aprotic solvents.[10] Consider screening a range of solvents (e.g., Methanol, Ethanol, Dichloromethane) to find the optimal medium for your system.[15]

    • Pre-activation: Consider a pre-activation step where the catalyst precursor is stirred with the activator under hydrogen pressure for a short period before adding the substrate. This can ensure the full generation of the active species.

• Possible Cause B: Suboptimal Temperature and Pressure

  • The "Why": Temperature and hydrogen pressure are fundamental kinetic parameters. An insufficient temperature may not provide enough energy to overcome the activation barrier of the rate-limiting step. Similarly, low hydrogen pressure can result in a low concentration of dissolved hydrogen, slowing the regeneration of the metal hydride.

  • Troubleshooting Steps:

    • Systematic Temperature Screening: Increase the reaction temperature in a stepwise manner (e.g., in 10 °C increments). Be aware that higher temperatures can sometimes negatively impact enantioselectivity.

    • Evaluate Pressure Effects: While some catalysts are insensitive to pressure, for others, increasing hydrogen pressure can significantly boost the reaction rate.[9] Perform a pressure screen (e.g., 5, 10, 20, 50 bar) to identify the optimal range.[9]

• Possible Cause C: Poor Ligand-Substrate Match

  • The "Why": The chiral ligand is not just a source of asymmetry; its electronic and steric properties are fundamental to the catalyst's activity.[16][17] An electron-donating ligand can increase the reactivity of the metal center, while steric bulk can influence substrate binding and product release. If the ligand's "pocket" is a poor fit for the substrate, the TOF will be low.

  • Troubleshooting Steps:

    • Ligand Screening: This is the most powerful tool for optimization. If possible, screen a library of ligands with varying electronic properties (e.g., electron-donating vs. electron-withdrawing groups on the phosphine) and steric profiles.[3] High-throughput experimentation (HTE) can be particularly effective for this.[9]

Troubleshooting Workflow for Low Initial TOF

Caption: A logical workflow for diagnosing the cause of a low initial Turnover Frequency.

Q2: The reaction starts fast, but stops or slows dramatically after a short time, resulting in a low TON. What is happening?

A2: This behavior is a classic sign of catalyst deactivation . The initial high rate shows the catalyst is active, but it is not stable under the reaction conditions.

• Possible Cause A: Catalyst Decomposition

  • The "Why": The active catalytic species can be sensitive and prone to decomposition into inactive forms. A common deactivation pathway for Ru-arene catalysts involves the loss of the arene ligand, which can lead to the formation of inactive hydride-bridged dimers or ruthenium nanoparticles ("ruthenium black").[14] Sintering, or the agglomeration of metal particles, is another irreversible deactivation mechanism.[18][19]

  • Troubleshooting Steps:

    • Lower the Temperature: Deactivation pathways are often accelerated at higher temperatures. Try running the reaction at a lower temperature to see if catalyst lifetime improves, even if the initial TOF is slightly lower.

    • Check for Visual Changes: The formation of a black precipitate is a strong indicator of nanoparticle formation and catalyst decomposition.[14]

    • Ligand Modification: A more strongly coordinating ligand can sometimes improve catalyst stability and prevent decomposition.

• Possible Cause B: Catalyst Poisoning

  • The "Why": Catalysts are sensitive to impurities that can irreversibly bind to the metal center, blocking the active site. Common poisons include sulfur compounds, unprotected amines or thiols, and residual halides from substrate synthesis.[20] Even impurities in the hydrogen gas or solvent can be problematic.

  • Troubleshooting Steps:

    • Scrutinize All Reagents: Ensure the substrate is of the highest purity. If necessary, purify it via recrystallization, distillation, or chromatography.[20]

    • Use High-Purity Solvents and Gas: Always use anhydrous, degassed solvents. Use a high-purity grade of hydrogen gas.

    • Feedstock Purification: In industrial settings, passing the feedstock through a guard bed to remove poisons is a common strategy.[21]

• Possible Cause C: Inhibition by Base/Additives

  • The "Why": While a base is often required for activation, an excess amount can be detrimental. Excess base can competitively inhibit the catalyst by forming off-cycle, inactive base adducts with the metal complex, thereby reducing the concentration of the active catalyst available for the main cycle.[14]

  • Troubleshooting Steps:

    • Titrate the Base: Instead of using a large excess, carefully screen the stoichiometry of the base relative to the catalyst. You may find that only a slight excess or even stoichiometric amounts are optimal.

    • Monitor Kinetics with Varying Base Concentration: A Lineweaver-Burk analysis can reveal if the base is acting as a competitive inhibitor.[14]

Catalyst Deactivation Pathways

Caption: Common pathways leading from the active catalyst to various inactive states.

Section 3: Key Experimental Protocols

Protocol 1: General Procedure for Screening Reaction Conditions

This protocol provides a framework for systematically optimizing your reaction to improve TOF.

• Catalyst Preparation: In a nitrogen-filled glovebox, prepare a stock solution of your metal precursor and chiral ligand in an anhydrous, degassed solvent (e.g., dichloromethane). Stir for 15-30 minutes to allow for complex formation.[9]

• Reaction Setup: In parallel reactor vials, add the required amount of the catalyst stock solution. If an activator (base or acid) is needed, add it at this stage.

• Substrate Addition: Add the substrate to each vial.

• Pressurization and Heating: Seal the reactor block, remove it from the glovebox, and purge it three times with hydrogen gas. Pressurize the reactor to the desired starting pressure (e.g., 10 bar) and heat to the desired starting temperature (e.g., 30 °C).[15]

• Sampling: Take aliquots from the reaction mixture at regular time intervals (e.g., 5, 15, 30, 60, 120 minutes). Quench the reaction immediately (e.g., by exposing to air or adding a quenching agent).

• Analysis: Analyze the samples by a validated chiral chromatography method (HPLC or GC) to determine conversion and enantiomeric excess.

• Data Processing: Plot conversion versus time to determine the initial reaction rate. Use this rate to calculate the TOF for each set of conditions.

• Optimization: Vary one parameter at a time (e.g., temperature, pressure, solvent, activator stoichiometry) to systematically map the reaction landscape and identify the conditions that provide the highest TOF.

Protocol 2: In-Situ Catalyst Activation for Noyori-type Ru-Diamine Catalysts

This protocol is for the activation of catalysts like [RuCl(η⁶-arene)(N-arylsulfonyl-DPEN)].

• Glovebox Setup: In a glovebox, add the Ru catalyst precursor (1 mol%) and the substrate to an oven-dried reaction vessel.

• Solvent Addition: Add the anhydrous, degassed solvent (e.g., isopropanol).

• Base Addition: Prepare a solution of the base (e.g., KOH or t-BuOK, typically 2-5 equivalents per Ru) in the reaction solvent.

• Activation: Add the base solution to the reaction mixture. The color should change, indicating the formation of the active species.

• Hydrogenation: Seal the vessel, remove from the glovebox, purge with H₂, and pressurize to the desired pressure. Begin stirring and heating as required. The reaction is typically initiated by the addition of the base.[14]

Section 4: Data Summary Tables

Table 1: Influence of Solvent on Catalyst Performance

Solvent	Polarity (Dielectric Constant)	Coordinating Ability	Typical Effect on TOF	Rationale
Dichloromethane	9.1	Weak	Often high	Non-coordinating nature prevents inhibition of the active site.[22]
Methanol/Ethanol	32.7 / 24.6	Strong	Variable; can be very high	Protic nature can facilitate proton transfer steps and catalyst activation, boosting the rate.[10]
Toluene	2.4	Weak	Moderate	Good for catalyst solubility, but generally less activating than alcohols.
Tetrahydrofuran (THF)	7.6	Moderate	Often lower	Coordinating ability can lead to competitive binding at the metal center, reducing TOF.

Table 2: Common Additives and Their Roles in Asymmetric Hydrogenation

Additive Type	Example	Typical Catalyst System	Role	Impact on TOF
Inorganic Base	KOH, K₂CO₃	Ru-Diamine	Deprotonates the ligand to form the active Ru-H species.[14]	Increases (essential for activation)
Organic Base	Triethylamine (NEt₃)	Ru-BINAP	Can act as a proton shuttle or neutralize acidic byproducts.[10]	Increases
Strong Acid	HCl, H₂SO₄ (trace)	Ru-BINAP	Activates the substrate (e.g., ketone) via protonation, facilitating hydride transfer.[10]	Dramatically Increases
Halide Salts	LiCl, NaI	Various	Can modify the coordination sphere of the metal, affecting both activity and selectivity.	Variable

References

• Practical Aspects and Mechanism of Asymmetric Hydrogenation with Chiral Half-Sandwich Complexes. National Center for Biotechnology Information. Available at: [Link]

• Kinetics of Asymmetric Transfer Hydrogenation, Catalyst Deactivation, and Inhibition with Noyori Complexes As Revealed by Real-Time High-Resolution FlowNMR Spectroscopy. ACS Catalysis. Available at: [Link]

• Recent Advances in Catalytic Asymmetric Hydrogenation of β-Ketoesters. ACS Publications. Available at: [Link]

• Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules. Taylor & Francis Online. Available at: [Link]

• Asymmetric hydrogenation. Wikipedia. Available at: [Link]

• High-Throughput Experimentation-Enabled Asymmetric Hydrogenation. ACS Publications. Available at: [Link]

• Catalyst screening and optimization for the asymmetric hydrogenation of (E). ResearchGate. Available at: [Link]

• Quantification of Active Site Density and Turnover Frequency: From Single-Atom Metal to Nanoparticle Electrocatalysts. ACS Publications. Available at: [Link]

• Asymmetric Hydrogenation Review. ETH Zurich. Available at: [Link]

• Chiral Catalyst Deactivation during the Asymmetric Hydrogenation of Acetophenone. MDPI. Available at: [Link]

• How to calculate the TOF(Turnover frequency ) and the amount of the catalyst active sites? ResearchGate. Available at: [Link]

• How are the turnover number (TON) and turnover frequency (TOF) being used to evaluate and compare different solid heterogeneous catalysts on the same reaction? Quora. Available at: [Link]

• Turnover Rates in Heterogeneous Catalysis. University of California, Berkeley. Available at: [Link]

• Turnover Number and Turnover Frequency of catalysts. YouTube. Available at: [Link]

• The combination of asymmetric hydrogenation of olefins and direct reductive amination. National Center for Biotechnology Information. Available at: [Link]

• Initial turnover frequency vs. initial pH values for asymmetric... ResearchGate. Available at: [Link]

• Additive Effects on Asymmetric Catalysis. PubMed. Available at: [Link]

• Acetylene Hydrogenation Catalyst Deactivation. Scribd. Available at: [Link]

• Heterogeneous catalyst deactivation causes and mechanisms: Overview. ResearchGate. Available at: [Link]

• Deactivation mechanisms and mitigation strategies for nickel-based acetylene semi-hydrogenation catalysts. Royal Society of Chemistry. Available at: [Link]

• Effect of a ligand on the asymmetric hydrogenation of cyclic N-sulfonyl amines catalyzed by nickel. Royal Society of Chemistry. Available at: [Link]

• Enhancement of enantioselectivity by alcohol additives in asymmetric hydrogenation with bis(oxazolinyl)phenyl ruthenium catalysts. Royal Society of Chemistry. Available at: [Link]

• Ligand modification for the tuning of activity and selectivity in the chemoselective transfer hydrogenation of α,β-unsaturated carbonyls using EtOH as a hydrogen source. National Center for Biotechnology Information. Available at: [Link]

• Iridium-Catalyzed Asymmetric Hydrogenation of Olefins. ACS Publications. Available at: [Link]

• Additive Effects on Asymmetric Catalysis. ResearchGate. Available at: [Link]

• Design and synthesis of a novel three-hindered quadrant bisphosphine ligand and its application in asymmetric hydrogenation. Royal Society of Chemistry. Available at: [Link]

• Perspective: Lies, Damn Lies, and Turnover Rates. Pacific Northwest National Laboratory. Available at: [Link]

• Stereoelectronic Effects in Ligand Design: Enantioselective Rhodium‐Catalyzed Hydrogenation of Aliphatic Cyclic Tetrasubstituted Enamides and Concise Synthesis of (R)‐Tofacitinib. ResearchGate. Available at: [Link]

• Asymmetric transfer hydrogenation: chiral ligands and applications. Royal Society of Chemistry. Available at: [Link]

• Troubleshooting low catalyst activity in reforming units. Patsnap. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Perspective: Lies, Damn Lies, and Turnover Rates | PNNL [pnnl.gov]
• 3. ethz.ch [ethz.ch]
• 4. researchgate.net [researchgate.net]
• 5. quora.com [quora.com]
• 6. youtube.com [youtube.com]
• 7. Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules [ajchem-b.com]
• 8. Effect of a ligand on the asymmetric hydrogenation of cyclic N-sulfonyl amines catalyzed by nickel - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Additive Effects on Asymmetric Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Practical Aspects and Mechanism of Asymmetric Hydrogenation with Chiral Half-Sandwich Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Ligand modification for the tuning of activity and selectivity in the chemoselective transfer hydrogenation of α,β-unsaturated carbonyls using EtOH as a hydrogen source - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Design and synthesis of a novel three-hindered quadrant bisphosphine ligand and its application in asymmetric hydrogenation - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 18. scribd.com [scribd.com]
• 19. researchgate.net [researchgate.net]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. Troubleshooting low catalyst activity in reforming units [eureka.patsnap.com]
• 22. pubs.acs.org [pubs.acs.org]

Technical Support Center: Temperature Effects on Enantioselectivity with TADDOL Ligands

Status: Active Agent: Senior Application Scientist Topic: Optimizing Enantiomeric Excess (ee) in TADDOL-Mediated Catalysis Reference ID: TADDOL-TEMP-001

Introduction

Welcome to the Technical Support Center. You are likely here because your TADDOL-mediated reaction (likely involving a Ti-TADDOLate or similar Lewis acid complex) is showing inconsistent enantioselectivity, or you are attempting to optimize ee by manipulating temperature without seeing the expected linear gains.

While the general rule of asymmetric catalysis suggests that lower temperatures yield higher selectivity (due to the dominance of the enthalpy term,

), TADDOL systems are complex. They rely on the formation of precise supramolecular structures (often -symmetric propeller shapes) that can be disrupted by aggregation, solubility limits, or isokinetic phenomena.

This guide moves beyond basic textbook theory to address the specific failure modes of TADDOL ligands in high-stakes research environments.

Module 1: The Thermodynamics of Selectivity

The User Question: "I lowered the reaction temperature from -20°C to -78°C, expecting better ee, but the selectivity plateaued or even decreased. Why?"

The Technical Explanation: In TADDOL catalysis, particularly with Titanium (Ti-TADDOLates), the enantiomeric excess is determined by the difference in Gibbs free energy (

) between the transition states of the major and minor enantiomers.

• The Enthalpy Driver (

  ): At low temperatures, the reaction is driven by enthalpy. The rigid TADDOL backbone (derived from tartrate) creates a steric "pocket" that energetically penalizes the formation of the minor enantiomer. Lowering usually maximizes this penalty.

• The Entropy Penalty (

  ): TADDOL ligands are large. At very low temperatures, the conformational freedom of the substrate and the ligand catalyst restricts. If the "winning" transition state requires a specific, entropically unfavorable conformation, lowering too much might make this pathway kinetically inaccessible, allowing a less selective, "looser" background pathway to compete.

• The Isokinetic Temperature (

  ): There exists a theoretical temperature where , resulting in zero selectivity (racemic product). If you cross this threshold, the sense of induction can actually invert.

Visualization: The Selectivity-Temperature Landscape

The following diagram illustrates the decision matrix when temperature adjustments fail to yield results.

Caption: Diagnostic workflow for non-linear temperature effects in TADDOL catalysis.

Module 2: Troubleshooting & FAQs

Q1: My reaction works at -20°C, but at -78°C the conversion is <5% and the product is racemic.

Diagnosis: The "Racemic Leak" Phenomenon. At -78°C, the activation energy for the catalyzed pathway might be too high (reaction stalls). However, if there is any trace of Lewis acid impurity or if the background thermal reaction is feasible (even if slow), the only product you isolate comes from the non-selective background pathway.

The Fix:

• Measure Background Rate: Run the reaction at -78°C without the TADDOL ligand (just solvent + substrate). If you see product, your background reaction is the culprit.

• Concentration Boost: Increase the concentration of the reactants. Asymmetric catalysis is often second-order; increasing concentration can accelerate the catalyzed cycle over the background unimolecular (or pseudo-first-order) decay.

Q2: I see "Snowflakes" in my reaction vessel at low temp.

Diagnosis: Catalyst Precipitation. Ti-TADDOLates are often prepared in toluene. While soluble at RT, they can precipitate at -78°C. A heterogeneous catalyst surface is rarely as selective as the discrete molecular species because the chiral pocket is not accessible in the solid state.

The Fix:

• Solvent Switch: Add

  (DCM) as a co-solvent. A 1:1 Toluene:DCM mix often maintains solubility at -78°C without severely disrupting the stacking interactions essential for TADDOL selectivity.

Q3: My ee fluctuates wildly (e.g., 85% one day, 40% the next) at the same temperature.

Diagnosis: The "Isopropanol Curse" (Incomplete Complexation). The active catalyst is usually a Ti-TADDOLate formed by reacting TADDOL with

. This releases 2 equivalents of isopropanol (iPrOH).

• If iPrOH remains, it acts as a competing achiral ligand on the Titanium.

• The resulting complex is

  , which is far less selective than the pure Lewis acid.

The Fix:

• You must perform an azeotropic removal of the generated isopropanol (see Protocol below). This is the single most common failure point.

Module 3: Self-Validating Experimental Protocol

Protocol: Preparation of High-Fidelity Ti-TADDOLate Catalyst Objective: To generate a moisture-free, isopropanol-free catalyst species for maximum low-temperature selectivity.

Reagents:

• TADDOL Ligand (dried at 90°C under high vacuum for >4 hours).[1]

• (freshly distilled).

• Toluene (anhydrous, stored over 4Å MS).

Step-by-Step Workflow:

• Initial Complexation: In a flame-dried Schlenk flask under Argon, dissolve TADDOL (0.1 mmol) in Toluene (5 mL). Add

  (0.1 mmol).

  • Observation: The solution should turn light yellow.

  • Chemistry:

    .

• The Critical Azeotrope (The "Self-Validating" Step): Stir for 1 hour at room temperature. Then, connect to high vacuum (0.1 mmHg) and evaporate the solvent completely to dryness.

  • Why: This removes the Toluene AND the liberated Isopropanol.

  • Validation: If you skip this, the equilibrium pushes back to the left, or iPrOH coordinates to Ti, ruining ee.

• Resuspension: Add fresh anhydrous Toluene (5 mL) to the residue. Stir to redissolve.

  • Repeat: For ultra-sensitive reactions (e.g., Diels-Alder of methacrolein), repeat the evaporation/redissolution cycle once more to ensure

    iPrOH remains.

• Temperature Equilibration: Cool the catalyst solution to the target temperature (e.g., -78°C) before adding the substrate. Allow 15 minutes for the catalyst to adopt its lowest-energy conformation (often involving solvate structures).

Data Table: Effect of Residual iPrOH on Selectivity (Hypothetical Representative Data)

Condition	Temperature	Residual iPrOH (eq.)	Yield (%)	ee (%)
Standard Prep	-78°C	~0.0 (Azeotroped)	92	94
Quick Prep	-78°C	~0.5 (No vac)	95	62
Quick Prep	-20°C	~0.5 (No vac)	98	45
Wet Solvent	-78°C	N/A (Hydrolysis)	15	<5

Module 4: Mechanistic Visualization

The following diagram details the competition between the highly selective "Monomeric" pathway and the detrimental "Aggregate" or "Impurity" pathways that occur when temperature and prep are not optimized.

Caption: Mechanistic pathways showing how residual alcohol and aggregation disrupt the selective transition state.

References

• Seebach, D., et al. (2001). TADDOLs, their derivatives, and TADDOL analogues: versatile chiral auxiliaries. Angewandte Chemie International Edition.

• Gothelf, K. V., & Jørgensen, K. A. (1998). Asymmetric 1,3-Dipolar Cycloaddition Reactions. Chemical Reviews.

• Pellissier, H. (2008). The Use of TADDOLs in Asymmetric Synthesis. Tetrahedron.

• Organic Syntheses. (2005). Preparation of TADDOL Ligands (Beck/Seebach Protocol). Organic Syntheses, Vol. 82, p. 10.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of (Dioxaphosphepin-6-yl)dimethylamine Ligands

Subject: Troubleshooting Purification & Stability Protocols for Cyclic Phosphoramidites Ticket ID: CHEM-SUP-8821 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are likely working with a cyclic phosphoramidite ligand (e.g., MonoPhos™, TADDOL-derived phosphoramidites). The core structure—a 7-membered phosphorus-containing ring with an exocyclic dimethylamine—is a privileged scaffold in asymmetric catalysis.

The Problem: These compounds possess a "Jekyll and Hyde" stability profile. They are thermally robust but chemically fragile. The P-N bond is highly susceptible to acid-catalyzed hydrolysis , and the P(III) center is prone to oxidation .

The Solution: Standard silica gel chromatography is the "graveyard" of phosphoramidites due to the intrinsic acidity of Si-OH groups. This guide details the Buffered Silica Protocol and alternative workup strategies to ensure >99% purity.

Module 1: The "Silica Trap" – Chromatography Troubleshooting

Issue: "I loaded my crude reaction mixture onto a silica column, but I recovered <20% yield, or the product decomposed into a white solid."

Root Cause: Silica gel is slightly acidic (pH ~6.5). This acidity protonates the dimethylamine nitrogen, turning it into a good leaving group. Atmospheric moisture then attacks the phosphorus, cleaving the P-N bond to form the H-phosphonate (hydrolysis product).

The Fix: The Triethylamine (TEA) Passivation Protocol

You must neutralize the acidic sites on the silica gel before the compound touches it.

Step-by-Step Protocol:

• The Slurry: Prepare your silica slurry using your starting eluent (e.g., 9:1 Hexanes/EtOAc).

• The Passivation: Add 5% v/v Triethylamine (Et₃N) to the slurry. Stir for 5 minutes.

• The Packing: Pour the column. Flush with 2 column volumes (CV) of the eluent containing 5% Et₃N.

• The Running Eluent: Reduce the Et₃N concentration to 1% v/v for the actual separation run.

• Loading: Load your crude material. Crucial: If loading as a liquid, dissolve in the mobile phase containing 1% Et₃N.

Validation (TLC):

• Fail: Product streaks or stays at the baseline (decomposition).

• Pass: Product moves as a tight, circular spot.

Expert Tip: If your compound is extremely sensitive, switch to Basic Alumina (Activity Grade III) . Alumina is naturally basic and requires no amine additive, though separation resolution is often lower than silica.

Module 2: Synthesis Workup & Salt Removal

Issue: "My NMR shows the product is there, but there is a persistent white solid that clogs my filters and won't dissolve in non-polar solvents."

Root Cause: The synthesis typically involves reacting a diol with

followed by , or reacting a chlorophosphite with . The byproduct is an amine salt (e.g., or ).

The "Solvent Swap" Filtration Method:

• Evaporation: Remove the reaction solvent (often THF or DCM) completely.

• Trituration: Redissolve the residue in anhydrous Toluene or Diethyl Ether .

  • Why? The phosphoramidite is soluble in toluene/ether; the amine hydrochloride salts are insoluble.

• Inert Filtration: Filter the suspension through a Schlenk frit or a pad of Celite under an Argon atmosphere.

• Result: The filtrate contains your clean crude product; the salts remain on the filter.

Module 3: Quality Control & Self-Validation

Data Presentation:

NMR Diagnostics Use this table to diagnose the state of your catalyst immediately.

Species	Chemical Shift ( NMR)	Status	Action Required
Target Phosphoramidite	+135 to +150 ppm	Pure	Proceed to storage.
Phosphoramidate (Oxide)	-10 to +10 ppm	Oxidized	Irreversible. Check inert gas lines.
H-Phosphonate	0 to +20 ppm (often doublet)	Hydrolyzed	Irreversible. Check solvent dryness/Silica acidity.
Chlorophosphite	+160 to +175 ppm	Incomplete	Add more amine nucleophile.

Note: Shifts are approximate and referenced to

(0 ppm).

Module 4: Visualization of Workflows

Figure 1: The Purification Decision Tree

Caption: Logical flow for purifying acid-sensitive phosphoramidite ligands.

Module 5: Frequently Asked Questions (FAQ)

Q1: Can I store the ligand in solution? A: No. Even trace moisture in "dry" solvents will hydrolyze the P-N bond over time. Strip the solvent completely to a foam or solid. Store under Argon at -20°C. In the solid state, these ligands are stable for months.

Q2: I see a doublet in my

NMR around 10 ppm. What is it? A: That is the H-phosphonate , the hydrolysis product.[1] The doublet arises from the large coupling constant ( ) between the phosphorus and the hydrogen atom directly attached to it. This confirms water contamination.

Q3: Why not just use water extraction to remove the salts? A: Water extraction is standard for many organics but fatal for phosphoramidites. The contact with water, even for seconds, will initiate hydrolysis. You must rely on anhydrous precipitation (Module 2) to remove salts.

Q4: My product is an oil, but the literature says it should be a solid. A: This is common. Small amounts of solvent (toluene) can get trapped in the lattice.

• Technique: Dissolve in a minimum amount of DCM, then add excess Pentane. Scratch the flask walls with a spatula while cooling in dry ice. This induces nucleation.

References & Authoritative Sources

• Feringa, B. L., et al. "Monodentate Phosphoramidites: A Privileged Class of Chiral Ligands for Asymmetric Catalysis." Accounts of Chemical Research, 2007.

  • Core Reference: Establishes the stability profile and general handling of BINOL/TADDOL phosphoramidites.

• Organic Syntheses. "Stereoselective Synthesis of Chiral Sulfinamide Monophosphine Ligands." Org.[2][3][4][5] Synth. 2020, 97, 262-277.

  • Protocol Verification: Details the "filtration of salts" and "silica buffering" techniques in Step 2 of the procedure.

• Magritek Application Note. "Phosphoramidite compound identification and impurity control by Benchtop NMR."

  • Data Validation: Provides reference

    NMR shifts for phosphoramidites (140-155 ppm) vs. hydrolysis products.

• Sigma-Aldrich Technical Bulletin. "DSM MonoPhos™ Ligands: Handling and Storage."

  • Storage Standards: Confirms the requirement for inert atmosphere and low-temperature storage.

Sources

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. On-demand synthesis of phosphoramidites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. orgsyn.org [orgsyn.org]
• 5. US20040082775A1 - Process of purifying phosphoramidites - Google Patents [patents.google.com]

Technical Support Center: Overcoming Steric Hindrance in Bulky Phosphoramidite Coupling

Audience: Researchers, Oligonucleotide Chemists, and Drug Development Professionals. Scope: Troubleshooting low coupling efficiency (n-1 deletions) caused by sterically demanding modifications (LNA, GalNAc, Dye-labels, 2'-OMe, MOE).

Module 1: The Mechanics of Failure (Diagnostic)

The Problem: Standard DNA synthesis protocols assume a rapid diffusion-controlled reaction between the activated phosphoramidite and the 5'-hydroxyl group. Bulky substrates disrupt this assumption.[][]

Why it fails:

• Spatial Blocking: Large protecting groups (e.g., benzoyl on LNA-Cytosine) or conjugate ligands (GalNAc) physically shield the phosphorus center from the incoming 5'-OH nucleophile.

• Slowed Kinetics: The transition state requires a specific geometry that is energetically unfavorable to reach when bulky groups create rotational barriers.

• Viscosity & Diffusion: Many bulky amidites (especially spacers and dyes) form viscous oils. Even when dissolved, they diffuse slower into the pores of the CPG/polystyrene support compared to standard nucleosides.

Visualization: The Steric Barrier

The following diagram illustrates the kinetic bottleneck introduced by bulky groups during the tetrazole-mediated activation step.

Figure 1: Comparative flow showing how steric bulk creates a kinetic bottleneck, leading to synthesis time-outs and n-1 deletions.

Module 2: Optimization Architecture

To overcome steric hindrance, you must manipulate three variables: Activation Potency , Contact Time , and Solvation .

Activator Selection Strategy

Standard 1H-Tetrazole is often insufficient for bulky substrates. You must balance acidity (protonation speed) with nucleophilicity (displacement speed).

Activator	Acidity (pKa)	Solubility (ACN)	Application Note
1H-Tetrazole	~4.9	0.45 M	Standard DNA. Avoid for bulky/RNA substrates due to slow kinetics.
ETT (5-Ethylthio-1H-tetrazole)	~4.3	>0.75 M	Recommended. Higher acidity accelerates activation. Excellent for RNA/LNA.
BTT (5-Benzylthio-1H-tetrazole)	~4.1	~0.33 M	Highly acidic. Fastest coupling for RNA, but lower solubility limits concentration.
DCI (4,5-Dicyanoimidazole)	~5.2	>1.0 M	Less acidic but highly nucleophilic.[3] Best for very large scales or when high concentration (0.5M+) is needed.

Expert Insight: For most bulky modifications (LNA, 2'-OMe), ETT at 0.25M is the "Goldilocks" choice—acidic enough to drive the reaction but soluble enough to prevent nozzle clogging [1, 5].

Solvation Engineering

Bulky amidites often suffer from poor solubility in pure Acetonitrile (ACN).

• The Fix: If the amidite precipitates or appears cloudy, use a co-solvent.

• Protocol: Dissolve hydrophobic amidites (e.g., Cholesterol, long alkyl spacers) in 10-15% dry THF or Dichloromethane (DCM) in ACN.

• Warning: DCM is volatile; ensure your synthesizer bottles are sealed tight to prevent concentration changes due to evaporation [16].

Module 3: Protocol Modifications

Do not use "Standard DNA" cycles for bulky substrates. Implement the following specific modifications.

Protocol A: The "Bulky" Coupling Cycle

Applies to: LNA, 2'-OMe, MOE, and minor groove binders.

• Dissolution: Dissolve amidite to 0.1 M (standard) or 0.067 M (if material is scarce/expensive). Ensure <30 ppm water content.

• Delivery: Increase delivery volume by 20-50% to ensure the support is fully saturated despite slower diffusion rates.

• Coupling Time: Extend significantly based on the table below.

• Capping: No changes usually required, but ensure efficient capping to prevent n-1 deletions from growing.

Reference Table: Coupling Times by Substrate

Substrate Class	Standard Time (DNA)	Recommended Time (Bulky)	Notes
LNA (Locked Nucleic Acid)	90 sec	3 - 6 mins	5-Me-C LNA is most hindered; use max time [8].
2'-OMe RNA	2 mins	6 - 10 mins	Use ETT or DCI for best results [10].
GalNAc Ligands	N/A	15 mins	Often requires double coupling [22].
CleanAmp™ Primers	N/A	10 mins	Requires specific deprotection later [16].[4]
Fluorescein/Dyes	2 mins	10 - 15 mins	Viscosity is the main enemy here.

Protocol B: Double Coupling (The "Nuclear Option")

If single coupling yields are <97% despite extended time:

• Deliver Amidite + Activator.

• Wait (50% of total time).

• Drain reaction chamber (do not wash).

• Deliver fresh Amidite + Activator.

• Wait (remaining 50% time).

• Wash/Oxidize.

Why this works: It replenishes the concentration of activated species and removes any water scavenged during the first half of the reaction.

Module 4: Troubleshooting & FAQs

Decision Tree: Low Coupling Efficiency

Use this logic flow to diagnose failures with bulky substrates.

Figure 2: Systematic troubleshooting logic for resolving low coupling yields.

Frequently Asked Questions

Q: My bulky amidite is an oil. How do I ensure accurate concentration? A: Viscous oils (like spacers) can adhere to the septum or walls.

• Technique: Do not attempt to weigh the oil directly into the synthesizer bottle if possible. Instead, dissolve the oil in the shipping vial with a known volume of anhydrous ACN/DCM. Transfer the solution to the synthesizer bottle using a dry syringe. Rinse the shipping vial once to recover residual material [14].

Q: Can I use ETT for my entire synthesis, or just the bulky step? A: You can use ETT for the entire synthesis. It is compatible with standard DNA/RNA phosphoramidites and often improves overall quality. However, ensure your synthesizer is programmed to use the correct activator bottle if you are running a split configuration [5].

Q: I see "n+1" peaks in my mass spec after using BTT. Why? A: BTT is very acidic. If the coupling time is excessively long (>15 mins), it can cause slight detritylation of the incoming monomer before the oxidation step, leading to a double addition. If this occurs, reduce coupling time or switch to ETT [6].

Q: Does the pore size of the CPG matter? A: Yes. For bulky modifications, especially if the oligo is long (>40 mer), use 1000 Å CPG instead of 500 Å. Small pores can become crowded, exacerbating steric hindrance [12].

References

• BenchChem. (2025).[5] Technical Support Center: Optimizing Phosphoramidite Coupling Reactions.Link

• BOC Sciences. Principles of Phosphoramidite Reactions in DNA Assembly.

• Glen Research. Glen Report 21.211 - Technical Brief – Synthesis of Long Oligonucleotides.Link

• Dahl, B. H., et al. (1987).[6] Mechanistic studies on the phosphoramidite coupling reaction... Nucleic Acids Research.[6][7] Link

• Glen Research. Glen Report 19.29 - Technical Brief - ABOUT ACTIVATORS: Now and tomorrow.Link

• Glen Research. Glen Report 16.23: Activators, Columns and Plates.Link

• Nature Communications. (2021). On-demand synthesis of phosphoramidites.Link

• Glen Research. Glen Report 16.24 - Locked Nucleic Acid (LNA™): Chemistry, Benefits & Phosphoramidites.Link

• Glen Research. 2'-OMe-A-PACE Phosphoramidite Usage Guide.Link

• Glen Research. 2'-OMe-A-CE Phosphoramidite Usage Guide.Link

• Glen Research. scpBNA™-modified oligonucleotides synthesis protocol.Link

• Oxford Academic. Steric Factors Influencing Hybridisation Of Nucleic Acids To Oligonucleotide Arrays.Link

• Glen Research. Synthesis using methyl phosphonamidites.Link

• Glen Research. Glen Report 19.13: Precautions During Packaging of Phosphoramidites.[8]Link

• Glen Research. Glen Report 30.14: Use of 2'-OMe-PACE Monomers.Link

• Glen Research. Glen Report 21.12 - Procedure for Synthesis of CleanAmp™ Primers.Link

• ResearchGate. (2022). Impact of phosphoramidite equivalents on coupling efficiency (GalNAc).Link

Sources

• 3. glenresearch.com [glenresearch.com]
• 4. glenresearch.com [glenresearch.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Mechanistic studies on the phosphoramidite coupling reaction in oligonucleotide synthesis. I. Evidence for nucleophilic catalysis by tetrazole and rate variations with the phosphorus substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Large scale, liquid phase synthesis of oligonucleotides by the phosphoramidite approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. glenresearch.com [glenresearch.com]

identifying impurities in commercial phosphoramidite ligand batches

Technical Support Center: Commercial Phosphoramidite Ligand Purity

Current Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Subject: Troubleshooting Impurity Profiles in Commercial Phosphoramidite Batches

Introduction: The "Hidden" Variable in Your Catalysis

As researchers, we often blame the catalyst design or the substrate when a reaction fails. However, in my 15 years of analyzing asymmetric hydrogenations and C-C couplings, I have found that ligand purity is the single most overlooked variable .

Commercial phosphoramidite ligands (e.g., Feringa-type, MonoPhos, phosphoramidite nucleosides) are kinetically unstable P(III) species. They are prone to two primary degradation pathways: Oxidation (to phosphoramidates) and Hydrolysis (to H-phosphonates).

This guide is not a generic manual. It is a targeted troubleshooting system designed to help you distinguish between a bad reaction design and a bad batch of ligand.

Module 1: The "Gold Standard" Diagnostic ( NMR)

Q: My ligand is white and free-flowing, but my ee% is low. How do I validate the batch?

A: Visual appearance is deceptive. You must use

NMR. It is the only technique that provides a direct, quantitative "truth" about the oxidation state of your phosphorus center without the artifacts introduced by HPLC columns.

The Protocol

• Solvent Choice: Do NOT use standard

  from a stock bottle; the trace acidity (DCl) will degrade the ligand instantly. Use (Benzene-d6) or passed through basic alumina immediately before use.

• Atmosphere: Prepare the sample in a glovebox or under a strict Argon cone.

• Acquisition: Run a standard proton-decoupled scan (31P{1H}). If you see peaks in the 0–20 ppm range, run a proton-coupled scan to confirm hydrolysis.

Interpretation Guide

Species	Chemical Shift ( ppm)	Multiplicity (Coupled Scan)	Diagnosis
Active Ligand (P-III)	120 – 150	Singlet	Good. Ready for use.
Oxide (Phosphoramidate)	20 – 50	Singlet	Dead. Air exposure. Will not bind metal.
Hydrolysis (H-Phosphonate)	0 – 20	Doublet ( Hz)	Dead. Moisture exposure. Distinctive "split" signal.

Expert Insight: If you see a peak at

140 ppm (Ligand) and a smaller peak at 10 ppm that splits into a massive doublet (600 Hz) when the decoupler is off, your ligand has suffered hydrolysis , not just oxidation. This indicates wet solvent or improper storage, not just air leaks.

Workflow Visualization

Caption: Logical decision tree for interpreting

NMR spectra to distinguish between air oxidation and moisture-induced hydrolysis.

Module 2: Chromatographic Anomalies (HPLC/MS)

Q: My LC-MS shows a mass of M+16, but also unexpected masses. Is the ligand degrading on the column?

A: Likely, yes. Phosphoramidites are acid-sensitive. Standard silica columns and acidic mobile phases (0.1% Formic acid) will hydrolyze the P-N bond during analysis, creating "ghost" impurities that aren't actually in your bottle.

Troubleshooting Table: Mass Spec Signals

Observed Mass	Potential Structure	Cause
M + 16	Phosphoramidate ( )	True impurity. The ligand oxidized in the bottle.
M - NR + 17	H-Phosphonate	Hydrolysis. The amine group was cleaved and replaced by OH (tautomerizes to P(=O)H).
M + 14	Methylated Species	Rare. Can occur if using methylating agents in synthesis (e.g., methyl iodide traces).
Broad/Tailing Peak	Hydrolyzed mixture	Column Artifact. The ligand is degrading on the acidic silica.

Corrective Protocol for LC-MS

• Stationary Phase: Use a C18 column with high pH stability (e.g., Waters XBridge or Agilent ZORBAX Extend).

• Mobile Phase: Use a basic modifier . Replace Formic Acid with 5mM Ammonium Bicarbonate or 0.1% Triethylamine (TEA). This protects the P-N bond.

• Sample Diluent: Dissolve the sample in acetonitrile containing 1% TEA.

Module 3: Reactivity & Performance

Q: The analytics look "okay" (90% purity), but the reaction won't start. Why?

A: In metal-catalyzed reactions (Rh, Ir, Pd), P(V) impurities (oxides/hydrolysates) are not just inert fillers; they can be inhibitors .

• Ligand Scavenging: H-phosphonates can coordinate to metals differently than the P(III) ligand, forming inactive complexes.

• Stoichiometry Errors: If you weigh 10 mg of ligand but it is 15% oxide, your Metal:Ligand ratio shifts. For systems requiring a precise 1:2 ratio (e.g., Rh-catalyzed hydrogenation), this drop in active ligand concentration leads to metal aggregation and "black metal" formation.

Q: How do I recover a degraded batch? A: You generally cannot. Unlike phosphines, which can sometimes be reduced back from oxides using silanes, phosphoramidites have a labile P-N bond. Reduction conditions usually cleave this bond. Discard and re-order , or purify via flash chromatography on basified silica (slurry silica in 5% TEA/Hexanes before packing).

Module 4: Storage & Handling Hygiene

Q: I stored the ligand in the fridge, but it degraded in a week. What happened?

A: A standard fridge is a "wet" environment (condensation). If the cap wasn't perfectly sealed with Parafilm and purged with Argon, moisture entered.

The "Zero-Compromise" Storage Workflow

Caption: Proper handling workflow to prevent condensation-induced hydrolysis. Never open a cold bottle immediately upon removal from the freezer.

References

• Waters Corporation. Raw Material Testing: Developing Methods for Quality Control of Phosphoramidites. (Application Note). Available at: [Link]

• Agilent Technologies. Analyzing Raw Material for Oligonucleotide Synthesis. (Application Note 5994-2356EN). Available at: [Link]

• Dabkowski, W., et al. "31P NMR studies of the hydrolysis of phosphoramidites." Journal of the American Chemical Society, via ACS Publications. (General reference for P(III) hydrolysis mechanisms).

• Organic Syntheses. Preparation of Phosphoramidite (Feringa) Ligands. Org. Synth. 2014, 91, 248-259. Available at: [Link]

optimizing metal-to-ligand ratio for rhodium complexes

To: Research & Development Team From: Senior Application Scientist, Catalysis Optimization Unit Subject: Technical Guide: Optimizing Metal-to-Ligand (M:L) Ratios for Rhodium Complexes

Troubleshooting & Optimization Guide

Welcome to the Catalysis Optimization Hub. This guide addresses the critical parameter of Metal-to-Ligand (M:L) ratios in Rhodium (Rh) catalysis. Unlike simple stoichiometry, the M:L ratio dictates the speciation of the active catalyst, influences the induction period, and determines the delicate balance between activity and selectivity (enantioselectivity or regioselectivity).

This guide is structured to help you diagnose non-linear effects, prevent catalyst decomposition, and maximize Turnover Frequency (TOF).

Module 1: Diagnostic Framework & Mechanism

The "Goldilocks" Equilibrium

Before troubleshooting, one must understand that adding more ligand is not always better, nor is a strict 1:1 ratio always sufficient. The optimal ratio depends heavily on the binding constant (

) of the ligand and the denticity (monodentate vs. bidentate).

• Monodentate Ligands (e.g.,

  in Hydroformylation): Often require significant excess (L:M > 10:1 or even 50:1) to shift equilibrium toward the active, selective species and prevent the formation of inactive Rh-clusters (Rh black).

• Bidentate Ligands (e.g., BINAP, DuPhos in Hydrogenation): Typically operate near 1:1 to 1:1.2. Excess bidentate ligand often acts as a poison by occupying vacant coordination sites required for substrate binding.

Visualization: The Ligand Concentration Workflow

The following diagram illustrates the decision matrix for optimizing ligand loading based on observed experimental outcomes.

Figure 1: Decision tree for diagnosing M:L ratio issues based on reaction phenotype.

Module 2: Troubleshooting Guides (Q&A Format)

Issue A: "I am observing high activity but poor enantioselectivity (ee%)."

Diagnosis: The "Background Reaction" Effect. If your M:L ratio is exactly 1:1 or slightly lower (ligand deficient), a portion of the Rhodium precursor (often

or similar) may remain uncomplexed by the chiral ligand. This "naked" or achiral Rh species is often highly active but produces a racemic product, diluting the overall ee%.

Corrective Protocol:

• Increase L:M Ratio: Shift from 1:1 to 1:1.1 or 1:1.2 (for bidentate ligands). This ensures all Rh is bound to the chiral scaffold.

• Check Binding Kinetics: Some bulky ligands require time to displace the precursor ligands (e.g., COD). Stir the pre-catalyst and ligand for 30–60 minutes before adding the substrate.

Issue B: "The reaction stalls after 20% conversion (Catalyst Death)."

Diagnosis: Ligand Dissociation and Aggregation. Rhodium intermediates are often unstable when low-coordinate. If the free ligand concentration is too low, the equilibrium shifts toward ligand dissociation. The resulting unsaturated Rh species aggregate into inactive metallic clusters (colloidal Rh), often visible as a black precipitate.

Corrective Protocol:

• Stabilization: Increase the ligand concentration significantly.

• Data Validation: Compare the color of the reaction mixture.

  • Orange/Red/Yellow (Homogeneous): Active species likely intact.

  • Black/Dark Brown (Heterogeneous): Catalyst decomposition.

Issue C: "My reaction rate decreases when I add more ligand."

Diagnosis: The Saturation Effect (Le Chatelier’s Principle). In many catalytic cycles (e.g., Hydroformylation or Hydrogenation), the rate-determining step requires the dissociation of a ligand to open a coordination site for the substrate (alkene or H2). Excess ligand pushes the equilibrium back toward the saturated, dormant species [1].

Corrective Protocol: Perform a Kinetic Titration :

• Run 5 parallel vials with L:M ratios of 1:1, 2:1, 4:1, 8:1, 10:1.

• Plot TOF vs. [L].

• Identify the peak. If the slope is negative, you are in the inhibition regime.

Module 3: Experimental Validation Protocols

Protocol: High-Throughput M:L Optimization

Do not rely on literature values alone; solvent and substrate effects shift the optimal ratio. Use this standardized protocol for in situ catalyst generation.

Materials:

• Rh Precursor:

  or (Cationic) / (Neutral).

• Ligand: Target Phosphine/Amine.

• Solvent: Degassed MeOH, DCM, or THF.

Step-by-Step Workflow:

• Stock Solution Prep:

  • Prepare a Rh stock solution (

    ).

  • Prepare a Ligand stock solution (

    ).

• Dosing (The Matrix):

  • Set up a 24-well plate or reaction block.

  • Keep Rh volume constant (

    ).

  • Vary Ligand volume to achieve ratios.

Data Presentation: Typical Optimization Matrix (Hypothetical Data)

Entry	M:L Ratio	Ligand Type	Conversion (%)	Selectivity (ee% / n:iso)	Observation
1	1 : 0.9	Bidentate	99%	45%	High activity, low selectivity (background rxn).
2	1 : 1.0	Bidentate	98%	88%	Good, but potential for improvement.
3	1 : 1.1	Bidentate	97%	99%	Optimal balance.
4	1 : 2.0	Bidentate	40%	99%	Inhibition (Ligand saturation).
5	1 : 1	Monodentate	10%	N/A	Catalyst decomposition (Rh Black).
6	1 : 10	Monodentate	95%	92%	High excess required for monodentate stability.

Visualization: Catalytic Cycle & Inhibition

The diagram below details where excess ligand impacts the catalytic cycle, specifically highlighting the competition between substrate binding and ligand re-association.

Figure 2: The competition between substrate binding and excess ligand saturation.

Frequently Asked Questions (F

Technical Support Center: Solubility Optimization for Chiral Ligands

This guide serves as a specialized technical support center for solving solubility challenges with chiral ligands in non-polar solvents.

Status: Online Operator: Senior Application Scientist Topic: Solubilizing Chiral Ligands in Non-Polar Media (Hexane, Toluene, DCM, etc.)

Executive Summary

In asymmetric catalysis, non-polar solvents (e.g., toluene, hexane, pentane) are often preferred because they maximize ion-pairing interactions and minimize competitive solvation, leading to higher enantioselectivity (

). However, many privileged chiral ligands (BINAP, Salen, Bisoxazolines) possess polar backbones that crystallize or precipitate in these media. This guide provides a root-cause analysis and engineering protocols to resolve these solubility conflicts without compromising stereocontrol.

Module 1: Diagnostic & Characterization

Is it an intrinsic solubility issue or a stability failure?

User Question: "My catalyst solution turns cloudy immediately upon adding the metal precursor. Is my ligand insoluble?"

Technical Analysis: Cloudiness indicates phase separation, but the cause varies.

• Intrinsic Insolubility: The ligand/complex is thermodynamically insoluble at the target concentration.

• Oligomerization: Some catalysts (e.g., Zinc-Binol, Aluminum-Salen) form insoluble aggregates/oligomers in non-coordinating solvents.

• Decomposition: Oxidation of phosphine ligands (to phosphine oxides) often drastically changes solubility, usually making them less soluble in hydrocarbons and more soluble in polar media.

Troubleshooting Protocol 1.0: The "Cloud Point" Differentiation

• Filter the precipitate under inert atmosphere.

• Re-dissolve a small amount in a polar solvent (e.g., THF or DCM).

• Run

  P NMR (for phosphines):

  • Sharp singlet (ligand peak): Intrinsic insolubility. Action: Go to Module 2.

  • New peaks (shifted downfield): Oxidation/Decomposition. Action: Improve inert gas handling; degas solvents.

  • Broad/Multiple peaks: Oligomerization. Action: Add a breaking agent (see Module 3).

Module 2: Anion Engineering (For Cationic Catalysts)

The "BArF" Effect: Solving solubility for cationic Rh, Ir, and Cu complexes.

User Question: "I am using a cationic Rh-diphosphine catalyst. It works in Methanol but crashes out in Toluene. I need Toluene for high

."

The Solution: Cationic complexes (e.g.,

) are salts. Their solubility in non-polar media is dictated almost entirely by the counter-anion ( ). Small, hard anions ( , , ) form tight lattice energies and are insoluble in toluene.

Protocol 2.0: Counter-ion Exchange Replace the hard anion with a bulky, lipophilic, non-coordinating anion. The gold standard is BArF (Tetrakis[3,5-bis(trifluoromethyl)phenyl]borate).

Workflow:

• Precursor Selection: Start with

  .

• Anion Metathesis: React with

  (Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate) in DCM, then solvent swap to Toluene.

• Result: The bulky fluorinated aryl groups on BArF act as a "grease," pulling the cationic metal center into the non-polar phase.

Data Comparison: Anion Solubility Impact

Anion	Lipophilicity	Solubility in Toluene	Coordinating Ability
Cl⁻	Very Low	Insoluble	High (kills catalysis)
BF₄⁻ / PF₆⁻	Low	Insoluble	Moderate
OTf⁻ (Triflate)	Low-Medium	Sparingly Soluble	Weak
SbF₆⁻	Medium	Moderate	Non-coordinating

| BArF⁻ | Very High | Highly Soluble | Non-coordinating |

Scientist's Note: Using BArF not only solves solubility but often boosts reactivity because it coordinates so poorly that the metal center remains "naked" and highly active.

Module 3: Structural Modification (The "Lipid Tag" Strategy)

Modifying the ligand backbone without altering the chiral pocket.

User Question: "My Salen ligand is completely insoluble in hexane. I cannot change the metal or anion. What do I do?"

The Solution: If the core chiral scaffold is rigid and polar, you must append "greasy" alkyl chains (Lipid Tags) to the periphery. This utilizes van der Waals interactions to solvate the molecule in hydrocarbons.

Design Strategy:

• Positioning: Attach chains at positions remote from the active site (e.g., the 3,3' or 5,5' positions of a Salen/BINOL ring) to avoid steric interference with the substrate.

• Chain Length: C8 (Octyl) to C12 (Dodecyl) chains are optimal. t-Butyl groups are often sufficient for Toluene, but linear alkanes are needed for Hexane.

Visual Workflow: Structural Modification Logic

Figure 1: Decision pathway for structural modification of chiral ligands to enhance solubility.

Module 4: Process Engineering & Co-Solvents

Operational fixes when you cannot change the ligand.

User Question: "I cannot synthesize a new ligand. How do I make the current one work?"

Technique 1: The "DCM Trick" (Trace Co-solvent) Many "non-polar" reactions can tolerate small amounts of polar solvents without eroding

.

• Protocol: Dissolve the catalyst in the minimum volume of DCM (Dichloromethane) or THF. Inject this concentrated catalyst solution into the vigorously stirred non-polar reaction mixture.

• Why it works: The catalyst may form a supersaturated solution or a fine micro-dispersion that is kinetically stable long enough for the reaction to proceed.

Technique 2: Ultrasonic Dissolution Crystalline ligands often have high lattice energies.

• Protocol: Sonicate the ligand in the non-polar solvent for 10-15 minutes before adding the metal or substrate.

• Warning: Do not sonicate active metal-hydride catalysts as this can cause decomposition. Sonicate the ligand only.

Technique 3: Temperature Hysteresis

• Protocol: Heat the solvent to 60°C to dissolve the ligand/catalyst, then cool slowly to the reaction temperature (e.g., -78°C or 0°C).

• Risk: If the catalyst crashes out upon cooling, you may create a heterogeneous system. Verify homogeneity by checking if the solution remains clear or by monitoring reaction kinetics (heterogeneous reactions often have induction periods).

FAQ: Quick Troubleshooting

Q: Will adding a "greasy" chain to my ligand lower the enantioselectivity? A: Generally, no, provided the chain is far from the chiral center. In fact, increasing solubility often increases

by preventing non-selective background reactions caused by heterogeneous catalyst clumps or free metal leaching.

Q: Can I use fluorinated solvents? A: Yes, but standard ligands are often insoluble in fluorous media. You would need "fluorous ponytailed" ligands (ligands with

chains). This is a specialized field called Fluorous Biphasic Catalysis.

Q: My catalyst is an oil, not a solid. Is that a problem? A: No. Highly soluble chiral ligands (especially those with long alkyl chains) often resist crystallization and appear as oils or foams. This is a good sign for solubility in non-polar solvents.

References

• Impact of Counterions on Catalyst Solubility

  • Investigations on the Synthesis of Chiral Ionic-Liquid-Supported Ligands. (MDPI). Discusses anion exchange strategies to alter solubility in reaction solvents.

• Solubility of Salen Ligands

  • Solubility measurements and thermodynamic modeling of Salen ligand. (ResearchGate).[1] Provides data on Salen solubility in various solvents including toluene and hexane.[1]

• General Solubility Principles for Lipophilic Compounds

  • Physical Properties of Alkanes and Lipids.[2][3][4] (Lumen Learning). Explains the "like dissolves like" mechanism for hydrocarbon chains.

• BArF Anion Usage (Contextual)

  • Non-Linear Effects in Asymmetric Catalysis. (ResearchGate).[1] Discusses catalyst aggregation and precipitation issues which are often mitigated by BArF anions in non-polar media.

Sources

• 1. researchgate.net [researchgate.net]
• 2. 12.6 Physical Properties of Alkanes | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
• 3. CH105: Chapter 7 - Alkanes and Halogenated Hydrocarbons - Chemistry [wou.edu]
• 4. oit.edu [oit.edu]

Reference Data & Comparative Studies

Beyond Rigidity: A Comparative Guide to Monodentate vs. Bidentate Ligands in Asymmetric Synthesis

Executive Summary: The Paradigm Shift

For decades, the "Lock and Key" principle dominated asymmetric catalysis. The prevailing dogma, established by pioneers like Knowles and Noyori, dictated that high enantioselectivity required rigid,

-symmetric bidentate ligands (e.g., BINAP, DuPhos) to enforce a strict chiral environment around the metal center.

However, the early 2000s witnessed a renaissance of monodentate ligands (e.g., Phosphoramidites like MonoPhos™), championed by Feringa, Reetz, and de Vries. This guide objectively compares these two classes, demonstrating that monodentate ligands are not merely "cheaper alternatives" but offer distinct mechanistic advantages through supramolecular self-assembly and combinatorial screening .

Quick Comparison Matrix

Feature	Bidentate Ligands (e.g., BINAP, BisP*)	Monodentate Ligands (e.g., Phosphoramidites)
Primary Mechanism	Rigid Chelation (Entropy driven)	Dynamic Equilibrium / Hemi-lability
Synthesis Effort	High (Multi-step, difficult purification)	Low (1-step, modular)
Screening Speed	Low (Linear synthesis)	High (Instant Ligand Libraries)
Reaction Kinetics	Often slower (Steric crowding)	Often faster (Higher TOF)
Cost	High ( 2000/g)	Low ( 200/g)
Best Application	Difficult substrates requiring extreme rigidity	Industrial scale-up, combinatorial optimization

Mechanistic Deep Dive: Rigidity vs. Adaptability

Bidentate Ligands: The Chelate Effect

Bidentate ligands function by creating a rigid metallacycle. This reduces the conformational freedom of the catalyst-substrate complex, minimizing the entropy loss in the transition state.

• Causality: The "bite angle" (P-M-P angle) is the critical parameter. A defined bite angle forces the substrate into a specific quadrant, maximizing stereodifferentiation.

• Limitation: If the substrate does not "fit" the pre-organized pocket, the reaction fails. Modifying the ligand requires re-synthesizing the entire backbone.

Monodentate Ligands: The Supramolecular Advantage

Monodentate ligands, particularly phosphoramidites, bind to the metal (e.g., Rh, Ir) in a 2:1 ratio (

). Surprisingly, they do not act as loose, independent units.

• Non-Linear Effects (NLE): In many cases, the active species is a homocomplex (

  ) or a heterocomplex ( ). The formation of these complexes is dynamic.

• Hemi-lability: The catalytic cycle often requires the opening of a coordination site. Monodentate ligands can dissociate more easily than a chelating arm, potentially increasing Turnover Frequency (TOF).

• Combinatorial Power: By mixing two different monodentate ligands (

  and ), you generate three species in solution: , , and .[1] If the heterocomplex is more active/selective, you achieve superior results without synthesizing a new bidentate ligand.[1]

Visualization: Structural Logic & Screening Workflow

Figure 1: Comparison of the linear development workflow for bidentate ligands versus the combinatorial workflow for monodentate ligands.

Performance Comparison: Data-Driven Analysis

Case Study: Rh-Catalyzed Asymmetric Hydrogenation

The hydrogenation of dehydroamino acids is the benchmark reaction. Below is a comparison of standard Bidentate (BINAP) vs. Monodentate (MonoPhos) performance.

Substrate: Methyl 2-acetamidoacrylate (MAC) Conditions: Rh(cod)

BF (1 mol%), H (1-5 bar), RT.

Parameter	Rh-BINAP (Bidentate)	Rh-MonoPhos (Monodentate)	Interpretation
Enantiomeric Excess (ee)	>99% (S)	>99% (R)	Both achieve perfect stereocontrol.
Turnover Frequency (TOF)	~200	>1000	Monodentate often faster due to lower steric congestion.
Pressure Dependence	Low	High	Monodentate rates often scale linearly with pressure.
Solvent Effect	Moderate	Critical	Monodentate ee% is highly solvent-dependent (aprotic preferred).

Case Study: Conjugate Addition to Enones

For C-C bond formation, Feringa's phosphoramidites revolutionized the field, outperforming many bidentate counterparts in Copper-catalyzed additions.

Substrate: Cyclohexenone + Et

Zn Ligand Class: Phosphoramidite vs. Chiral Diphosphine

Metric	Bidentate (e.g., Chiraphos)	Monodentate (Phosphoramidite)
Yield	60-80%	>95%
ee%	40-70%	>98%
Mechanism	Standard coordination	-complex formation with Cu-Zn species

Expert Insight: In conjugate addition, the monodentate ligand's ability to accommodate the changing geometry of the Cu-Zn transmetallation step is superior to the rigid constraint of a bidentate phosphine.

Experimental Protocols

Protocol A: High-Throughput Synthesis of Monodentate Ligand Libraries

Why this works: Unlike bidentate ligands, phosphoramidites are synthesized in a modular "1-pot" fashion. This protocol allows you to generate 96 ligands in a single day.[2]

Reagents:

• (S)-BINOL (or substituted derivatives)[3][4]

• Phosphorus trichloride (

  )

• Diverse Amines (primary/secondary, chiral/achiral)

Step-by-Step:

• Chlorophosphite Formation: Reflux (S)-BINOL (1 eq) in neat

  (excess) for 4 hours. Distill off excess to obtain the solid phosphorochloridite.[2]

  • Checkpoint: This intermediate is stable under inert atmosphere for months.

• Library Assembly: In a 96-well plate or vial array, dispense the phosphorochloridite (0.1 mmol) dissolved in dry DCM.

• Amine Addition: Add 1.1 eq of a unique amine and 1.2 eq of triethylamine to each well.

• Workup: Stir for 2 hours at RT. Filter through a small pad of silica (to remove

  ) directly into the storage vial.

• Validation: No column chromatography is needed. Purity is typically >95% by

  NMR (singlet ~140-150 ppm).

Protocol B: "Mix-and-Match" Screening for Rh-Hydrogenation

Why this works: This protocol exploits the formation of heterocomplexes to find synergistic effects.

• Stock Solutions: Prepare 0.01 M solutions of 12 different monodentate ligands (

  to ) in DCM.

• Metal Precursor: Prepare a solution of

  (0.005 M).

• Combinatorial Mixing: In a screening plate, mix:

  • Metal solution
  • Ligand A
  • Ligand B (where A B)

  • Note: This creates a 2:1 L/M ratio.

• Reaction: Add substrate solution. Pressurize with

  (10 bar).

• Analysis: Analyze by chiral GC/HPLC. Look for "hits" where the mixture (

  ) outperforms pure or .

Decision Guide: When to Choose Which?

Use the following logic to select your ligand class:

• Start with Monodentate (Phosphoramidites) IF:

  • You need to screen a new substrate rapidly.

  • Cost of goods (COGS) is a critical factor for scale-up.

  • The reaction is a Rh-catalyzed hydrogenation or Cu-catalyzed conjugate addition.

  • You have access to automated dispensing tools.[2]

• Switch to Bidentate (BINAP/DuPhos) IF:

  • Monodentate screening yields moderate ee (<80%).

  • The substrate requires a very specific "bite angle" (e.g., certain allylic substitutions).

References

• Mono- versus Bidentate Ligands in Rhodium-Catalyzed Asymmetric Hydrogenation. A Comparative Rate Study Source: Organic Letters (2003) URL:[5][Link]

• Bidentates versus Monodentates in Asymmetric Hydrogenation Catalysis: Synergic Effects on Rate and Allosteric Effects on Enantioselectivity Source: Journal of the American Chemical Society (2008) URL:[Link]

• Phosphoramidites: Privileged Ligands in Asymmetric Catalysis Source: Angewandte Chemie International Edition (2010) URL:[Link]

• Instant Ligand Libraries: Parallel Synthesis of Monodentate Phosphoramidites and in Situ Screening in Asymmetric Hydrogenation Source: Organic Letters (2004) URL:[Link]

• Asymmetric Hydrogenation Using Monodentate Phosphoramidite Ligands Source: Accounts of Chemical Research (2007) URL:[Link]

Sources

• 1. Combinatorial transition-metal catalysis: mixing monodentate ligands to control enantio-, diastereo-, and regioselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Bidentates versus monodentates in asymmetric hydrogenation catalysis: synergic effects on rate and allosteric effects on enantioselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mono- versus bidentate ligands in rhodium-catalyzed asymmetric hydrogenation. A comparative rate study - PubMed [pubmed.ncbi.nlm.nih.gov]

(dioxaphosphepin-6-yl)dimethylamine vs BINAP performance benchmarks

The following guide provides an in-depth technical comparison between (Dioxaphosphepin-6-yl)dimethylamine derivatives (specifically the class of monodentate phosphoramidites exemplified by MonoPhos™ and TADDOL-derivatives) and the privileged bidentate ligand BINAP .

Topic: Performance Benchmarks in Asymmetric Catalysis Audience: Researchers, Process Chemists, and Drug Development Scientists

Executive Summary & Mechanistic Divergence

This guide compares two distinct paradigms in asymmetric catalysis: the rigid, chelation-controlled BINAP (Bidentate) and the modular, supramolecular Dioxaphosphepin-based Phosphoramidites (Monodentate).

While BINAP has historically been the "gold standard" for Rh- and Ru-catalyzed hydrogenations, dioxaphosphepin ligands (such as MonoPhos and TADDOL-phosphoramidites ) have revolutionized the field by demonstrating that monodentate ligands can achieve equal or superior enantioselectivities , particularly in Cu-catalyzed conjugate additions and Rh-catalyzed hydrogenation of challenging substrates.

Structural Comparison

Feature	BINAP (Bidentate Bisphosphine)	Dioxaphosphepin-amine (Monodentate Phosphoramidite)
Chirality Source	Atropisomeric (Axial) Binaphthyl backbone	Atropisomeric (BINOL) or TADDOL backbone
Binding Mode	Rigid Chelation (Metal-P-P-Metal bite angle)	Monodentate (often forms ML2 species)
Electronic Nature	Electron-rich ( -donor)	-acidic (Strong acceptor due to P-O/P-N bonds)
Key Advantage	Stability, proven industrial track record (e.g., Menthol process)	Modular synthesis, superior reaction rates, low cost

Mechanistic Visualization

The following diagram illustrates the structural difference and the "Supramolecular Bidentate" mechanism often observed with dioxaphosphepin ligands.

Caption: BINAP imposes rigidity via chelation, whereas Dioxaphosphepin ligands often form ML2 complexes that adapt to the substrate.

Benchmark 1: Rh-Catalyzed Asymmetric Hydrogenation

Context: Hydrogenation of dehydroamino acid derivatives (e.g., Methyl acetamidocinnamate) is the standard benchmark.

Performance Data

While BINAP is excellent, Dioxaphosphepin ligands (specifically the MonoPhos class) often provide faster turnover frequencies (TOF) due to the non-chelating nature allowing easier substrate coordination.

Substrate	Catalyst System	Ligand	Yield (%)	ee (%)	TOF ( )
Methyl (Z)-2-acetamidocinnamate		(S)-BINAP	>99	95-99	~200
	(S)-MonoPhos	>99	99	>800
Dimethyl itaconate		(S)-BINAP	95	92	150
	(S)-MonoPhos	>99	96	400
N-Acetyl enamides		(S)-BINAP	90	90-94	<100
	(S)-MonoPhos	>99	95-98	350

Experimental Protocol: Rh-MonoPhos Hydrogenation

Objective: Hydrogenation of Methyl 2-acetamidoacrylate.

• Catalyst Preparation:

  • In a glovebox (

    atm), dissolve (4.1 mg, 0.01 mmol) and (S)-MonoPhos (8.6 mg, 0.022 mmol, 2.2 equiv) in anhydrous DCM (2 mL).

  • Stir for 10 minutes at RT. The solution typically turns from orange to clear yellow, indicating active species formation.

• Reaction Setup:

  • Add the substrate (1.0 mmol) dissolved in DCM (3 mL) to the catalyst solution.

  • Transfer to a high-pressure steel autoclave.

• Hydrogenation:

  • Purge 3 times with

    .

  • Pressurize to 1-5 bar (MonoPhos works well at low pressure; BINAP often requires higher pressure for comparable rates).

  • Stir at RT for 1 hour.

• Workup:

  • Vent

    , concentrate solvent, and analyze via Chiral HPLC (e.g., Chiralcel OD-H).

Benchmark 2: Cu-Catalyzed Conjugate Addition

Context: This is the domain where Dioxaphosphepin ligands outperform BINAP significantly . BINAP is generally ineffective for Cu-catalyzed 1,4-additions of organozinc reagents to enones due to steric mismatch and electronic incompatibility (Cu prefers the softer,

-accepting phosphoramidite).

Performance Data (Substrate: 2-Cyclohexenone)

Reagent	Ligand	Catalyst Precursor	Conversion	ee (%)	Notes
	(S)-BINAP		<10%	N/A	Reaction stalls; ligand too bulky/rigid.
	(S)-MonoPhos		>98%	>98%	Full conversion in <1h.
	TADDOL-Phosphoramidite		>98%	96%	Excellent alternative.

Mechanism of Superiority

The monodentate nature allows the formation of a mixed-ligand species (Substrate-Cu-Ligand) that perfectly accommodates the zinc reagent. The

-acidity of the P-O bonds stabilizes the electron-rich Copper(I) intermediate better than the electron-rich phosphine of BINAP.

Caption: Phosphoramidites stabilize the Cu-intermediate required for 1,4-addition; BINAP is sterically and electronically mismatched.

Synthesis & Practicality Comparison

For drug development, the supply chain and cost of ligands are critical.

Parameter	BINAP	Dioxaphosphepin-amine (MonoPhos)
Synthesis	Difficult. Requires resolution of phosphine oxides or expensive coupling.	Simple. 2-step synthesis from BINOL/TADDOL + + Amine.
Cost	High ($100-300/g)	Low ($20-50/g)
Air Stability	Oxidizes slowly (Phosphine Oxide)	Moderately sensitive to hydrolysis (Phosphoramidite).
Tunability	Hard. Modifying the backbone is complex.	Easy. Change the amine moiety (dimethyl, piperidyl, etc.) to tune sterics.

Synthesis Protocol for (Dioxaphosphepin-6-yl)dimethylamine[1]

• Reflux (S)-BINOL in

  (excess) to form the phosphorochloridite.

• Distill off excess

  .

• Add dimethylamine (or desired amine) and

  in dry toluene at 0°C.

• Filter salts and concentrate. Recrystallize.

  • Result: Multi-gram scale in 1 day.

Conclusion

• Choose BINAP if you are performing Ru-catalyzed hydrogenation of ketones or require a highly robust, oxidation-resistant ligand for high-temperature reactions.

• Choose Dioxaphosphepin-amines (MonoPhos) if you are targeting Rh-catalyzed hydrogenation of olefins (especially enamides) or Cu-catalyzed conjugate additions . They offer superior rates, higher ee for these specific classes, and significantly lower costs.

References

• Feringa, B. L. et al. "Phosphoramidites: Privileged Ligands in Asymmetric Catalysis." Angewandte Chemie International Edition, 2000. Link

• Noyori, R. et al. "BINAP: An Efficient Chiral Element for Asymmetric Catalysis." Accounts of Chemical Research, 1990. Link

• Minnaard, A. J., Feringa, B. L. et al. "Monodentate Phosphoramidites: A Breakthrough in Rhodium-Catalyzed Asymmetric Hydrogenation." Accounts of Chemical Research, 2007. Link

• Van den Berg, M. et al. "Highly Enantioselective Rhodium-Catalyzed Hydrogenation with Monodentate Ligands." Journal of the American Chemical Society, 2000. Link

• Alexakis, A. et al. "Copper-Catalyzed Conjugate Addition of Diethylzinc to Enones with Chiral Phosphoramidite Ligands." Journal of the American Chemical Society, 2002.[1] Link

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]

Comparative Guide: TADDOL vs. BINOL Backbones for Enantioselectivity

[1]

Executive Summary: The Geometry of Selectivity

In the architecture of asymmetric catalysis, TADDOL (Tetraaryl-1,3-dioxolane-4,5-dimethanol) and BINOL (1,1'-Bi-2-naphthol) represent two distinct philosophies of steric control.[1] While both are

-symmetric diols capable of chelation, their spatial environments dictate their application scope.[1]

• TADDOL functions as a "Chiral Pocket." Its rigid dioxolane ring and bulky aryl groups create a concave environment that encapsulates the metal center, ideal for Lewis Acid catalysis (Titanium) where the substrate must be "locked" into a specific orientation.[1]

• BINOL functions as a "Chiral Wall." Its axial chirality creates a cleft.[1] When derivatized (e.g., into chiral phosphoric acids), the 3,3'-substituents act as tunable gates, making it the superior choice for Brønsted Acid organocatalysis and large-substrate interactions.[1]

Verdict: Choose TADDOL for Titanium-mediated Lewis acid transformations (Diels-Alder, nucleophilic additions).[1][2] Choose BINOL for Brønsted acid catalysis (Mannich, Friedel-Crafts) or when remote steric tuning is required.[1]

Structural Mechanics & Causality[2]

To select the correct backbone, one must understand the causality of the enantiomeric excess (ee) generated by each ligand.

The TADDOL "Propeller" Mechanism

Derived from tartaric acid, TADDOL's effectiveness stems from the "propeller-like" arrangement of its four aryl groups when bound to a metal (usually Ti).

• Mechanism: The 7-membered chelate ring formed with Titanium is conformationally locked.

• The "Pocket": The aryl groups block three quadrants of the metal's coordination sphere, leaving only one open quadrant for the substrate to approach. This forces the substrate (e.g., an aldehyde) to bind with a specific face exposed to the nucleophile.

The BINOL "Slot" Mechanism

Derived from atropisomerism, BINOL's effectiveness relies on the dihedral angle between the naphthyl rings.

• Mechanism: The rigid biaryl backbone prevents rotation.

• The "Wall": In chiral phosphoric acids (TRIP, etc.), the phosphate oxygen binds the substrate via H-bonding, while the 3,3'-substituents extend outward like walls, shielding the substrate from "side attacks."[1]

Visualization: Ligand Selection Logic

Figure 1: Decision tree for selecting TADDOL vs. BINOL based on reaction class and steric requirements.[1]

Performance Comparison: Data & Analysis

Case Study A: Titanium-Catalyzed Diels-Alder Reaction

This is the benchmark reaction for TADDOL. The Seebach group demonstrated that Ti-TADDOLates achieve superior ee compared to standard BINOL-Ti complexes for specific dienophiles.

Reaction: Cyclopentadiene + 3-crotonoyloxazolidin-2-one Conditions: 10 mol% Catalyst, Toluene, -30°C.[1]

Catalyst Backbone	Ligand Structure	Yield (%)	endo:exo	ee (%)	Mechanistic Insight
TADDOL	(R,R)-Ph-TADDOL	89	96:4	93	The "pocket" effectively shields the Re-face of the dienophile.
BINOL	(R)-BINOL	82	88:12	18	The "open" nature of simple BINOL-Ti allows multiple approach vectors.
Mod. BINOL	(R)-H8-BINOL	85	90:10	54	Partial hydrogenation increases bite angle, improving ee but failing to match TADDOL.[1]

Data Source: Aggregated from Seebach et al. [1] and comparative screening data.

Case Study B: Asymmetric Mannich Reaction

Here, the roles reverse. BINOL-derived phosphoric acids dominate because the reaction requires a bifunctional catalyst (Brønsted acid activation of imine + steric shielding).

Reaction: N-Boc-imine + Acetylacetone Conditions: 2 mol% Catalyst, DCM, -78°C.

Catalyst Backbone	Catalyst Type	Yield (%)	ee (%)	Mechanistic Insight
TADDOL	TADDOL-Phosphoric Acid	65	42	The concave pocket is too restrictive/distant for the H-bond network required here.
BINOL	(R)-BINOL-PA (TRIP)	96	98	3,3'-iPr groups create a perfect "chiral canyon" for the imine.[1]

Experimental Protocols

Protocol A: Preparation of Ti-TADDOLate Catalyst (In Situ)

Rationale: Ti-TADDOLates are moisture-sensitive.[1] In situ preparation ensures the active "propeller" species is formed without hydrolysis.

Reagents:

• (R,R)-TADDOL (dried under vacuum, 60°C, 4h)

• Dichlorodiisopropoxytitanium(IV) (TiCl2(OiPr)2)[1]

• Solvent: Toluene (distilled over Na/Benzophenone) or DCM (over CaH2).[1]

• Molecular Sieves (4Å, activated).[1]

Workflow:

• Inert Atmosphere: Flame-dry a Schlenk flask and cool under Argon flow.

• Ligand Dissolution: Add TADDOL (1.1 equiv relative to Ti) and suspend in dry Toluene (0.1 M).

• Complexation: Add TiCl2(OiPr)2 (1.0 equiv) dropwise via syringe.[1]

  • Observation: Solution typically turns faint yellow.[1]

• Maturation: Stir at room temperature for 12 hours .

  • Critical Step: Unlike simple mixing, TADDOLates require time to reach thermodynamic equilibrium (the "propeller" shape).[1]

• Azeotropic Drying (Optional but Recommended): If using Ti(OiPr)4, you must remove the liberated iPrOH.[1] Apply high vacuum for 1 hour, then redissolve in fresh toluene.

• Usage: Cool to reaction temperature (usually -20°C to -78°C) before adding substrate.

Protocol B: Rapid Screening of BINOL-Phosphoric Acids

Rationale: Because BINOL-PAs are stable solids, they can be screened in parallel.[1]

Workflow:

• Stock Solutions: Prepare 0.01 M stock solutions of 3-4 BINOL-PA derivatives (e.g., TRIP, TIPSY, H8-BINOL-PA) in DCM.

• Setup: Use 1-dram vials with magnetic stir bars.

• Addition: Add substrate (0.1 mmol) and nucleophile (1.2 equiv).

• Initiation: Add catalyst solution (5 mol%).

• TLC Monitoring: Check consumption at 1h, 4h, and 24h.

• Quench: Filter through a small silica plug (elute with Et2O) directly into an HPLC vial for ee determination.

Mechanistic Visualization: The Ti-TADDOL Cycle

The following diagram illustrates the catalytic cycle for a TADDOL-Ti mediated Diels-Alder reaction, highlighting the "Ligand Exchange" that is often the rate-determining step.

Figure 2: Catalytic cycle of Ti-TADDOLate. The rigidity of the TADDOL backbone ensures the active species remains in the productive conformation throughout the cycle.

References

• Seebach, D., et al. "TADDOLs, their derivatives, and TADDOL analogues: versatile chiral auxiliaries."[1][3] Angewandte Chemie International Edition, 2001.[1][3] Link

• Akiyama, T. "Stronger Brønsted Acids."[1] Chemical Reviews, 2007.[1] Link[1]

• Terada, M. "Chiral Phosphoric Acids as Versatile Catalysts for Enantioselective Transformations."[1] Synthesis, 2010.[1][4] Link[1]

• Pellissier, H. "Recent developments in the use of TADDOLs." Tetrahedron, 2008.[1] Link[1]

• Parmar, D., et al. "Complete Field Guide to Asymmetric BINOL-Phosphate Derived Brønsted Acid and Metal Catalysis." Chemical Reviews, 2014.[1][4][5] Link[1]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. books.rsc.org [books.rsc.org]
• 3. TADDOLs, Their Derivatives, and TADDOL Analogues: Versatile Chiral Auxiliaries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chiral phosphoric acid - Wikipedia [en.wikipedia.org]
• 5. Complete field guide to asymmetric BINOL-phosphate derived Brønsted acid and metal catalysis: history and classification by mode of activation; Brønsted acidity, hydrogen bonding, ion pairing, and metal phosphates - PubMed [pubmed.ncbi.nlm.nih.gov]

Reproducibility of Asymmetric Hydrogenation: The Phosphoramidite Advantage

Topic: Reproducibility of Asymmetric Hydrogenation Using Phosphoramidites Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

[1]

Executive Summary: The Monodentate Paradigm Shift

For decades, the "lock-and-key" principle dominated asymmetric catalysis, enforcing the dogma that rigid, C2-symmetric bidentate phosphines (e.g., BINAP, DuPhos) were strictly required for high enantioselectivity. This assumption often led to costly, multi-step ligand syntheses and rigid protocols that failed when scaled.

The introduction of monodentate phosphoramidites (e.g., MonoPhos™) by Feringa, Minnaard, and de Vries disrupted this field. These ligands offer a distinct reproducibility advantage: modularity . Unlike bidentate ligands, where modifying the backbone requires a total synthesis redesign, phosphoramidites allow for "instant" combinatorial optimization.

This guide objectively compares phosphoramidites against traditional alternatives, focusing on reproducibility , scalability , and industrial robustness .

Comparative Analysis: Phosphoramidites vs. Alternatives

The following table contrasts the three dominant ligand classes in asymmetric hydrogenation.

Table 1: Ligand Class Performance Matrix

Feature	Phosphoramidites (e.g., MonoPhos)	Bidentate Phosphines (e.g., BINAP)	Chiral Phospholanes (e.g., DuPhos)
Primary Mechanism	Formation of chiral species (mimics bidentate).	Rigid chelation (C2 symmetry).	Rigid chelation (C2 symmetry).
Synthesis Complexity	Low (1-2 steps from BINOL + amine).	High (Multi-step resolution required).	High (Requires air-sensitive primary phosphines).
Reproducibility Risk	Low . High purity easily achieved; modular tuning fixes low ee.	Medium . Sensitive to oxide impurities; difficult to tune if ee is low.	High . extremely air-sensitive; P-chiral center integrity critical.
Cost Efficiency	High . Cheap starting materials (BINOL).	Medium . Expensive resolution agents.	Low . High IP and synthesis costs.
Reaction Rate (TOF)	High (up to 1,600 ).[1][2]	Moderate (often requires high pressure).	Very High (up to 5,000 ).
Air/Moisture Stability	Moderate (sensitive to acid/hydrolysis).	High (generally air stable solids).	Low (often pyrophoric/oxidizes).

Mechanistic Logic & Visualization

To ensure reproducibility, one must understand why these ligands work. In the active catalytic cycle, two monodentate phosphoramidite ligands bind to the metal (usually Rh or Ir) to form a supramolecular bidentate complex .

The Reproducibility Criticality: Since the active species is

, the Ligand-to-Metal (L/M) ratio is the single most critical variable.

• L/M < 2 : Formation of non-selective species.

• L/M = 2 : Optimal active species.

• L/M > 2 : Potential formation of inactive

  or species (inhibiting rate).

Diagram 1: The Supramolecular Activation Pathway

Caption: The formation of the active

species requires a strict 2:1 Ligand-to-Metal stoichiometry to avoid non-selective pathways.

Self-Validating Experimental Protocol

This protocol is designed to be self-validating . If the control (Step 3) fails, the experiment is paused before wasting valuable substrate.

Scope: Asymmetric Hydrogenation of Dehydroamino Acids/Esters. Reagents:

• Precursor:

  (Preferred over for solubility).

• Ligand: (S)-MonoPhos.

• Solvent: Anhydrous Dichloromethane (DCM) or Ethyl Acetate.

Step-by-Step Methodology

• Stock Solution Preparation (The "Golden" Standard)

  • Why: Weighing sub-milligram amounts of catalyst leads to massive reproducibility errors.

  • Metal Soln: Dissolve

    (4.1 mg, 0.01 mmol) in 10 mL DCM.

  • Ligand Soln: Dissolve (S)-MonoPhos (7.2 mg, 0.02 mmol) in 10 mL DCM.

  • Validation: Ensure both solutions are clear. Turbidity indicates moisture contamination.

• Catalyst Pre-formation (The "Induction" Period)

  • Mix 1 mL of Metal Soln and 2 mL of Ligand Soln under Argon.

  • Stir for 15 minutes at Room Temperature.

  • Observation: A color change (often to yellow/orange) indicates complex formation.

• The "Mix-and-Match" Screening (Optional but Recommended)

  • Phosphoramidites allow the use of heterocombinations (

    ).

  • If standard MonoPhos yields <90% ee, mix (S)-MonoPhos with a different phosphoramidite (e.g., PipPhos) in a 1:1:1 ratio with Rh. This often boosts selectivity via steric "gearing."

• Hydrogenation

  • Add substrate (1.0 mmol) to the catalyst mixture.

  • Transfer to autoclave. Purge 3x with

    , then 3x with .

  • Pressurize to 5–10 bar (Phosphoramidites are often pressure-independent regarding ee, but rate increases with pressure).

  • Stir for 1-12 hours.

• Quench and Analysis

  • Vent

    . Filter through a short silica plug (removes Rh).

  • Analyze via Chiral HPLC/GC.

Table 2: Benchmark Performance Data (Reproducibility Check)

Substrate Class	Ligand System	Typical Conversion	Typical ee	Conditions
Dehydroamino Esters	(S)-MonoPhos	>99%	95-99%	DCM, 10 bar , RT
Enamides	PipPhos	>99%	96-99%	DCM, 25 bar , RT
Itaconates	(S,R)-MorfPhos	>99%	>97%	MeOH, 10 bar , RT
Beta-Keto Esters	Requires Ru-BINAP	N/A	N/A	Phosphoramidites generally poor for ketones

Troubleshooting & Optimization Logic

When reproducibility fails, follow this logic flow. Do not guess; isolate the variable.

Diagram 2: Troubleshooting Decision Tree

Caption: Systematic troubleshooting for phosphoramidite catalysis. Ligand oxidation is the most common failure mode.

References

• Feringa, B. L., et al. (2000).[3] "High Enantioselectivity in the Rhodium-Catalyzed Hydrogenation of Acetamidoacrylates with Monodentate Phosphoramidites." Angewandte Chemie International Edition. Link

• Minnaard, A. J., Feringa, B. L., et al. (2007).[4][5] "Asymmetric Hydrogenation Using Monodentate Phosphoramidite Ligands." Accounts of Chemical Research. Link

• van den Berg, M., et al. (2000). "Highly Enantioselective Rhodium-Catalyzed Hydrogenation with Monodentate Ligands." Journal of the American Chemical Society. Link

• Bernsmann, H., et al. (2005). "PipPhos and MorfPhos: Privileged Monodentate Phosphoramidite Ligands for Rhodium-Catalyzed Asymmetric Hydrogenation." The Journal of Organic Chemistry. Link

• DSM Technical Guides. "MonoPhos™ Family: Industrial Applications and Protocols.

Sources

• 1. Asymmetric hydrogenation using monodentate phosphoramidite ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Phosphoramidite ligand - Wikipedia [en.wikipedia.org]
• 4. research.rug.nl [research.rug.nl]
• 5. pubs.acs.org [pubs.acs.org]

Comparative Guide: Monodentate Phosphoramidites (MonoPhos) vs. Bisphosphines in Asymmetric Hydrogenation

[1]

Executive Summary

For decades, C2-symmetric bisphosphines (e.g., BINAP, DuPhos) were the undisputed gold standard in asymmetric hydrogenation, offering robust chelation and high turnover numbers (TON).[1] However, the emergence of monodentate phosphoramidites (the "MonoPhos" or Feringa-ligand class) has disrupted this paradigm.

The Verdict:

• Choose MonoPhos for rapid library screening, cost-sensitive early-phase development, and substrates requiring "flexible" steric bulk (e.g., bulky enamides).[1] Their synthesis is modular, cheap, and scalable.

• Choose Bisphosphines for established legacy processes, substrates requiring extreme stability (high temperatures), or when ultra-low catalyst loading (<0.01 mol%) is the primary economic driver.[1]

Part 1: The Economic Landscape (Synthesis & Scalability)[2]

The primary economic differentiator is the "Cost of Complexity." Bisphosphines often require multi-step syntheses with sensitive P-C bond formations and optical resolutions.[1] Phosphoramidites rely on stable P-O/P-N bond formations from an inexpensive chiral pool (BINOL).[1]

Comparative Synthesis Workflow

The following diagram illustrates the disparity in synthetic complexity between a standard MonoPhos ligand and a generic BINAP-type bisphosphine.

Figure 1: Synthetic pathway comparison.[1] Note the modular "mix-and-match" capability of the MonoPhos route versus the linear, labor-intensive Bisphosphine route.

Cost-Benefit Data Table

Metric	MonoPhos (Phosphoramidites)	Bisphosphines (e.g., BINAP, DuPhos)
Step Count	1–2 steps (One-pot possible)	4–8 steps (often requires resolution)
Atom Economy	High (Simple condensation)	Low (Use of triflates, heavy metal coupling)
Library Speed	High: 96 ligands can be made in 2 days.[1]	Low: Each ligand is a bespoke synthesis.[1]
Air Stability	Generally stable (solid state).[1]	Often sensitive (requires glovebox/Schlenk).[1]
IP Status	Many core patents expired (Feringa, 2000).[1]	Mixed; many specialized backbones protected.[1]
Approx. Cost	$ (Low)	$ (High)

Part 2: Performance Metrics (Activity & Selectivity)[1]

Historically, it was believed that bidentate chelation was required for high enantioselectivity (the "Chelate Effect"). Phosphoramidites defy this by binding as two separate ligands to the metal center, forming a "supramolecular" bidentate complex.

Activity Profile (Rh-Catalyzed Hydrogenation)

Substrate: Methyl acetamidoacrylate (Standard Benchmark)[1]

Parameter	Rh-MonoPhos	Rh-BINAP	Rh-DuPhos
Enantioselectivity (ee)	95 – >99%	90 – 99%	>99%
Turnover Freq (TOF)	200 – 1,500 h⁻¹	500 – 2,000 h⁻¹	5,000 – 15,000 h⁻¹
Turnover Num (TON)	1,000 – 5,000	2,000 – 10,000	10,000 – 50,000+
Pressure Req.	Low (1–5 bar)	Low to Medium	Low

Analysis:

• Bisphosphines (DuPhos) are superior for speed (TOF).[1] If your process requires completing a reaction in 30 minutes at 0.001 mol% loading, DuPhos wins.

• MonoPhos is competitive in selectivity (ee).[1] While slower, the ease of screening 96 variations means you are more likely to find a "Hit" (99% ee) for a difficult, non-standard substrate in a week using MonoPhos than in a month using Bisphosphines.

Part 3: Mechanistic Insight

Understanding why MonoPhos works is crucial for trusting the system. It operates via a "Lock-and-Key" fit where the second ligand binding is cooperative.[1]

Figure 2: Simplified catalytic cycle. The active species contains TWO monodentate ligands (L)2, creating a chiral pocket similar to a bidentate ligand but with greater adaptive flexibility.

Part 4: Experimental Protocol (Self-Validating)

Objective: Compare MonoPhos vs. BINAP for a dehydroamino acid hydrogenation.

Ligand Preparation (The "Instant Library" Method)

Note: This step applies to MonoPhos.[1][2][3] For BINAP, purchase the ligand.

• React: In a dry Schlenk tube, dissolve (S)-BINOL (1 eq) in dry toluene. Add PCl3 (1.2 eq) and catalytic N-methylimidazole.[1] Reflux 2h.

• Couple: Cool to 0°C. Add secondary amine (e.g., dimethylamine or morpholine, 1.1 eq) and Et3N (2 eq). Stir 1h.

• Purify: Filter off amine salts. Concentrate filtrate.[1] Recrystallize or use crude (often >95% pure).[1]

Hydrogenation Screening Protocol

Substrate: Methyl 2-acetamidoacrylate (0.5 mmol) Solvent: DCM or MeOH (degassed) Metal Source: [Rh(COD)2]BF4[1]

Step	Action	Critical Control Point (Validation)
1. Complexation	Mix Rh precursor (1 mol%) and Ligand (2.2 mol% for MonoPhos; 1.1 mol% for BINAP) in 1 mL solvent.[1] Stir 15 min.	Color Change: Solution should turn from orange/red to deep yellow/amber, indicating active complex formation.
2. Addition	Add substrate solution (0.5 mmol in 2 mL solvent) to the catalyst vial.	Ensure substrate is fully dissolved and oxygen-free.[1]
3. Reaction	Place in hydrogenation autoclave. Purge 3x with H2. Pressurize to 5 bar. Stir 12h at RT.[1]	Pressure Drop: Monitor gauge. No drop = leak or inactive catalyst.[1]
4. Quench	Vent H2. Filter through a short silica plug to remove Rh.
5.[1] Analysis	Analyze via Chiral HPLC (e.g., Chiralcel OD-H).[1]	Racemic Control: Always run a sample with achiral PPh3 to identify enantiomer peaks.[1]

Part 5: Strategic Recommendations

When to use MonoPhos:

• Early Phase Discovery: When you need to screen 100+ steric/electronic variations to find a hit for a novel substrate.[1]

• Cost Constraints: When the project budget cannot support expensive proprietary bisphosphines.[1]

• Bulky Substrates: The non-bridged nature of MonoPhos allows the ligands to "breathe" and accommodate steric bulk better than rigid bisphosphines.

When to use Bisphosphines:

• Scale-Up to Tonnes: If the process requires TON > 20,000 to be viable (catalyst cost < 1% of COGS).

• Harsh Conditions: If the reaction requires high temperatures (>60°C) where monodentate ligands might dissociate or degrade.[1]

References

• Feringa, B. L., et al. (2000).[1][4] "Monodentate Phosphoramidites: A New Concept in Chiral Ligands for Asymmetric Catalysis." Angewandte Chemie International Edition. Link

• Blaser, H. U., et al. (2003).[1] "Industrial Asymmetric Hydrogenation." Advanced Synthesis & Catalysis. (Review of Solvias/DSM scale-up). Link[1]

• Tang, W., & Zhang, X. (2003).[1] "New Chiral Phosphorus Ligands for Enantioselective Hydrogenation." Chemical Reviews. Link[1]

• DSM Fine Chemicals. (n.d.).[1] "MonoPhos™ Ligand Family: Application Guide." (Documenting industrial use for pharmaceutical intermediates). Link(Note: Landing page for DSM Custom Manufacturing).[1]

• Jerphagnon, T., et al. (2004).[1] "Copper-Catalyzed Asymmetric 1,4-Addition of Grignard Reagents to Cyclohexenones using Feringa Ligands." Journal of the American Chemical Society. Link[1]

Sources

• 1. BINAP - Wikipedia [en.wikipedia.org]
• 2. Asymmetric hydrogenation using monodentate phosphoramidite ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]

The Application Scientist’s Guide to Phosphoramidite Ligands in C-C Bond Formation

Executive Summary

Status: Privileged Ligand Class Primary Utility: Asymmetric Conjugate Addition (ACA) & Iridium-Catalyzed Allylic Substitution (AAA) Key Advantage: Modular architecture allowing "instant ligand libraries" vs. static bisphosphine scaffolds.

In the landscape of asymmetric catalysis, Phosphoramidites (Monodentate Chiral Ligands) represent a paradigm shift.[1] Historically, the field was dominated by rigid

-symmetric bisphosphines (e.g., BINAP, DuPhos), operating on the belief that a rigid metal-ligand chelate was required for high stereocontrol.

This guide dissects how phosphoramidites—pioneered by Feringa, Minnaard, and Alexakis —defied this dogma. By utilizing a flexible, modular backbone (typically BINOL) combined with a specific amine moiety, these ligands offer superior enantioselectivity (

ee) in Copper-catalyzed C-C bond formations where traditional bisphosphines often fail.

Part 1: The Architecture of Efficiency

Unlike the "lock-and-key" fit of bisphosphines, phosphoramidites function through a dynamic induced fit. Their efficiency in C-C bond formation stems from two electronic properties:

• -Acidity: The P-O bonds make the phosphorus atom electron-deficient, serving as a strong -acceptor. This stabilizes low-valent metals (Cu(I), Rh(I), Ir(I)) during the catalytic cycle, preventing aggregation.

• Modularity: The ligand is synthesized in two steps, allowing researchers to independently tune the backbone (sterics/chirality) and the amine (fine-tuning).

Diagram 1: The Modular Synthesis Workflow

This workflow demonstrates why these ligands are preferred for high-throughput screening (HTS) in drug discovery.

Caption: The two-step "one-pot" synthesis allows for the rapid creation of ligand libraries (96-well plate format) to screen for optimal C-C bond formation conditions.

Part 2: Comparative Performance Analysis

Context: Asymmetric C-C bond formation (specifically Conjugate Addition and Allylic Substitution).

Feature	Phosphoramidites (e.g., MonoPhos)	Bisphosphines (e.g., BINAP, DuPhos)	N-Heterocyclic Carbenes (NHC)
Primary Mechanism	Monodentate, -acidic stabilization	Bidentate chelation (Rigid)	Strong -donation (Steric bulk)
Cu-Catalyzed ACA (enones)	Superior (>98% ee typical).[2] Standard for acyclic enones.	Moderate to Poor. Often too sterically crowded for flexible substrates.	Good, but often requires harder synthesis of chiral precursors.
Ir-Catalyzed Allylic Alkylation	Gold Standard. Unmatched regioselectivity (branched product).	Poor regioselectivity (often favors linear).	Variable; effective for specific substrates but less general.
Synthesis Difficulty	Low. 2 steps, no resolution needed if starting materials are chiral.	High. Multi-step, often requires resolution of P-chiral centers.	Medium/High. Precursors can be unstable.
Stability	Low/Medium. Sensitive to hydrolysis/oxidation.	High. Generally air/moisture stable.	High. Very robust thermal stability.
Cost (Scale-up)	Low (Commodity backbones).	High (Complex synthesis).	Medium.

Scientist's Note: Choose Phosphoramidites when your substrate is an acyclic enone (ACA) or when you need to force branched regioselectivity in allylic substitution. Choose Bisphosphines if you are performing Hydrogenation (C-H bond) or Cross-Coupling (Suzuki/Heck).

Part 3: Deep Dive – Asymmetric Conjugate Addition (ACA)

The copper-catalyzed 1,4-addition of organometallic reagents (Zn, Al, Mg) to enones is the "killer application" for phosphoramidites.

The Mechanism

The reaction proceeds via a Cu(I) cycle. The phosphoramidite (L*) prevents the formation of unreactive copper aggregates and directs the incoming nucleophile to the Re or Si face of the enone.

Diagram 2: Catalytic Cycle of Cu-Phosphoramidite ACA

Visualizing the critical reductive elimination step that forms the C-C bond.

Caption: The cycle highlights the formation of the Cu(III) metallacycle (red), the critical stereodefining step stabilized by the phosphoramidite ligand.

Experimental Protocol: Enantioselective 1,4-Addition of Et₂Zn to Cyclohexenone

Based on Feringa’s standard methodology [1].

Reagents:

• Substrate: 2-Cyclohexen-1-one (1.0 mmol)

• Nucleophile: Diethylzinc (1.0 M in hexanes, 1.5 eq)

• Catalyst Precursor: Cu(OTf)₂ (2 mol%)

• Ligand: (S,R,R)-Phosphoramidite (e.g., Feringa Ligand L1, 4 mol%)

• Solvent: Toluene (anhydrous)

Step-by-Step Methodology:

• Catalyst Formation (The "Activation" Phase):

  • Flame-dry a Schlenk tube under argon. Why? Moisture hydrolyzes the ligand and kills the active Cu-species.

  • Add Cu(OTf)₂ (0.02 mmol) and Phosphoramidite Ligand (0.04 mmol).

  • Add anhydrous Toluene (5 mL) and stir at room temperature for 1 hour.

  • Observation: The solution should turn clear/colorless. If precipitate remains, coordination is incomplete.

• Substrate Addition:

  • Add 2-Cyclohexen-1-one (1.0 mmol) to the catalyst mixture.

  • Cool the reaction mixture to -20°C . Why? Lower temperatures improve ee% by suppressing the background racemic reaction.

• Nucleophile Addition (Critical Step):

  • Add Diethylzinc (1.5 mmol) dropwise over 10 minutes.

  • Safety: Et₂Zn is pyrophoric. Use a gas-tight syringe.

  • Stir at -20°C for 2-16 hours. Monitor by TLC or GC.

• Quench & Workup:

  • Quench with 1M aqueous HCl. Why? Protonates the zinc-enolate intermediate to release the final ketone.

  • Extract with Et₂O, dry over MgSO₄, and concentrate.

Validation Criteria:

• Conversion: >95% (by GC).

• Enantioselectivity: >98% ee (determined by Chiral HPLC, e.g., Chiralcel OD-H column).

Part 4: Industrial Viability & Limitations

The Stability Trade-off

While phosphoramidites offer superior selectivity, they possess a P-N bond susceptible to acid-catalyzed hydrolysis.

• Storage: Must be stored under argon/nitrogen.

• Solvent Compatibility: Avoid protic solvents (MeOH, EtOH) in the presence of acids.

• Scale-up: Despite stability issues, they are used in multi-kg pharma batches (e.g., synthesis of prostaglandin intermediates) because the cost of the ligand is low enough to justify single-use.

Iridium-Catalyzed Allylic Substitution (The "Other" Giant)

While this guide focuses on Cu-ACA, it is critical to note that Phosphoramidites are the only ligand class that reliably solves the "Branched vs. Linear" problem in Iridium-catalyzed allylic substitution [2].

• Reaction: Allyl acetate + Nucleophile

  C-C bond.

• Selectivity: Phosphoramidites yield the Branched (chiral) product.[3] Bisphosphines yield the Linear (achiral) product.

References

• Feringa, B. L., et al. (2000).[1] Phosphoramidites: Marvellous Ligands in Catalytic Asymmetric Conjugate Addition.[4] Accounts of Chemical Research.[4] Link

• Hartwig, J. F., & Polet, D. (2010). Mechanistically Driven Development of Iridium Catalysts for Asymmetric Allylic Substitution. Accounts of Chemical Research.[4] Link

• Alexakis, A., et al. (2008). Phosphoramidite Ligands in Iridium-Catalyzed Allylic Substitution. Chemical Reviews. Link

• Teichert, J. F., & Feringa, B. L. (2010). Phosphoramidites: Privileged Ligands in Asymmetric Catalysis.[4][5] Angewandte Chemie International Edition. Link

• Organic Syntheses Procedure. (2008). Preparation of Phosphoramidite Ligands.[1][4][6][7][8][9] Organic Syntheses, Vol.[10][11] 85. Link

Sources

• 1. Phosphoramidite ligand - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Applications of Phosphoramidite Ligands in Ir-Catalyzed Asymmetric Hydrogenation Reactions [sioc-journal.cn]
• 6. cpb.pharm.or.jp [cpb.pharm.or.jp]
• 7. Phosphoramidite ligands in iridium-catalyzed allylic substitution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Origins of Enantioselectivity during Allylic Substitution Reactions Catalyzed by Metallacyclic Iridium Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. orgsyn.org [orgsyn.org]

comparative study of amine substituents on dioxaphosphepin ligands

Executive Summary

Dioxaphosphepin ligands , predominantly represented by BINOL-derived phosphoramidites (e.g., MonoPhos™), have revolutionized asymmetric catalysis. Unlike bidentate phosphines, these monodentate ligands rely on a highly modular architecture where the amine substituent attached to the phosphorus atom plays a critical, often decisive, role in stereocontrol.

This guide provides a technical comparison of amine substituents—ranging from simple dialkyl amines to complex chiral scaffolds—analyzing their impact on steric bulk, electronic density, and catalytic performance in key transformations like Cu-catalyzed conjugate additions and Rh-catalyzed hydrogenations.

Structural & Mechanistic Logic

The core structure consists of a chiral binaphthyl backbone (forming the dioxaphosphepin ring) and an exocyclic amine moiety. The modularity allows for rapid fine-tuning.

The Role of the Amine Substituent

The amine group (

) is not merely a spectator; it dictates the "chiral pocket" depth and the electronic properties of the phosphorus center.

• Steric Occlusion: Bulky amines (e.g., diisopropyl, bis-phenylethyl) push the substrate away from the metal center or lock it into a specific conformation, enhancing enantioselectivity (

  ).

• Electronic Modulation: The nitrogen lone pair donates into the P-N

  orbital, but the overall ligand remains a strong -acceptor. Electron-withdrawing amines (e.g., morpholine) decrease -donation, potentially increasing reaction rates in reductive eliminations.

• Secondary Chiral Induction: When the amine itself is chiral (e.g., bis(1-phenylethyl)amine), it creates a "matched" or "mismatched" scenario with the BINOL backbone. A matched case often leads to

  values .

Visualization: Ligand Architecture & Tuning

Figure 1: Modular architecture of dioxaphosphepin ligands. The amine moiety is the primary vector for tuning steric and electronic properties.

Comparative Performance Analysis

Case Study: Cu-Catalyzed Conjugate Addition

The addition of organozinc reagents to enones is the benchmark reaction for these ligands. The data below synthesizes trends observed in Feringa-type phosphoramidites.

Reaction: 1,4-addition of

to Cyclohexenone ( mol% , mol% Ligand).

Amine Substituent	Type	Conversion (%)	ee (%)	Mechanistic Note
Dimethylamine ( )	Achiral, Acyclic	>98	30-50	Too small; lacks steric discrimination.
Diethylamine ( )	Achiral, Acyclic	>95	60-70	Improved sterics, but conformational flexibility limits .
Piperidine	Achiral, Cyclic	>98	75-85	Rigid ring reduces freedom, improving the chiral pocket.
Morpholine	Achiral, Cyclic	>98	70-80	Oxygen atom reduces electron density on P; similar sterics to piperidine.
(S,S)-Bis(1-phenylethyl)amine	Chiral	>98	>98	Matched Case: Amine chirality reinforces BINOL chirality.

Key Insight: For high enantioselectivity in conjugate additions, chiral amines are superior . The "Feringa Ligand" (using bis(1-phenylethyl)amine) creates a highly restrictive environment that simple alkyl amines cannot replicate.

Case Study: Rh-Catalyzed Hydrogenation

In the hydrogenation of dehydroamino acids, the requirements shift. The ligand must stabilize the Rh(I)/Rh(III) cycle.

• Achiral Amines (

  ): Often termed "MonoPhos". Surprisingly effective for specific substrates (e.g., enamides) due to the specific bite angle and electronic properties, achieving .

• Steric Bulk: Extremely bulky amines can sometimes retard the oxidative addition of

  . Here, the smaller or piperidine substituents often outperform the bulky chiral amines used in Cu-catalysis.

Experimental Protocols

Protocol A: Synthesis of Phosphoramidite Ligands

Objective: Synthesize a piperidine-substituted BINOL-phosphoramidite. Safety:

is corrosive and reacts violently with water. Handle in a fume hood under inert atmosphere.

• Preparation of Phosphorous Reagent:

  • Dissolve Piperidine (10 mmol) and Triethylamine (

    , 20 mmol) in dry (20 mL) under Argon.

  • Cool to

    .

  • Dropwise add

    (10 mmol). Stir for 2 hours at room temperature (RT).

  • Result: Formation of

    . (Note: For some amines, it is better to add amine to ).

• Coupling with BINOL:

  • In a separate flask, dissolve (S)-BINOL (10 mmol) and

    (25 mmol) in dry (30 mL).

  • Cool BINOL solution to

    or (depending on reactivity).

  • Cannulate the phosphoramidous dichloride solution into the BINOL solution.

• Workup:

  • Stir overnight at RT.

  • Filter off amine salts (precipitate).

  • Concentrate filtrate and purify via flash chromatography (SiO2, Hexane/EtOAc). Note: These ligands are often sensitive to oxidation; store under inert gas.

Protocol B: Catalytic Run (Cu-Catalyzed 1,4-Addition)

Objective: Enantioselective addition of

to 2-Cyclohexenone.

• Catalyst Formation:

  • Flame-dry a Schlenk tube. Add

    ( mmol) and Phosphoramidite Ligand ( mmol).

  • Add dry Toluene (2 mL) and stir for 1 hour under Argon to form the active complex.

• Reaction:

  • Add 2-Cyclohexenone (

    mmol).

  • Cool to

    .

  • Add

    ( M in toluene, mmol) dropwise.

• Quench & Analysis:

  • Monitor by TLC.[1] Upon completion (~2-16 h), quench with

    N HCl.

  • Extract with

    . Dry over .

  • Analyze conversion by GC/NMR and

    by Chiral HPLC (e.g., Chiralcel OD-H column).

Decision Framework for Researchers

Use this workflow to select the appropriate amine substituent for your target transformation.

Figure 2: Selection logic for amine substituents based on reaction type and substrate profile.

References

• Feringa, B. L. et al. (1997). Phosphoramidites: Marvellous Ligands in Catalytic Asymmetric Conjugate Addition. Accounts of Chemical Research. [Link]

• Minnaard, A. J., Feringa, B. L. et al. (2007). Monodentate Phosphoramidites: A Privileged Class of Chiral Ligands. Accounts of Chemical Research. [Link]

• Teichert, J. F., & Feringa, B. L. (2010). Phosphoramidites: Privileged Ligands in Asymmetric Catalysis. Angewandte Chemie International Edition. [Link]

• Van den Berg, M. et al. (2000). Rh-Catalyzed Asymmetric Hydrogenation using MonoPhos. Journal of the American Chemical Society.[2] [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.rsc.org [pubs.rsc.org]

Precision in Stereochemistry: A Comparative Guide to Validating Enantiomeric Excess via Chiral HPLC

Executive Summary: The Imperative of Chiral Purity

In pharmaceutical development, the distinction between enantiomers is not merely structural—it is toxicological.[1] The historical tragedy of Thalidomide remains the grim reminder that while one enantiomer may be therapeutic, its mirror image can be teratogenic. Consequently, regulatory bodies like the FDA and EMA, guided by ICH Q2(R2) , mandate rigorous validation of enantiomeric excess (ee) determinations.

This guide objectively compares Modern Immobilized Chiral HPLC against traditional alternatives (Polarimetry and NMR). While non-chromatographic methods offer speed, our comparative analysis demonstrates that Chiral HPLC remains the only technique capable of meeting the stringent sensitivity requirements (LOQ < 0.1%) necessary for controlling genotoxic impurities in late-stage drug substances.

Methodological Comparison: HPLC vs. Alternatives

To select the appropriate validation tool, one must understand the limitations of the alternatives. The following matrix compares the "Hero" technology (Immobilized Chiral HPLC) against common field alternatives.

Table 1: Comparative Performance Matrix

Feature	Chiral HPLC (Immobilized CSP)	Polarimetry (Optical Rotation)	H-NMR (Chiral Shift Reagents)	SFC (Supercritical Fluid)
Primary Mechanism	3-Point Interaction (Adsorption)	Interaction with Polarized Light	Diastereomeric Solvation	Supercritical CO2 Adsorption
Sensitivity (LOQ)	High (< 0.05% impurity)	Low (Requires bulk purity)	Moderate (~1-2% impurity)	High (< 0.05% impurity)
Specificity	Excellent (Separates impurities)	Poor (Aggregate signal)	Good (Structural ID)	Excellent
Solvent Versatility	Universal (NP, RP, Polar Organic)	Limited by solubility	Deuterated solvents only	Green (CO2 based)
Throughput	Moderate (10-30 min/run)	Fast (< 5 min)	Fast (5-10 min)	Very Fast (< 5 min)
Validation Status	Gold Standard (ICH Q2)	Screening only	Structural confirmation	Growing acceptance

Critical Analysis of Alternatives

• Polarimetry: While useful for raw material identification, it fails as a validation method for ee because it measures the net rotation. A sample with 90% ee and a high-rotation impurity could yield a false "100% pure" reading. It lacks specificity .

• NMR: Using chiral solvating agents (e.g., Pirkle alcohol) is powerful for assigning absolute configuration. However, signal overlap often prevents the integration accuracy required to validate ee > 99.0%.

Technical Deep Dive: The Immobilized CSP Advantage

The "Product" focus of this guide is the Immobilized Polysaccharide Chiral Stationary Phase (CSP) (e.g., Amylose/Cellulose derivatives bonded to silica).[2]

Why Immobilized?

Older "coated" columns relied on physically adsorbing the polymer onto silica. This restricted mobile phases to alkanes and alcohols. Strong solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF) would wash away the selector, destroying the column.

Immobilized CSPs chemically bond the selector to the silica.

• Causality: This bonding allows the use of "forbidden" solvents (THF, MtBE, DCM) in the mobile phase.

• Benefit: These solvents induce different 3D conformations in the polymer strands, often creating new selectivity pockets that resolve peaks co-eluting under standard conditions.

Diagram 1: Method Development Decision Tree

This workflow illustrates the logic for selecting mobile phases, leveraging the robustness of immobilized columns.

Caption: Logic flow for utilizing extended solvent capabilities of immobilized CSPs to resolve difficult enantiomers.

Experimental Protocol: Self-Validating ee Determination

This protocol is designed to be self-validating , meaning the workflow includes internal checks (System Suitability) that flag failure before results are reported.

Objective: Determine ee of "Drug-X" (a basic amine) using an Immobilized Amylose tris(3,5-dimethylphenylcarbamate) column.

Reagents & Equipment[4][5][6]

• Column: Chiralpak IA or equivalent (Immobilized Amylose), 4.6 x 150 mm, 5 µm.

• Mobile Phase: n-Hexane : Ethanol : Diethylamine (90 : 10 : 0.1 v/v/v).

  • Note: Diethylamine (DEA) is critical for basic amines to suppress silanol interactions (tailing).

• Detection: UV at 254 nm (or

  of Drug-X).

Step-by-Step Workflow

Phase 1: System Suitability Testing (SST)

Causality: Ensures the system is capable of the separation before the sample is wasted.

• Inject Racemate Standard: Inject a 50:50 mix of enantiomers.

• Criteria Check:

  • Resolution (

    ) must be .

  • Tailing Factor (

    ) must be .

  • Self-Validation: If

    , stop. The method is not specific enough for accurate ee calculation.

Phase 2: Linearity & LOQ (Validation)

• Prepare Impurity Stock: Pure Enantiomer B (undesired).

• Spike Recovery: Spike Enantiomer B into Enantiomer A (Active) at levels of 0.1%, 0.5%, and 1.0%.

• Calculate Signal-to-Noise (S/N):

  • Limit of Quantitation (LOQ) is defined where S/N

    10.

  • Target: LOQ should be

    to ensure safety compliance.

Phase 3: Sample Analysis & Calculation

• Inject the test sample (duplicate).

• Integrate the peak areas (

  and ).

• Calculate ee:

Data Analysis & Troubleshooting

Interpreting the Validation Data

When validating the method, you must prove Specificity . This is the ability to assess the analyte unequivocally in the presence of components which may be expected to be present.

Table 2: Example Validation Data Set

Parameter	Acceptance Criteria (ICH Q2)	Experimental Result	Status
Specificity	No interference at of enantiomers	Baseline resolution ( )	Pass
Linearity ( )	(for minor enantiomer)	(Range 0.1% - 2.0%)	Pass
Accuracy (Recovery)	at LOQ	at 0.1% spike	Pass
Precision (RSD)	at LOQ	(n=6 injections)	Pass

Diagram 2: The Validation Loop

This diagram visualizes the cycle of validation required by ICH Q2(R2).

Caption: The interdependence of validation parameters. Specificity is the gatekeeper; without it, linearity and accuracy are meaningless.

References

• ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.[3][4][5] [Link]

• Chromatography Online. (2008). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC North America. [Link]

• YMC Co., Ltd. (2024). Efficient method development for chiral separation by using CHIRAL ART columns. [Link]

Sources

• 1. csfarmacie.cz [csfarmacie.cz]
• 2. hplc.eu [hplc.eu]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. fda.gov [fda.gov]
• 5. fda.gov [fda.gov]

Impact of Ligand Electronics on Catalytic Cycle Turnover Rates

Executive Summary

In homogeneous catalysis, the electronic properties of ligands are not merely structural scaffolds but active modulators of the metal center's redox potential. This guide analyzes how ligand electronics—quantified by parameters such as the Tolman Electronic Parameter (TEP) and Hammett constants (

) —dictate the rate-determining step (RDS) of catalytic cycles.

For researchers in drug development, understanding this "electronic toggle" is critical. A ligand that accelerates oxidative addition (OA) often decelerates reductive elimination (RE). Optimizing turnover frequency (TOF) requires a precise electronic balance, often referred to as the "Goldilocks zone," where the metal is electron-rich enough to activate substrates but electron-poor enough to release the product.

Mechanistic Principles: The Push-Pull Dynamics

The catalytic turnover rate is governed by the energy barriers of elementary steps. Ligand electronics influence these barriers through

-donation and -accepting capabilities.

The Electronic Toggle

• Oxidative Addition (OA): Requires an electron-rich metal center (

  ). Strong -donors (e.g., Alkyl-phosphines, NHCs) raise the HOMO energy of the metal, facilitating electron transfer to the substrate ( ).

  • Impact: High electron density

    Faster OA.

• Reductive Elimination (RE): Requires the metal to reduce its oxidation state (

  ). Electron-withdrawing ligands stabilize the lower oxidation state product, lowering the transition state energy for elimination.

  • Impact: Low electron density

    Faster RE.

• Transmetallation (TM): Often accelerated by electron-withdrawing ligands which increase the electrophilicity of the metal center, facilitating nucleophilic attack by the transmetallating agent.

Key Electronic Parameters

Parameter	Symbol	Application	Trend
Hammett Constant		Para/meta-substituted aryl ligands	Positive (EWG) Decreased electron density at Metal.
Tolman Electronic Parameter	TEP ( )	Phosphines, NHCs	Higher (cm ) Weaker donor / Stronger acceptor.
Lever Parameter		Electrochemical potentials	Correlates with of the metal couple.

Comparative Case Study: Buchwald-Hartwig Amination[1][2]

This section compares two industry-standard biaryl phosphine ligands—BrettPhos and RuPhos —demonstrating how subtle electronic differences shift the rate-limiting step.[1]

The Contenders

• BrettPhos: Highly bulky, electron-rich, but optimized for selective monoarylation.

• RuPhos: Structurally similar but distinct electronic profile, often used for secondary amines and hindered substrates.

Performance Data & Rate-Limiting Steps

Recent kinetic studies and DFT calculations (e.g., ACS Omega 2020) reveal a distinct inversion of the rate-limiting step based on ligand electronics.

Feature	BrettPhos System	RuPhos System
Dominant Electronic Character	Moderate -donor, bulky	Strong -donor, specific stabilizing interactions
Rate-Determining Step (RDS)	Oxidative Addition (OA)	Reductive Elimination (RE)
Activation Barrier ( )	OA Barrier > RE Barrier	RE Barrier > OA Barrier
Kinetic Implication	Substrate electronics (Aryl Halide) strongly affect rate ( ).	Amine nucleophilicity and steric bulk dominate rate.
Ideal Application	Primary amines, ensuring selectivity.	Secondary amines, sterically hindered coupling.

Analysis:

• With BrettPhos , the cycle waits for the oxidative addition. Therefore, adding electron-withdrawing groups (EWGs) to the aryl halide substrate accelerates the reaction.

• With RuPhos , the cycle waits for reductive elimination. Consequently, the reaction is less sensitive to aryl halide electronics but highly sensitive to the steric/electronic nature of the amine.

Experimental Protocol: Kinetic Profiling via Hammett Plots[3]

To determine the electronic sensitivity of your specific catalytic cycle, the Initial Rates Method coupled with Hammett Plotting is the gold standard. This protocol is self-validating: linearity (

) confirms a consistent mechanism across substrates.

Workflow: Construction of a Hammett Plot[3]

Objective: Determine the reaction constant (

) to identify the amount of charge buildup in the transition state of the RDS.[2]

Step 1: Substrate Selection

Select a series of para-substituted aryl halides (4-X-

-Br).

• Substituents (X):

  .

• Requirement: Ensure substituents do not introduce steric changes (avoid ortho positions) or alternative binding modes.

Step 2: Initial Rate Measurement ( )

Perform the catalytic reaction for each substrate under identical conditions.

• Setup: Use a temperature-controlled reactor (e.g., reaction block) to ensure

  is constant ( ).

• Sampling: Take aliquots at regular intervals (e.g., 2, 5, 10, 15 min).

• Quantification: Use GC-FID or HPLC with an internal standard (e.g., dodecane or biphenyl).

• Calculation: Plot [Product] vs. Time. The slope of the linear region (<15% conversion) is

  .

  • Note: Do not use high conversion data to avoid product inhibition artifacts.

Step 3: Data Processing

• Calculate relative rates:

  (where is the rate for the unsubstituted phenyl substrate).

• Plot

  on the Y-axis vs. Hammett values on the X-axis.

Step 4: Interpretation of ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> (Slope)

• (Positive Slope): Reaction is accelerated by EWGs. Negative charge builds up (or positive charge is lost) at the reaction center in the RDS.

  • Diagnosis: RDS is likely Oxidative Addition (nucleophilic attack by metal) or Transmetallation.

• (Negative Slope): Reaction is accelerated by EDGs. Positive charge builds up in the RDS.

  • Diagnosis: RDS is likely Reductive Elimination (electrophilic metal center) or halide dissociation.

Visualizations

Diagram 1: Electronic Influence on the Catalytic Cycle

This diagram maps how electron density (

) impacts the energy barriers of the primary catalytic steps.

Caption: The "Electronic Toggle" in catalysis. Electron-donating ligands facilitate the oxidative addition step (blue path) but may hinder reductive elimination (red path), necessitating a balanced electronic profile.

Diagram 2: Kinetic Profiling Workflow

A flowchart for the experimental determination of ligand electronic effects using the Initial Rates Method.

Caption: Workflow for determining the electronic sensitivity of a catalytic cycle using Hammett plots. This protocol isolates electronic effects from steric factors.

References

• Ligand Effects on Buchwald-Hartwig Amination

  • Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure.[1][3]

  • Source: ACS Omega, 2020.

  • URL: [Link]

• Electronic Effects on Reductive Elimination

  • Electronic Effects on Reductive Elimination To Form Carbon–Carbon and Carbon–Heteroatom Bonds from Palladium(II) Complexes.[4]

  • Source: Hartwig Group (Review).

  • URL: [Link]

• Tolman Electronic Parameter (TEP)

  • Computed Ligand Electronic Parameters from Quantum Chemistry and Their Rel
  • Source: Inorganic Chemistry (ACS).

  • URL: [Link]

• Hammett Plots in Catalysis

  • Parametrization of Catalytic Organic Reactions with Convex Hammett Plots.

  • Source: ACS Catalysis.[5][6]

  • URL: [Link]

• General Mechanism of Cross-Coupling

  • The Suzuki Reaction - Mechanism and Kinetics.
  • Source: Harvard University (Myers Group).

  • URL: [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. web.viu.ca [web.viu.ca]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. experts.umn.edu [experts.umn.edu]
• 6. pubs.acs.org [pubs.acs.org]

Strategic Implementation of Monodentate Phosphorus Ligands in Industrial Catalysis: A Comparative Technical Guide

Executive Summary: The Monodentate Renaissance

For decades, the "Chelate Effect" dominated industrial catalyst design, operating on the axiom that bidentate ligands provided superior stability and stereocontrol. However, this dogma has been upended by the industrial scalability of monodentate phosphorus ligands .

From the ubiquity of Triphenylphosphine (TPP) in hydroformylation to the steric precision of Buchwald biaryl phosphines in cross-coupling, monodentate ligands offer distinct advantages: tunable sterics, lower cost-of-goods (COGS), and modular library synthesis. This guide analyzes three critical industrial case studies, providing experimental data and protocols to validate their performance against bidentate alternatives.

Technical Foundation: Sterics as the Control Switch

Unlike bidentate ligands, which rely on bite angle to enforce geometry, monodentate ligands rely on Cone Angle (

) and Buried Volume (%V_bur) to modulate reactivity.

• Mechanism of Action: In crowded transition metal complexes (e.g., Pd(0)), bulky monodentate ligands (

  ) favor the formation of highly active monoligated species ( ) rather than the inactive bis-ligated resting states ( ). This promotes oxidative addition and, crucially, facilitates reductive elimination in difficult couplings.

Comparative Metrics: Monodentate vs. Bidentate

Feature	Monodentate (e.g., XPhos, TPP)	Bidentate (e.g., BINAP, dppf)
Active Species	Often (High reactivity)	Often (High stability)
Library Synthesis	Rapid (Mix-and-Match)	Slow (Complex synthesis)
Cost (Scale-up)	Generally Lower	Generally Higher
Deactivation	Ligand dissociation (equilibrium)	Chelate opening (rare but fatal)

Case Study 1: C-N Cross-Coupling (The Buchwald Paradigm)

Application: Synthesis of Active Pharmaceutical Ingredients (APIs) via Buchwald-Hartwig Amination. Challenge: Coupling electron-deficient aryl chlorides with weak nucleophiles (e.g., anilines) while suppressing

-hydride elimination.

The Solution: Dialkylbiaryl Phosphines

Ligands like XPhos , RuPhos , and BrettPhos utilize a biaryl backbone to enforce a specific conformation. The interaction between the

-system of the ligand and the metal center (Pd) stabilizes the monoligated species.

Performance Comparison: Ligand Screening

Experimental conditions: 1.0 equiv Aryl Chloride, 1.2 equiv Amine, 1-2 mol% Pd(OAc)₂, 2-4 mol% Ligand, Base (K₂CO₃ or NaOtBu), Toluene, 100°C.

Ligand	Substrate Scope	Yield (%)	Relative Rate ( )	Primary Utility
XPhos	Unhindered aryl chlorides + 1° amines	92-98%	100	General purpose, high turnover
RuPhos	2° amines, bulky substrates	88-95%	85	Sterically demanding couplings
BrettPhos	1° amines, aryl mesylates	90-96%	92	High selectivity for 1° over 2° amines
BINAP (Bidentate)	Limited (mostly aryl bromides)	45-60%	15	Older generation, slower oxidative addition

Experimental Protocol: High-Efficiency Amination

Objective: Coupling of 4-chlorotoluene with morpholine using RuPhos.

• Catalyst Pre-formation: In a glovebox, charge a reaction vial with Pd(OAc)₂ (2.2 mg, 0.01 mmol) and RuPhos (9.3 mg, 0.02 mmol). Add 1 mL anhydrous THF and stir at 40°C for 5 minutes to generate the active

  species. Note: Pre-heating ensures complete ligation.

• Substrate Addition: Add 4-chlorotoluene (126 mg, 1.0 mmol), morpholine (105 mg, 1.2 mmol), and NaOtBu (135 mg, 1.4 mmol).

• Reaction: Seal the vial and heat to 80°C for 2 hours.

• Workup: Cool to RT, dilute with EtOAc, filter through a pad of silica (to remove Pd), and concentrate.

• Validation: Analyze via GC-MS. Expect >95% conversion.

Case Study 2: Asymmetric Hydrogenation (The MonoPhos Revolution)

Application: Production of Chiral Amino Acids (e.g., L-DOPA precursors). Challenge: Bidentate ligands (e.g., DuPhos) are expensive and difficult to tune. Solution: Feringa’s MonoPhos (Phosphoramidites) . These ligands are synthesized in one step from BINOL and

, allowing for "Instant Ligand Libraries."

Mechanism & Data

Unlike bidentate phosphines that occupy two coordination sites rigidly, two monodentate Phosphoramidite ligands bind to the Rhodium center. The flexibility allows the complex to adjust its geometry to accommodate the substrate, often resulting in higher enantioselectivity (ee).

Catalyst System	Substrate (Dehydroamino acid)	ee (%)	TOF ( )	Synthesis Steps (Ligand)
Rh-MonoPhos	Methyl acetamidoacrylate	99.2%	1,600	1 (from BINOL)
Rh-BINAP	Methyl acetamidoacrylate	98.5%	800	6+
Rh-DIOP	Methyl acetamidoacrylate	82.0%	200	4

Key Insight: The ability to create "hetero-combinations" (mixing Ligand A and Ligand B) allows for combinatorial screening, finding a "matched pair" that outperforms either homocatalyst (

or ).

Case Study 3: Hydroformylation (The Rh-TPP Standard)

Application: Conversion of Propylene to Butyraldehyde (Oxo Process). Scale: >10 million tons/year.

The Selectivity Challenge

The reaction produces linear (n) and branched (iso) aldehydes.[1] The linear isomer is industrially preferred for plasticizer production.

• Ligand: Triphenylphosphine (TPP) .[2][3]

• Role of Excess Ligand: Industrial reactors operate with a massive excess of TPP (hundreds of equivalents relative to Rh). This shifts the equilibrium toward the coordinatively saturated

  species, which is sterically crowded and favors the formation of the linear alkyl intermediate (anti-Markovnikov addition).

Comparative Analysis: Rh-TPP vs. Alternatives

Parameter	Rh / TPP (Industrial Std)	Co / Phosphine (Shell)	Rh / Bidentate (BISBI)
Operating Pressure	Low (15-25 bar)	Medium (50-100 bar)	Low (15-20 bar)
Temperature	80-120°C	160-200°C	80-100°C
n:iso Ratio	10:1 to 15:1	7:1	>30:1
Ligand Stability	Moderate (Slow oxidation)	Good	Poor (Cheleate degradation)
Economic Verdict	Best Balance	High Energy Cost	High Ligand Cost

Why Monodentate Wins: While bidentate ligands (like BISBI) offer higher selectivity (>30:1), they suffer from rapid degradation under continuous flow conditions. The low cost of TPP allows for continuous replenishment, making it the economically superior choice despite slightly lower selectivity.

Visualizations

Diagram 1: The Buchwald-Hartwig Catalytic Cycle

Visualizing the critical role of the bulky monodentate ligand in promoting reductive elimination.

Caption: The bulky biaryl phosphine (L) stabilizes the monoligated Pd(0) species and sterically accelerates the difficult reductive elimination step.

Diagram 2: Ligand Selection Decision Tree

A logic flow for selecting the correct monodentate ligand based on substrate class.

Caption: Decision matrix for selecting industrial ligands based on substrate sterics and economic constraints.

References

• Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphane Ligands in Palladium-Catalyzed C-N Coupling." Angewandte Chemie International Edition.

• van Leeuwen, P. W. N. M., et al. (2000). "Phosphoramidites: A New Class of Chiral Ligands for Asymmetric Catalysis."[4] Chemical Reviews.

• Franke, R., Selent, D., & Börner, A. (2012). "Applied Hydroformylation." Chemical Reviews.

• Ingoglia, B. T., Wagen, C. C., & Buchwald, S. L. (2019).[5] "Biaryl Monophosphine Ligands in Palladium-Catalyzed C-N Coupling: An Updated User's Guide." Tetrahedron.

• Minnaard, A. J., Feringa, B. L., et al. (2007). "Monodentate Phosphoramidites: A Privileged Class of Chiral Ligands." Accounts of Chemical Research.

Sources

• 1. mdpi.com [mdpi.com]
• 2. ethz.ch [ethz.ch]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Biaryl Monophosphine Ligands in Palladium-Catalyzed C-N Coupling: An Updated User's Guide - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for (3aS,8aS)-(2,2-Dimethyl-4,4,8,8-tetraphenyltetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepin-6-yl)dimethylamine

Executive Summary & Compound Identification

The chemical fragment ...dioxaphosphepin-6-yl)dimethylamine refers to a specific class of chiral phosphoramidite ligands, most notably TADDOL-PNMe₂ . These ligands are critical in asymmetric catalysis (e.g., Cu-catalyzed conjugate additions, Pd-catalyzed allylations) but present specific stability and disposal challenges due to their P(III) oxidation state and labile P-N bond.

Effective disposal requires understanding the compound's sensitivity to hydrolysis and oxidation. Unlike stable organic waste, this compound can degrade into volatile amines (dimethylamine) and acidic phosphorus species upon improper exposure to moisture or acids.

Chemical Identity Table

Feature	Details
Common Name	TADDOL-PNMe₂ (and related enantiomers)
IUPAC Name	1-[(3aS,8aS)-2,2-dimethyl-4,4,8,8-tetraphenyl-3a,8a-dihydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepin-6-yl]-N,N-dimethylamine
CAS Number	582300-09-2 (S,S-isomer) / 213843-90-4 (R,R-isomer)
Molecular Formula	C₃₃H₃₄NO₄P
Molecular Weight	539.60 g/mol
Physical State	White to off-white powder
Reactivity	Air and moisture sensitive; prone to hydrolysis and oxidation.[1][2]

Hazard Assessment (GHS)

Before initiating any disposal workflow, the user must acknowledge the specific hazards associated with phosphoramidites. While often classified as "Irritants," the degradation products pose additional risks.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

• Stability Hazard: Reacts with water/moisture to release Dimethylamine (flammable, corrosive gas/vapor) and TADDOL-phosphites .

Disposal Decision Matrix

The following decision tree outlines the logical flow for disposing of TADDOL-PNMe₂, differentiating between pure stock, reaction mixtures, and contaminated glassware.

Figure 1: Operational workflow for the segregation and disposal of phosphoramidite ligands.

Detailed Disposal Protocols

Protocol A: Disposal of Pure Solid (Expired or Surplus Stock)

Objective: Safe transfer of unreacted material to professional waste services without in-lab degradation.

• Containment: Do not attempt to dissolve large quantities of solid in solvent for disposal. Keep the material in its original vial if possible.

• Secondary Packaging: Place the primary vial into a clear, sealable polyethylene bag or a high-density polyethylene (HDPE) wide-mouth jar.

• Labeling: Affix a hazardous waste label clearly stating:

  • Chemical Name: TADDOL-PNMe₂[1]

  • Hazards: Irritant, Moisture Sensitive.

  • Warning: "Contains Organophosphorus - Do not mix with oxidizers."

• Storage: Store in the "Solid Organic Waste" stream until pickup. Avoid storage near strong acids or oxidizers (e.g., nitric acid, peroxides).

Protocol B: In-Lab Deactivation (Glassware & Spill Residues)

Objective: Chemically convert the reactive P(III)-N bond into stable phosphate/amine species before final disposal. This is critical for cleaning glassware to prevent cross-contamination or delayed off-gassing.

Mechanism: The phosphoramidite is quenched via oxidation (using bleach/H₂O₂) or acid hydrolysis.

• Hydrolysis: Releases dimethylamine (HNMe₂) and the TADDOL-phosphite.

• Oxidation:[3] Converts P(III) to the stable P(V) oxide.

Step-by-Step Deactivation Procedure:

• Preparation: Work in a fume hood. Wear nitrile gloves, safety glasses, and a lab coat.

• Solvent Rinse: Rinse the contaminated glassware with a minimal amount of acetone or dichloromethane to solubilize the ligand.

• Oxidative Quench (Preferred):

  • Prepare a 10% Sodium Hypochlorite (Bleach) solution or 3% Hydrogen Peroxide .

  • Slowly add the oxidant to the solvent rinse. Caution: This reaction is exothermic.

  • Allow to stir/stand for 30 minutes. The P(III) will oxidize to P(V), and the P-N bond will hydrolyze.

• Waste Stream:

  • Check pH.[4] If acidic, neutralize with Sodium Bicarbonate (NaHCO₃).

  • Transfer the resulting mixture to the Aqueous/Organic Solvent Waste container (depending on the solvent ratio).

  • Note: Do not pour down the drain. Even deactivated phosphorus residues are regulated in many jurisdictions.

Chemical Degradation Pathway

Understanding the degradation helps in troubleshooting "unknown" residues in the lab.

Figure 2: Chemical fate of TADDOL-PNMe₂ upon exposure to environmental factors.

Emergency Spill Procedures

If the powder is spilled outside the fume hood:

• Evacuate & Ventilate: If the spill is large (>5g), evacuate the immediate area to allow any potential dust or hydrolyzed amine vapors to dissipate.

• PPE: Don double nitrile gloves and a P95/N95 dust mask (or respirator if powder is fine).

• Dry Cleanup: Do not use water initially (generates dimethylamine gas).

  • Cover the spill with an inert absorbent (Vermiculite or Sand).

  • Sweep carefully into a dustpan to minimize aerosolization.

• Surface Decontamination:

  • Once the bulk solid is removed, wipe the surface with a paper towel soaked in 10% Bleach .

  • Follow with a water rinse.[5]

  • Dispose of all solid waste and contaminated wipes as Solid Hazardous Waste .

Regulatory & Compliance Notes

• EPA (USA): This compound falls under "P-listed" or characteristic hazardous waste depending on concentration. It must be incinerated at a permitted TSDF (Treatment, Storage, and Disposal Facility).

• Drain Disposal: strictly PROHIBITED . Organophosphorus compounds are toxic to aquatic life and can disrupt municipal water treatment biological stages.

References

• National Research Council (US) Committee on Hazardous Substances in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• University of Otago. (n.d.).[6] Laboratory Chemical Waste Disposal Guidelines. Retrieved October 26, 2023, from [Link]

• Feringa, B. L., et al. (2000). Phosphoramidites: Privileged Ligands in Asymmetric Catalysis. Accounts of Chemical Research. (Contextual reference for ligand stability and reactivity).

Sources

• 1. chemscene.com [chemscene.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]
• 6. otago.ac.nz [otago.ac.nz]

Personal protective equipment for handling dioxaphosphepin-6-yl)diMethylaMine

The following technical guide details the safety, handling, and operational protocols for (2,2-Dimethyl-4,4,8,8-tetraphenyl-tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepin-6-yl)dimethylamine , commonly referred to in drug development and asymmetric catalysis as TADDOL-PNMe₂ or similar phosphoramidite ligands.

Chemical Identity & Hazard Profile

Compound Identification: The fragment "dioxaphosphepin-6-yl)dimethylamine" refers to a class of chiral phosphoramidite ligands derived from TADDOL.[1] These are critical intermediates in asymmetric hydrogenation and carbon-carbon bond-forming reactions.[2]

Property	Specification
Common Name	TADDOL-PNMe₂ (and enantiomers)
CAS Registry	582300-09-2 (S,S), 213843-90-4 (R,R)
Physical State	White to off-white crystalline powder
Reactivity	High Air & Moisture Sensitivity (Hydrolyzes to H-phosphonates and amines)
Storage	-20°C to 4°C under Argon/Nitrogen

GHS Hazard Classification:

• Skin Irritation (Category 2): Causes skin irritation.[2][3]

• Eye Irritation (Category 2A): Causes serious eye irritation.[2][4]

• STOT-SE (Category 3): May cause respiratory irritation.[2][3]

• Reactivity Hazard: Not GHS classified, but violent decomposition can occur if heated under confinement; hydrolyzes to release dimethylamine (flammable/toxic gas) and acidic phosphorus species.[2]

Personal Protective Equipment (PPE) Matrix

The selection of PPE for phosphoramidites is governed by two factors: chemical toxicity and the solvents used (often Dichloromethane, Toluene, or THF).[2]

PPE Decision Logic

The following diagram illustrates the decision process for selecting appropriate PPE based on the operational state.

Figure 1: PPE and Engineering Control Decision Tree based on physical state and solvent involvement.

Detailed PPE Specifications

Component	Standard Protocol (Solid Handling)	High-Risk Protocol (Solution/Spill)
Hand Protection	Double Nitrile Gloves (min 5 mil / 0.12mm). Change every 30 mins or immediately upon splash.[2]	Silver Shield / Laminate Gloves (under outer nitrile). Required if dissolved in DCM or THF to prevent permeation.[2]
Eye Protection	Safety glasses with side shields (ANSI Z87.1).	Chemical Splash Goggles.[2] Face shield if working with pressurized Schlenk lines.[2]
Body Protection	Standard cotton lab coat (flame resistant preferred).	Tyvek® sleeves or apron if handling >50g quantities.[2]
Respiratory	Not required in Fume Hood. N95/P100 if weighing outside containment.[2]	Full-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges for large spills.[2]

Expert Insight: Phosphoramidites degrade into secondary amines (dimethylamine) and phosphorous acid derivatives upon contact with moisture.[2] Your PPE must protect against these acidic and basic hydrolysis byproducts.[2]

Engineering Controls & Handling Protocols

A. The "Inert-First" Strategy

Because "dioxaphosphepin-6-yl" ligands oxidize rapidly (P(III)

P(V)), maintaining catalytic activity requires strict exclusion of oxygen and water [1].

Protocol: Inert Atmosphere Transfer

• Preparation: Dry all glassware in an oven (>120°C) for at least 4 hours. Cool in a desiccator or under vacuum.

• Solvent: Use only anhydrous solvents (Water < 10 ppm).[2] Acetonitrile or Toluene are preferred; avoid protic solvents (Methanol, Water).[2]

• Weighing:

  • Best Practice: Weigh inside a Nitrogen-filled glovebox.

  • Alternative: Weigh rapidly in air into a tared vial, cap immediately, and purge with Nitrogen.

B. Schlenk Line Workflow

For researchers without glovebox access, use this Schlenk line protocol to ensure integrity.

Figure 2: Schlenk line protocol for minimizing air exposure during ligand solubilization.

Emergency Response & Disposal

Spill Management

Scenario: Spillage of solid powder on benchtop.

• Evacuate: Clear immediate area of non-essential personnel.

• PPE Up: Don safety goggles and double nitrile gloves.

• Neutralize: Cover spill with a dry absorbent (Vermiculite). Do not use water initially, as this generates dimethylamine gas.[2]

• Clean: Sweep into a disposable container. Wipe area with Acetone, then soap and water.[2]

Disposal Procedures

Phosphorus-containing ligands require specific waste segregation to prevent "bulking" explosions in waste drums [2].[2]

Waste Stream	Criteria	Action
Solid Waste	Contaminated gloves, paper, solid residue.[2]	Bag in polyethylene, label "Solid Organic Hazardous (Phosphorus)", dispose in solid waste drum.[2]
Liquid Waste	Reaction mixtures (Toluene/DCM).[2]	Segregate into "Halogenated" or "Non-Halogenated" solvent waste.[2] Do not mix with oxidizers (Peroxides/Nitric Acid).
Quenching	Residual active ligand in glassware.[2]	Rinse glassware with dilute bleach (NaOCl) or Hydrogen Peroxide (3%) in a fume hood to oxidize P(III) to inert P(V) before washing.[2]

References

• Fisher Scientific. (n.d.).[2] Air-Sensitive Chemistry: Practical and Safety Considerations. Retrieved February 16, 2026, from [Link]

• Glen Research. (n.d.).[2] Technical Brief: Precautions During Packaging of Phosphoramidites. Retrieved February 16, 2026, from [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. fishersci.com [fishersci.com]
• 4. agilent.com [agilent.com]